MP470 hydrochloride

Core Science & Biosynthesis

MP470 Hydrochloride: A Multi-Targeted Approach to Disrupting DNA Repair and Enhancing Cancer Therapy

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

MP470 hydrochloride, also known as amuvatinib, is a potent, orally bioavailable small molecule inhibitor that has garnered significant attention in oncology research. Its multifaceted mechanism of action, which extends beyond simple kinase inhibition to the core of cellular DNA repair processes, positions it as a promising agent for sensitizing tumors to conventional therapies. This technical guide provides a comprehensive overview of MP470 hydrochloride's mechanism of action, with a specific focus on its role in disrupting DNA damage repair pathways. We will delve into its primary molecular targets, the downstream consequences of their inhibition, and the synergistic potential of MP470 in combination with radio- and chemotherapy. This guide is intended to serve as a valuable resource for researchers and drug development professionals seeking to understand and leverage the unique therapeutic potential of this compound.

Introduction: The Dual Challenge of Kinase Dysregulation and DNA Repair in Cancer

Cancer is fundamentally a disease of uncontrolled cell proliferation, often driven by aberrant signaling pathways. Receptor tyrosine kinases (RTKs) are critical nodes in these pathways, and their dysregulation is a common feature of many malignancies.[1][2] Consequently, targeting these kinases has become a cornerstone of modern cancer therapy. However, the efficacy of these targeted agents, as well as traditional cytotoxic therapies like radiation and chemotherapy, is often limited by the remarkable ability of cancer cells to repair the DNA damage inflicted upon them.[3][4] The DNA damage response (DDR) is a complex network of pathways that cells employ to detect and repair various forms of DNA lesions, thereby maintaining genomic integrity.[5] In cancer cells, an overactive DDR can lead to therapeutic resistance and tumor recurrence. Therefore, strategies that can simultaneously inhibit oncogenic signaling and compromise the cell's ability to repair DNA damage hold immense therapeutic promise.

MP470 hydrochloride (amuvatinib) has emerged as a compelling agent that addresses this dual challenge. It is a multi-targeted tyrosine kinase inhibitor with a distinct and crucial secondary function: the suppression of DNA repair.[6][7][8][9] This guide will explore the intricate mechanisms through which MP470 exerts its anti-cancer effects, with a particular emphasis on its impact on the DNA repair machinery.

The Multi-Targeted Kinase Inhibition Profile of MP470 Hydrochloride

MP470 hydrochloride exhibits potent inhibitory activity against a range of receptor tyrosine kinases that are frequently mutated or overexpressed in various cancers.[6][7][8][9][10][11] Understanding these primary targets is crucial to appreciating the full spectrum of its anti-neoplastic activity.

Key Kinase Targets

MP470 has demonstrated significant inhibitory effects on the following kinases:

• c-KIT: This receptor tyrosine kinase is a key regulator of cell survival, proliferation, and differentiation, particularly in hematopoietic cells and other specific cell lineages.[1] Activating mutations in the c-KIT gene are hallmarks of several cancers, including gastrointestinal stromal tumors (GIST) and certain types of leukemia.[1] MP470 potently inhibits various mutant forms of c-KIT, including those resistant to other kinase inhibitors.[6][10]

• Platelet-Derived Growth Factor Receptor (PDGFR): PDGFRs, particularly PDGFRα, are involved in cell growth, proliferation, and migration.[2][12][13] Aberrant PDGFR signaling is implicated in the pathogenesis of gliomas, sarcomas, and other malignancies.[2][14] MP470 effectively inhibits mutant forms of PDGFRα.[6][10][11]

• AXL: A member of the TAM (Tyro3, AXL, Mer) family of receptor tyrosine kinases, AXL is increasingly recognized as a key player in tumor progression, metastasis, and drug resistance.[15][16][17] Overexpression of AXL has been linked to a poor prognosis in several cancers and is associated with resistance to both chemotherapy and targeted therapies.[15][18]

• Other Targets: In addition to c-KIT, PDGFRα, and AXL, MP470 also shows activity against other RTKs such as FLT3, c-Met, and RET, further broadening its potential therapeutic applications.[6][7][8][10]

Downstream Signaling Consequences

By inhibiting these key RTKs, MP470 disrupts multiple downstream signaling cascades that are critical for cancer cell survival and proliferation. These include the PI3K/Akt and MAPK pathways, which are central regulators of cell growth, metabolism, and survival.

Figure 1: Simplified signaling pathway showing the multi-targeted inhibition of MP470 hydrochloride and its downstream effects on cell proliferation, survival, and DNA repair.

The Core Mechanism: MP470 Hydrochloride as a Suppressor of DNA Repair

A key feature that distinguishes MP470 hydrochloride from many other tyrosine kinase inhibitors is its direct impact on the DNA damage repair machinery.[6][7][8][9] This activity is central to its ability to sensitize cancer cells to DNA-damaging agents.

Suppression of RAD51 and Homologous Recombination

The primary mechanism through which MP470 impairs DNA repair is by suppressing the expression and function of RAD51.[6][7][8][9][19][20][21] RAD51 is a crucial protein in the homologous recombination (HR) pathway, a major DNA double-strand break (DSB) repair mechanism.[4][20] DSBs are among the most lethal forms of DNA damage induced by ionizing radiation and many chemotherapeutic agents.[4]

By inhibiting RAD51, MP470 effectively cripples the HR pathway.[20] This leads to a state of "HR deficiency" in cancer cells, rendering them highly vulnerable to agents that cause DSBs.[18][22] The inability to efficiently repair these breaks results in the accumulation of genomic instability and ultimately, apoptotic cell death.[18]

The Role of AXL Inhibition in DNA Damage Response

The inhibition of AXL by MP470 also contributes significantly to its DNA repair-suppressing activity. Emerging evidence indicates that AXL plays a critical role in mediating the DNA damage response.[15][16][17][18][23] AXL overexpression has been associated with resistance to DNA-damaging therapies, and its inhibition has been shown to increase sensitivity to these agents.[15][18]

Mechanistically, AXL inhibition can lead to:

• Decreased expression of DNA repair genes: Inhibition of AXL has been shown to downregulate the expression of several genes involved in DNA repair, further compromising the cell's ability to cope with genomic insults.[18][22]

• Induction of DNA damage and replication stress: AXL inhibition can itself induce DNA damage and replication stress, placing an additional burden on the already compromised DNA repair machinery.[15][16][23]

• Sensitization to PARP inhibitors: By inducing a state of HR deficiency, AXL inhibition creates a synthetic lethal interaction with inhibitors of poly(ADP-ribose) polymerase (PARP), another key enzyme in the DNA repair process.[18][22]

Contribution of c-KIT and PDGFR Inhibition to DNA Repair Modulation

While the role of c-KIT and PDGFR in directly regulating DNA repair is less established than that of AXL, there is evidence to suggest their involvement.

• c-KIT: Activated c-KIT signaling has been shown to promote DNA repair and protect cells from DNA damage-induced apoptosis.[24][25] Conversely, inhibition of c-KIT can lead to defects in DSB repair, including the downregulation of key HR proteins like BRCA1 and BRCA2.[26]

• PDGFR: PDGF signaling has been shown to activate the DNA-PKcs-dependent non-homologous end joining (NHEJ) pathway, another major DSB repair mechanism.[27] While the direct effect of MP470's PDGFR inhibition on this pathway requires further investigation, it represents another potential avenue through which the drug may modulate DNA repair.

Therapeutic Implications: Sensitizing Tumors to Radio- and Chemotherapy

The ability of MP470 hydrochloride to disrupt DNA repair has profound therapeutic implications. By compromising a cancer cell's ability to recover from the DNA damage induced by radiation and chemotherapy, MP470 can significantly enhance the efficacy of these treatments.[20][21][28]

Radiosensitization

Ionizing radiation is a cornerstone of cancer treatment that primarily works by inducing DNA double-strand breaks.[4] The efficacy of radiotherapy is often limited by the ability of tumor cells to repair this damage. By inhibiting RAD51 and the HR pathway, MP470 can act as a potent radiosensitizer, increasing the lethal effects of radiation on cancer cells.[20]

Chemosensitization

Many conventional chemotherapeutic agents, such as platinum-based drugs (e.g., cisplatin, carboplatin) and topoisomerase inhibitors (e.g., etoposide, doxorubicin), also exert their cytotoxic effects by inducing DNA damage.[29] MP470 has been shown to synergize with these agents, leading to enhanced tumor cell killing.[19][28] This chemosensitizing effect allows for potentially lower doses of cytotoxic drugs, which could reduce treatment-related toxicity.[19]

Figure 2: Conceptual diagram illustrating the synergistic effect of MP470 hydrochloride with chemotherapy and radiotherapy.

Overcoming Drug Resistance

In addition to enhancing the efficacy of initial therapies, MP470 hydrochloride also holds promise for overcoming acquired drug resistance. The upregulation of RTKs like AXL is a known mechanism of resistance to various cancer therapies.[18][30] By targeting these resistance pathways, MP470 may be able to re-sensitize tumors that have become refractory to other treatments.

Experimental Protocols

To facilitate further research into the mechanism and application of MP470 hydrochloride, this section provides detailed methodologies for key experiments.

Cell Viability and Clonogenic Survival Assays

Objective: To assess the cytotoxic and cytostatic effects of MP470 alone and in combination with DNA-damaging agents.

Protocol:

• Cell Seeding: Plate cancer cells in 96-well plates for viability assays or 6-well plates for clonogenic assays at an appropriate density.

• Treatment: Treat cells with varying concentrations of MP470 hydrochloride, a DNA-damaging agent (e.g., cisplatin, etoposide, or ionizing radiation), or a combination of both. Include a vehicle control.

• Incubation: For viability assays, incubate for 72 hours. For clonogenic assays, incubate for 10-14 days, or until colonies of at least 50 cells are visible.

• Assessment:

  • Viability: Use a colorimetric assay such as MTS or MTT to measure cell viability.

  • Clonogenic Survival: Fix and stain the colonies with crystal violet. Count the number of colonies and calculate the surviving fraction.

Western Blot Analysis for Protein Expression

Objective: To determine the effect of MP470 on the expression levels of target proteins (e.g., RAD51, phosphorylated and total c-KIT, PDGFRα, AXL).

Protocol:

• Cell Lysis: Treat cells with MP470 for the desired time, then lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and incubate with primary antibodies against the proteins of interest, followed by incubation with HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Immunofluorescence for DNA Damage Foci (γH2AX)

Objective: To visualize and quantify DNA double-strand breaks.

Protocol:

• Cell Culture and Treatment: Grow cells on coverslips and treat with MP470 and/or a DNA-damaging agent.

• Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde and permeabilize with 0.25% Triton X-100.

• Immunostaining: Block the cells and incubate with a primary antibody against γH2AX (a marker for DSBs), followed by a fluorescently labeled secondary antibody.

• Mounting and Imaging: Mount the coverslips with a DAPI-containing mounting medium to stain the nuclei. Acquire images using a fluorescence microscope.

• Quantification: Count the number of γH2AX foci per nucleus to quantify the level of DNA damage.

Quantitative Data Summary

Kinase Target	IC50 (nM)	Reference
c-Kit (D816H)	10	[6][10]
PDGFRα (V561D)	40	[6][10]
Flt3	81	[10]
c-Kit (V560G)	34	[6][8]
PDGFRα (D842V)	81	[6][8]
c-Kit (V654A)	127	[6][8]
c-Kit (D816V)	950	[6][8]

Table 1: Inhibitory concentrations (IC50) of amuvatinib (MP470) against various mutant kinases.

Conclusion and Future Directions

MP470 hydrochloride represents a novel and promising therapeutic strategy that goes beyond single-pathway inhibition. Its ability to simultaneously target key oncogenic drivers and suppress the critical DNA repair protein RAD51 provides a powerful one-two punch against cancer cells. This dual mechanism of action not only enhances the efficacy of conventional DNA-damaging therapies but also offers a potential solution to the pervasive problem of therapeutic resistance.

Future research should continue to explore the full spectrum of MP470's activity, including its effects on other DNA repair pathways and its potential in combination with newer targeted therapies, such as PARP inhibitors and immune checkpoint blockers. Further clinical investigation is warranted to translate the compelling preclinical findings into tangible benefits for cancer patients. The in-depth understanding of MP470's mechanism of action provided in this guide will be instrumental in designing rational combination therapies and identifying patient populations most likely to respond to this innovative treatment approach.

References

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• Vu, T., & Byers, L. A. (2017). AXL inhibition suppresses the DNA damage response and sensitizes cells to PARP inhibition in multiple cancers. Molecular Cancer Research, 15(1), 45-58.
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• Goyama, S., Scholl, C., Kurokawa, M., & Fröhling, S. (2014). Activating c-KIT mutations confer oncogenic cooperativity and rescue RUNX1/ETO-induced DNA damage and apoptosis in human primary CD34+ hematopoietic progenitors. Leukemia, 28(6), 1338-1341.
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• Wu, C., et al. (2018). Targeting AXL overcomes resistance to docetaxel therapy in advanced prostate cancer. Molecular Cancer Therapeutics, 17(8), 1629-1640.
• Perugini, M., et al. (2019). Inhibition of the mutated c-KIT kinase in AML1-ETO–positive leukemia cells restores sensitivity to PARP inhibitor. Blood Advances, 3(23), 4066-4070.
• Vu, T., & Byers, L. A. (2017). AXL Inhibition Suppresses the DNA Damage Response and Sensitizes Cells to PARP Inhibition in Multiple Cancers. Molecular Cancer Research, 15(1), 45-58.
• Liang, J., Wu, Y. L., Chen, B. J., & Zhang, W. (2013). Role and significance of c-KIT receptor tyrosine kinase in cancer: A review.
• Andrae, J., Gallini, R., & Betsholtz, C. (2008). Role of platelet-derived growth factors in physiology and medicine. Genes & Development, 22(10), 1276-1312.
• Kramer, K. (2020).
• Lee, S., & Kim, S. (2025). Roles of PDGF/PDGFR signaling in various organs. The Korean Journal of Physiology & Pharmacology, 29(2), 103-114.
• Al-Ghamdi, S., et al. (2022). DNA Repair Inhibitors Potentiate Fractionated Radiotherapy More Than Single-Dose Radiotherapy in Breast Cancer Cells. International Journal of Molecular Sciences, 23(15), 8639.
• Local DNA Repair Inhibition for Sustained Radiosensitization of High-Grade Gliomas. (2017). Molecular Cancer Therapeutics, 16(8), 1456-1469.
• DNA repair inhibitors sensitize cells differently to high and low LET radiation. (2021). Scientific Reports, 11(1), 23214.
• Bernacchia, G., et al. (2024). Identification of a novel DNA repair inhibitor using an in silico driven approach shows effective combinatorial activity with genotoxic agents against multidrug-resistant Escherichia coli. Molecular Microbiology.

• A protein that facilitates DNA repair may potentiate chemotherapy. (2021, June 15). CNIO. [Link]

• Li, Y., et al. (2022). Radiochemotherapy-induced DNA repair promotes the biogenesis of gastric cancer stem cells. Journal of Experimental & Clinical Cancer Research, 41(1), 288.
• DNA Double-Strand Break Repair as Determinant of Cellular Radiosensitivity to Killing and Target in Radiation Therapy. (2013). Frontiers in Oncology, 3, 114.

• Experimental drug repairs DNA damage caused by disease. (2025, December 3). EurekAlert!. [Link]

• DNA Damage Response and DNA Repair in Cancer. (2024, July 8). Crown Bioscience. [Link]

• The mechanism and clinical application of DNA damage repair inhibitors combined with immune checkpoint inhibitors in the treatment of urologic cancer. (2023). Frontiers in Immunology, 14.
• Farnesyltransferase inhibitor and rapamycin correct aberrant genome organisation and decrease DNA damage respectively, in Hutchinson–Gilford progeria syndrome fibroblasts. (2013). Biology Open, 2(6), 576-586.
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Technical Guide: MP470 (Amuvatinib) Hydrochloride

Dual-Mechanism Targeting: Receptor Tyrosine Kinase Inhibition & DNA Repair Suppression [1]

Executive Summary

MP470 (Amuvatinib) is a multi-targeted tyrosine kinase inhibitor (TKI) with a unique pharmacological profile that distinguishes it from first-generation TKIs like imatinib.[1] While it effectively targets c-Kit , PDGFR , and Flt3 , its critical value in drug development lies in its secondary mechanism: the suppression of RAD51 , a key protein in Homologous Recombination (HR) DNA repair.[2]

This guide provides a technical roadmap for researchers utilizing MP470. It moves beyond basic characterization to focus on the compound's application as a chemosensitizer and radiosensitizer , detailing the protocols required to validate its dual mechanism of action.

Molecular Pharmacology & Mechanism of Action[3]

The Dual-Targeting Axis

MP470 operates on two distinct biological axes.[1] This duality is essential for experimental design; treating it solely as a proliferation inhibitor (TKI) misses its potential to overcome drug resistance.[1]

• The Proliferation Axis (RTK Inhibition): MP470 acts as an ATP-competitive inhibitor against mutant forms of c-Kit (e.g., D816H), PDGFR

  , and Flt3.[1][2] This blockade shuts down downstream PI3K/AKT and RAS/MAPK pathways, reducing cellular proliferation.

• The Sensitization Axis (RAD51 Suppression): Unlike standard TKIs, MP470 downregulates the expression of RAD51. RAD51 is the recombinase essential for repairing DNA double-strand breaks (DSBs) via Homologous Recombination.[1] By depleting RAD51, MP470 prevents cancer cells from repairing the DNA damage induced by cytotoxic agents (e.g., cisplatin, etoposide) or ionizing radiation.[2]

Signaling Pathway Visualization

The following diagram illustrates the convergence of RTK inhibition and DNA repair disruption.

Figure 1: MP470 inhibits RTK signaling (left) and suppresses RAD51-mediated DNA repair (right), sensitizing cells to DNA damage.[1]

Preclinical Data Profile

Kinase Selectivity & Potency

MP470 is particularly potent against resistance-driving mutations.[1] The table below summarizes key IC50 values derived from cell-free kinase assays and cellular proliferation assays.

Target Kinase	Mutation / Context	IC50 (nM)	Clinical Relevance
c-Kit	D816H	10	Systemic Mastocytosis, GIST
c-Kit	V560G	34	GIST (Exon 11)
PDGFR	V561D	40	GIST, Glioblastoma
Flt3	D835Y	81	Acute Myeloid Leukemia (AML)
c-Kit	D816V	950	Mastocytosis (Resistant to Imatinib)

Technical Insight: Note the differential potency between c-Kit D816H (10 nM) and D816V (950 nM). While MP470 is active against D816V, significantly higher concentrations are required compared to other mutants.[2]

Experimental Protocols

Solubility & Stock Preparation

MP470 is a hydrophobic carbothioamide.[1] Proper handling is critical to prevent precipitation, which leads to erratic IC50 data.[2]

• Molecular Weight: 447.51 g/mol [1][3]

• Solvent: Dimethyl Sulfoxide (DMSO)[1][4]

• Storage: -20°C (Stock), -80°C (Long-term)

Preparation Protocol:

• Weighing: Weigh MP470 hydrochloride powder in an antistatic environment.

• Dissolution: Add anhydrous DMSO to achieve a 50 mM stock concentration. Vortex vigorously for 1 minute.[1] If particles persist, sonicate in a water bath at 37°C for 5-10 minutes.

• Aliquot: Divide into single-use aliquots (e.g., 50

  L) to avoid freeze-thaw cycles.

• Working Solution: Dilute the DMSO stock into culture medium immediately prior to use.

  • Critical Rule: Keep final DMSO concentration

    (v/v) to avoid solvent toxicity.[1][5][6]

  • Visual Check: Inspect for "crashing out" (cloudiness) upon addition to media.[1] If observed, reduce stock concentration or use an intermediate dilution step.

RAD51 Suppression Assay (Western Blot)

To validate the "Sensitization Axis," you must demonstrate RAD51 downregulation.

Workflow:

• Seeding: Seed cancer cells (e.g., PC-3, H1299, or GIST-882) at

  cells/well in 6-well plates.

• Treatment:

  • Control: 0.1% DMSO.[1][5]

  • MP470: 5

    M and 10 M.[1]

  • Duration: Incubate for 24 to 48 hours .[1] (RAD51 reduction is time-dependent and often requires >24h).[1]

• Lysis: Use RIPA buffer supplemented with protease/phosphatase inhibitors.[1]

  • Optional: Perform nuclear fractionation if total protein levels are ambiguous, as RAD51 functions in the nucleus.[2]

• Blotting:

  • Primary Antibody: Anti-RAD51 (1:1000).[1]

  • Loading Control: Anti-

    -Actin or Anti-Lamin B1 (if nuclear fraction).[1]

• Result Interpretation: A successful assay should show a dose-dependent decrease in RAD51 band intensity by >50% at 10

  M.[1]

Synergy Assessment Workflow

The following Graphviz diagram outlines the decision logic for testing MP470 in combination with chemotherapy (e.g., Cisplatin).

Figure 2: Experimental workflow for validating synergistic effects using the Combination Index (CI) method.

Therapeutic Synergy & Resistance

MP470 is most effective when positioned to reverse resistance.[1]

• Platinum Resistance: In Small Cell Lung Cancer (SCLC) or Ovarian Cancer, cells often upregulate DNA repair mechanisms to survive cisplatin therapy. MP470's suppression of RAD51 re-sensitizes these cells.[1][7]

• Radiation Therapy: Ionizing radiation kills cells by inducing DSBs.[1] Pre-treatment with MP470 (24h prior to radiation) prevents the resolution of these breaks, significantly lowering the survival fraction in clonogenic assays.

Authoritative Note on Dosing: In in vivo xenograft models (e.g., LNCaP or H1299), typical effective doses range from 10 mg/kg to 50 mg/kg (IP or Oral), often formulated in a lipid-based vehicle (e.g., PEG300/Tween80) due to low aqueous solubility.[1][2]

References

• Zhao, H., et al. (2011). "The receptor tyrosine kinase inhibitor amuvatinib (MP470) sensitizes tumor cells to radio- and chemo-therapies in part by inhibiting homologous recombination."[1] Radiotherapy and Oncology, 101(1), 59-65.[1][2] [Link]

• Mahadevan, D., et al. (2007). "A novel tyrosine kinase switch is a mechanism of imatinib resistance in gastrointestinal stromal tumors."[2] Oncogene, 26, 3909–3919.[2] [Link]

• Qi, W., et al. (2009). "MP470, a Novel Receptor Tyrosine Kinase Inhibitor, in Combination with Erlotinib Inhibits the Growth of Prostate Cancer Cells."[2] BMC Cancer, 9, 142.[2] [Link][1]

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Technical Deep Dive: MP470 Hydrochloride (Amuvatinib) in RAD51 Suppression

Executive Summary: The Strategic Value of MP470

MP470 (Amuvatinib) hydrochloride represents a pivotal shift in addressing chemoradioresistance. While traditional tyrosine kinase inhibitors (TKIs) focus on proliferative signaling, MP470 possesses a dual-modality mechanism: it inhibits receptor tyrosine kinases (c-Kit, PDGFR

, Flt3) and, crucially, suppresses RAD51 , the central recombinase in Homologous Recombination (HR) DNA repair.

High RAD51 expression is a hallmark of therapeutic resistance in glioblastoma, lung cancer, and prostate cancer. By dismantling the cell's ability to repair Double-Strand Breaks (DSBs) via HR, MP470 acts as a potent sensitizer to DNA-damaging agents (DDAs) such as platinum salts, etoposide, and ionizing radiation (IR). This guide dissects the molecular mechanism of this suppression and provides validated protocols for its assessment in preclinical models.

Mechanistic Architecture: The Signal Transduction Axis

To effectively deploy MP470, one must understand that its suppression of RAD51 is likely not a direct protein-protein interaction but a downstream consequence of upstream kinase inhibition affecting protein stability and translation.

The Translational Blockade Hypothesis

Research indicates that MP470-mediated RAD51 suppression correlates with the inhibition of the PI3K/Akt/mTOR axis. Specifically, MP470 treatment leads to the dephosphorylation of Ribosomal Protein S6. This suggests that MP470 disrupts the translational machinery required to maintain high levels of RAD51, a protein with a rapid turnover rate in stressed cancer cells.

Signaling Pathway Visualization

The following diagram illustrates the proposed cascade where MP470 inhibition of surface RTKs leads to the collapse of RAD51 synthesis, preventing HR repair of DSBs.

Figure 1: MP470 inhibits RTK signaling, collapsing the mTOR/S6 translational axis required for RAD51 replenishment, thereby sensitizing cells to DNA damage.

Therapeutic Synergy: Quantitative Impact

MP470 is rarely used as a monotherapy for cytotoxicity; its value lies in Synergy . The table below summarizes the sensitization effects observed in various solid tumor models when MP470 is combined with standard-of-care agents.

Combination Partner	Tumor Model	Effect on RAD51	Outcome Metric	Reference
Etoposide (VP-16)	Small Cell Lung Cancer (SCLC)	>50% Protein Reduction	Synergistic Apoptosis (CI < 0.7)	[1, 2]
Cisplatin/Carboplatin	NSCLC / Ovarian	Blocked Induction	Reversal of Platinum Resistance	[3]
Ionizing Radiation (IR)	Glioblastoma / Lung	Prevention of Foci Formation	Increased Sensitization Enhancement Ratio (SER)	[4]
Doxorubicin	Osteosarcoma	Protein Depletion	Enhanced DSB persistence ( H2AX)	[5]

Note: CI = Combination Index (CI < 1 indicates synergy).

Experimental Ecosystem: Validated Protocols

To rigorously validate MP470 activity in your specific model, you must demonstrate two things: Physical depletion of RAD51 (Western Blot) and Functional inhibition of HR repair (Immunofluorescence of Nuclear Foci).

Workflow Visualization

The following DOT diagram outlines the critical timing for the "Pre-treatment" strategy, which is essential for MP470 efficacy.

Figure 2: Experimental timeline. Pre-treatment is critical to deplete basal RAD51 levels before the DNA damage insult occurs.

Protocol A: Immunofluorescence (IF) for RAD51 Foci

This is the gold standard for assessing functional HR capability. A reduction in foci indicates a failure to recruit RAD51 to DSB sites.

Reagents:

• Primary Ab: Anti-RAD51 (Rabbit monoclonal, e.g., Abcam ab133534 or similar validated clone).

• Co-stain: Anti-

  H2AX (Mouse monoclonal) – Critical control to prove DNA damage occurred.

• MP470 HCl: Dissolved in DMSO (Stock 10mM).

Step-by-Step Methodology:

• Seeding: Seed cells on glass coverslips to reach 60-70% confluency.

• Drug Treatment: Treat with MP470 (e.g., 2-5

  M) for 24 hours.

  • Why: RAD51 downregulation is time-dependent; acute treatment (<4h) is often insufficient.

• Damage Induction: Irradiate cells (e.g., 4 Gy) or treat with Cisplatin (5

  M for 1h).

• Recovery: Replace media and incubate for 4-6 hours .

  • Why: This window allows the formation of mature RAD51 filaments (foci) in competent cells.

• Fixation: Fix with 4% Paraformaldehyde (15 min, RT).

• Permeabilization: 0.5% Triton X-100 in PBS (10 min).

• Blocking: 3% BSA in PBS (1h).

• Staining: Incubate with anti-RAD51 (1:500) and anti-

  H2AX (1:1000) overnight at 4°C.

• Analysis: Quantify foci per nucleus.

  • Success Criterion: Control irradiated cells should show >10 foci/nucleus. MP470+IR cells should show <5 foci/nucleus despite high

    H2AX signal.

Protocol B: Western Blotting for RAD51 Depletion

Confirms that the lack of foci is due to protein loss, not just recruitment failure.

Critical Nuance: RAD51 levels can fluctuate with the cell cycle. Ensure cells are not over-confluent, as contact inhibition can naturally lower RAD51, confounding results.

• Lysis: Use RIPA buffer supplemented with Protease/Phosphatase inhibitors.

• Loading: Load 20-30

  g of total protein.

• Blotting: Probe for RAD51 (~37 kDa).

• Normalization: Use GAPDH or

  -Actin.

• Validation: A successful MP470 effect should yield a >50% reduction in band density compared to DMSO control.

References

• Taverna, P. et al. (2010). Amuvatinib (MP-470), a multi-targeted tyrosine kinase inhibitor and DNA repair suppressor, synergizes with Etoposide (VP-16) in Small Cell Lung Cancer (SCLC) cell lines and xenografts.[1] EORTC-NCI-AACR Symposium.[1][2]

• Welsh, J.W. et al. (2009).[1] MP470, a novel receptor tyrosine kinase inhibitor, sensitizes non-small cell lung cancer cells to radiotherapy. Radiation Oncology.[1][3]

• Mahadevan, D. et al. (2011). Amuvatinib (MP470), a novel multi-targeted tyrosine kinase inhibitor, sensitizes tumor cells to radio- and chemo-therapies in part by inhibiting homologous recombination.[1] Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis.

• Short, S.C. et al. (2011). RAD51 inhibition radiosensitizes glioma stem cells.[4] Neuro-Oncology.[2][3]

• SuperGen Inc. (2007).[5] MP470 suppresses repair of double-strand breaks following treatment with DNA-damaging agents.[2][3][5] AACR Annual Meeting Abstracts.[2][5]

Sources

• 1. oncodesign-services.com [oncodesign-services.com]
• 2. astx.com [astx.com]
• 3. researchgate.net [researchgate.net]
• 4. RAD51 Is a Selective DNA Repair Target to Radiosensitize Glioma Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. astx.com [astx.com]

An In-depth Technical Guide to the Kinase Inhibitor Profile of MP470 for Mutant c-Kit

Introduction: The Challenge of Mutant c-Kit in Oncogenesis

The c-Kit receptor tyrosine kinase, encoded by the KIT proto-oncogene, is a critical regulator of cell survival, proliferation, and differentiation in specific cell lineages.[1] Under normal physiological conditions, its activation is tightly controlled by its ligand, stem cell factor (SCF). However, gain-of-function mutations in KIT lead to ligand-independent, constitutive kinase activity, driving the pathogenesis of several cancers, most notably Gastrointestinal Stromal Tumors (GIST) and certain types of acute myeloid leukemia (AML).[1][2]

While the advent of tyrosine kinase inhibitors (TKIs) like imatinib, which target the ATP-binding pocket of c-Kit, has revolutionized the treatment of these malignancies, their long-term efficacy is often compromised by the emergence of drug resistance.[3] Primary resistance is observed in tumors harboring specific mutations, such as those in exon 9, which are less sensitive to standard-dose imatinib.[1] More commonly, patients who initially respond to therapy develop secondary resistance through the acquisition of new mutations within the KIT gene, frequently in the ATP-binding pocket (exons 13 and 14) or the activation loop (exon 17).[3] This complex landscape of primary and acquired resistance necessitates the development of next-generation inhibitors with a broader and more potent activity profile against clinically relevant c-Kit mutants.

This guide provides a comprehensive technical overview of MP470 (amuvatinib), a multi-targeted tyrosine kinase inhibitor, and its inhibitory profile against various oncogenic mutants of c-Kit.[4] We will delve into the biochemical and cellular methodologies used to characterize its potency, provide field-proven experimental protocols, and discuss the molecular rationale for its activity. This document is intended for researchers, scientists, and drug development professionals engaged in the study of kinase inhibitors and targeted cancer therapy.

MP470 (Amuvatinib): A Multi-Targeted Kinase Inhibitor

MP470 is an orally bioavailable synthetic carbothioamide that functions as an ATP-competitive inhibitor of multiple receptor tyrosine kinases.[4][5] Beyond its activity against mutant c-Kit, MP470 also targets PDGFRα, c-Met, RET, and Flt3.[4][5] This multi-targeted profile is of significant interest, as cancer cells can often bypass the inhibition of a single signaling pathway through the activation of alternative kinases. Additionally, MP470 has been shown to suppress the DNA repair protein RAD51, potentially sensitizing tumor cells to chemo- and radiotherapy.[6]

The core rationale for profiling MP470 against mutant c-Kit is to evaluate its potential to overcome the limitations of existing therapies. An ideal inhibitor should demonstrate high potency against a wide spectrum of activating mutations, including those that confer resistance to first- and second-line treatments.

Biochemical Profiling: Direct Assessment of Kinase Inhibition

The initial and most direct method for evaluating a kinase inhibitor is through a biochemical assay using purified recombinant enzymes. This approach isolates the interaction between the inhibitor and its target kinase from the complexities of a cellular environment, providing a precise measure of inhibitory potency, typically expressed as the half-maximal inhibitory concentration (IC50).

Rationale for Assay Choice: ADP-Glo™ Kinase Assay

For profiling MP470, the ADP-Glo™ Kinase Assay is a robust and highly sensitive method.[7][8] Unlike traditional radiometric assays that involve handling radioactive isotopes, this luminescence-based assay measures the amount of ADP produced during the kinase reaction.[7] The amount of ADP is directly proportional to the kinase activity. The assay's high dynamic range and tolerance for up to 1mM ATP concentrations make it suitable for a wide variety of kinases, including those with high ATP Km values.[8] This is a critical feature, as using ATP concentrations near the physiological Km value provides a more accurate assessment of an inhibitor's potency in a biologically relevant context.

Biochemical IC50 Data for MP470 against c-Kit Mutants

The following table summarizes the biochemical IC50 values for MP470 against wild-type c-Kit and a panel of clinically significant mutants. These mutations are located in key domains of the kinase and are associated with varying levels of sensitivity to standard therapies like imatinib.

Kinase Target	Mutation Location (Exon)	Imatinib Sensitivity	MP470 (Amuvatinib) IC50 (nM)
c-Kit (Wild-Type)	-	Sensitive	>30,000
c-Kit (V560G)	Juxtamembrane Domain (11)	Sensitive	34[9]
c-Kit (V654A)	ATP-Binding Pocket (13)	Resistant	127[9]
c-Kit (D816H)	Activation Loop (17)	Resistant	10[9]
c-Kit (D816V)	Activation Loop (17)	Resistant	950[9]
PDGFRα (V561D)	Juxtamembrane Domain (12)	Sensitive	40[9]
PDGFRα (D842V)	Activation Loop (18)	Resistant	81[9]

Data compiled from publicly available sources for comparative purposes.[9]

Expert Interpretation: The data reveals a compelling profile for MP470. Its significantly lower potency against wild-type c-Kit compared to key mutants suggests a degree of selectivity for the activated oncogenic forms of the kinase. Notably, MP470 demonstrates potent, nanomolar-range inhibition of mutants that confer resistance to other TKIs, including V654A in the ATP-binding pocket and D816H in the activation loop.[9] This provides a strong rationale for its development as a therapy for patients who have relapsed on imatinib or sunitinib.

Experimental Protocol: ADP-Glo™ Kinase Assay for c-Kit

This protocol outlines the steps for determining the IC50 of MP470 against a specific c-Kit mutant.

Materials:

• Recombinant human c-Kit enzyme (e.g., V654A mutant)

• Poly(Glu, Tyr) 4:1 peptide substrate

• Ultra-Pure ATP

• MP470 (Amuvatinib)

• ADP-Glo™ Kinase Assay Kit (Promega)[8]

• Kinase Buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 2 mM MnCl₂, 50 µM DTT)[7]

• 384-well white assay plates

Procedure:

• Inhibitor Preparation: Prepare a 10-point serial dilution of MP470 in DMSO, followed by a further dilution in Kinase Buffer to achieve the desired final concentrations.

• Reaction Setup: In a 384-well plate, add 1 µL of the diluted MP470 or DMSO vehicle control.

• Enzyme Addition: Add 2 µL of the c-Kit mutant enzyme diluted in Kinase Buffer to each well. Incubate for 15 minutes at room temperature to allow the inhibitor to bind to the kinase.

• Initiate Kinase Reaction: Add 2 µL of a substrate/ATP mixture (containing Poly(Glu, Tyr) and ATP at 2x the final desired concentration) to each well to start the reaction.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• Stop Reaction and Deplete ATP: Add 5 µL of ADP-Glo™ Reagent to each well. This will stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• ADP to ATP Conversion and Detection: Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated by the kinase reaction into ATP and simultaneously catalyzes a luciferase reaction to produce light. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence signal using a plate reader.

• Data Analysis: Calculate the percent inhibition for each MP470 concentration relative to the DMSO control. Plot the percent inhibition against the log of the inhibitor concentration and fit the data using a non-linear regression model to determine the IC50 value.

Biochemical assay workflow for IC50 determination.

Cell-Based Profiling: Assessing Activity in a Biological Context

While biochemical assays are essential for determining direct inhibitory potency, cell-based assays are critical for understanding an inhibitor's efficacy in a more complex biological system. These assays assess the ability of the compound to cross the cell membrane, engage its target in the presence of high intracellular ATP concentrations, and ultimately elicit a biological response, such as inhibiting proliferation or inducing apoptosis.

Rationale for Cell Line Selection: Modeling GIST Heterogeneity

To construct a comprehensive profile for MP470, it is crucial to use a panel of GIST cell lines that represent the genetic diversity of the disease. The choice of cell lines should be guided by their specific, endogenously expressed KIT mutations.

• GIST-T1: This cell line harbors a heterozygous deletion in KIT exon 11 (p.Val560_Tyr578del).[10][11] Mutations in exon 11 are the most common in GIST and are generally sensitive to imatinib, making GIST-T1 an excellent model for primary, imatinib-sensitive disease.[12][13]

• GIST882: This line contains a homozygous missense mutation in KIT exon 13 (K642E).[2][10] This mutation in the ATP-binding pocket can confer reduced sensitivity to imatinib compared to exon 11 mutants, representing a form of primary resistance.[12]

• GIST430: This cell line is a model for acquired resistance. It has a primary heterozygous deletion in exon 11 and a secondary resistance mutation in exon 13 (V654A).[10] This is highly clinically relevant as it mimics the genetic evolution of tumors in patients who relapse on imatinib.

• GIST48: This line also models acquired resistance, with a primary homozygous mutation in exon 11 and a secondary resistance mutation in exon 17 of the activation loop.[10] Activation loop mutations are notoriously resistant to both imatinib and sunitinib.

By testing MP470 across this panel, we can assess its activity against both imatinib-sensitive and imatinib-resistant genotypes, providing a strong preclinical rationale for its potential clinical utility.

Cell Viability/Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric method used to measure cellular metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[14] Metabolically active cells reduce the yellow tetrazolium salt (MTT) to purple formazan crystals, a reaction catalyzed by NAD(P)H-dependent oxidoreductase enzymes.[14] The amount of formazan produced is proportional to the number of viable cells.

Materials:

• GIST cell lines (e.g., GIST-T1, GIST882, GIST430)

• Complete culture medium (e.g., IMDM with 20% FBS, 1% Pen-Strep)

• MP470 (Amuvatinib)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01M HCl)

• 96-well clear flat-bottom plates

Procedure:

• Cell Seeding: Seed GIST cells into 96-well plates at a density of 1 x 10⁴ cells per well in 100 µL of complete medium and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of MP470 in culture medium and add them to the wells. Include a vehicle control (DMSO) and a no-cell background control.

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for an additional 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the purple formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Subtract the background absorbance, normalize the data to the vehicle control, and plot cell viability against the log of MP470 concentration to determine the GI50 (concentration for 50% of maximal inhibition of cell proliferation).

Inhibition of c-Kit Autophosphorylation (Western Blot)

To confirm that the cytotoxic effects of MP470 are due to the inhibition of its intended target, it is essential to measure the phosphorylation status of c-Kit and its downstream signaling proteins. Western blotting is the gold-standard technique for this purpose. A reduction in the phosphorylated form of c-Kit (p-c-Kit) upon treatment with MP470 provides direct evidence of target engagement and inhibition within the cell.

Constitutive activation of c-Kit drives tumor growth through downstream signaling cascades, primarily the PI3K/AKT and RAS/MAPK pathways.[15] Therefore, a comprehensive analysis should not only assess the phosphorylation of c-Kit itself but also key nodes in these pathways, such as phosphorylated AKT (p-AKT) and phosphorylated ERK (p-ERK). Inhibition of these downstream effectors confirms that the inhibitor effectively shuts down the entire oncogenic signaling axis.

Materials:

• GIST cell lines

• MP470 (Amuvatinib)

• Ice-cold PBS

• Lysis Buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitor cocktails

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and electrophoresis equipment

• PVDF or nitrocellulose membranes and transfer apparatus

• Blocking Buffer (5% BSA in TBST is recommended for phospho-antibodies)

• Primary Antibodies:

  • Rabbit anti-phospho-c-Kit (Tyr719)

  • Rabbit anti-total c-Kit

  • Rabbit anti-phospho-AKT (Ser473)

  • Rabbit anti-total AKT

  • Rabbit anti-phospho-p44/42 MAPK (Erk1/2) (Thr202/Tyr204)

  • Rabbit anti-total p44/42 MAPK (Erk1/2)

• HRP-conjugated anti-rabbit IgG secondary antibody

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Cell Treatment: Plate GIST cells in 6-well plates and grow to 70-80% confluency. Treat cells with varying concentrations of MP470 (e.g., 0, 10, 50, 200 nM) for 2-4 hours.

• Cell Lysis: Place plates on ice, wash cells with ice-cold PBS, and lyse them with supplemented lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or similar assay.

• SDS-PAGE: Denature equal amounts of protein from each sample and separate them by size using SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with 5% BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the desired primary antibody (e.g., anti-phospho-c-Kit) overnight at 4°C, diluted in blocking buffer.

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washes, apply the ECL substrate and capture the chemiluminescent signal using an imaging system.

• Stripping and Re-probing: To ensure equal protein loading, the membrane can be stripped of the phospho-antibody and re-probed with an antibody against the total protein (e.g., total c-Kit).

Inhibition of c-Kit downstream signaling by MP470.

In Vivo Efficacy: Evaluation in Preclinical GIST Models

The ultimate preclinical validation for a kinase inhibitor is the demonstration of anti-tumor activity in an in vivo model. Patient-derived xenograft (PDX) models, where tumor tissue from a patient is directly implanted into immunodeficient mice, are increasingly favored as they better recapitulate the heterogeneity and microenvironment of human tumors compared to cell line-derived xenografts.[16][17]

Rationale for Model Selection: PDX with Defined Mutations

For evaluating MP470, a GIST PDX model harboring a clinically relevant resistance mutation (e.g., a primary exon 11 mutation with a secondary exon 13 or 17 mutation) would be ideal.[18] This allows for the assessment of efficacy in a context that directly mirrors a patient population with high unmet medical need. While specific in vivo data for MP470 in GIST models is not extensively published, a phase I clinical trial noted that amuvatinib shows in vivo activity in human xenograft models in mice, supporting the relevance of this evaluation.[19]

Representative Protocol: Efficacy Study in a GIST PDX Model

This protocol describes a general framework for an in vivo efficacy study.

Materials:

• Immunodeficient mice (e.g., NMRI nu/nu or NOD/SCID)

• Established GIST PDX tumor fragments (e.g., carrying KIT exon 11 + exon 13/17 mutations)

• MP470 (Amuvatinib) formulated for oral gavage

• Vehicle control

• Calipers for tumor measurement

Procedure:

• Tumor Implantation: Subcutaneously implant small fragments of the GIST PDX tumor into the flanks of the mice.

• Tumor Growth and Randomization: Monitor tumor growth regularly. When tumors reach a predetermined volume (e.g., 150-200 mm³), randomize the mice into treatment and control groups (n=5-10 mice per group).

• Dosing: Administer MP470 via oral gavage daily at one or more dose levels (e.g., 20 mg/kg and 50 mg/kg). The control group receives the vehicle on the same schedule.

• Monitoring: Measure tumor volume with calipers two to three times per week. Monitor animal body weight and overall health as indicators of toxicity.

• Study Endpoint: Continue treatment for a defined period (e.g., 21-28 days) or until tumors in the control group reach a maximum ethical size.

• Data Analysis: Calculate the tumor growth inhibition (TGI) for each treatment group compared to the vehicle control. Plot the mean tumor volume over time for each group. At the end of the study, tumors can be excised for pharmacodynamic analysis (e.g., Western blot for p-c-Kit) to confirm target inhibition in vivo.

Workflow for an in vivo GIST xenograft study.

Conclusion and Future Directions

The preclinical data profile of MP470 (amuvatinib) demonstrates its potential as a potent inhibitor of a range of clinically significant c-Kit mutations, including those responsible for resistance to standard-of-care TKIs. Its activity against mutations in the ATP-binding pocket (exon 13) and the activation loop (exon 17) is particularly noteworthy. The multi-targeted nature of MP470, coupled with its ability to inhibit the DNA repair protein RAD51, presents a multifaceted mechanism of action that may offer advantages over more selective inhibitors.

The comprehensive profiling strategy outlined in this guide—from direct biochemical inhibition assays to cellular viability and signaling studies, and culminating in in vivo efficacy models—represents a robust, self-validating system for characterizing novel kinase inhibitors. The causality behind each experimental choice is grounded in the clinical reality of GIST, where mutational heterogeneity and acquired resistance are the primary challenges.

Further investigation should focus on expanding the panel of c-Kit mutants tested, including a broader array of exon 9 and 11 variants, to create a more complete selectivity map. Additionally, exploring the synergy of MP470 with other therapeutic agents in preclinical models could unveil novel combination strategies to overcome resistance and improve patient outcomes in c-Kit-driven malignancies.

References

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• ESMO. (n.d.). KIT in Gastrointestinal Stromal Tumours (GIST): ESMO Biomarker Factsheet. OncologyPRO. Available at: [Link]

• Estabrook, S., et al. (2018). Establishment of a GIST-T1 gastrointestinal stromal tumour cell line resistant to imatinib mesylate. Oncology Letters, 15(5), 7585-7592. Available at: [Link]

• Zhao, H., et al. (2011). The receptor tyrosine kinase inhibitor amuvatinib (MP470) sensitizes tumor cells to radio- and chemo-therapies in part by inhibiting homologous recombination. Radiotherapy and Oncology, 101(1), 59-65. Available at: [Link]

• Creative Diagnostics. (n.d.). The MTT Assay: A Valuable Tool for Measuring Cell Viability. Available at: [Link]

• Garner, A. P., et al. (2021). KITlow Cells Mediate Imatinib Resistance in Gastrointestinal Stromal Tumor. Molecular Cancer Therapeutics, 20(10), 1834-1844. Available at: [Link]

• Tuveson, D. A., et al. (2001). STI571 inactivation of the gastrointestinal stromal tumor c-KIT oncoprotein: biological and clinical implications. Oncogene, 20(36), 5054-5058. Available at: [Link]

• Taguchi, T., et al. (2004). Effects of imatinib vary with the types of KIT-mutation in gastrointestinal stromal tumor cell lines. International Journal of Oncology, 24(6), 1493-1497. Available at: [Link]

• Tibes, R., et al. (2013). A phase I, first-in-human dose-escalation study of amuvatinib, a multi-targeted tyrosine kinase inhibitor, in patients with advanced solid tumors. Investigational New Drugs, 31(1), 96-105. Available at: [Link]

• Wang, W., et al. (2022). Identification of Novel Imatinib-Resistant Genes in Gastrointestinal Stromal Tumors. Journal of Healthcare Engineering, 2022, 5928646. Available at: [Link]

• UCSD. (2020). Anti-KIT DNA Aptamer for Targeted Labeling of Gastrointestinal Stromal Tumor. eScholarship. Available at: [Link]

• Ricono, J., et al. (2015). Abstract 3221: Development of patient-derived xenograft (PDX) models for gastrointestinal stromal tumors (GIST) as a pre-clinical platform for drug development. Cancer Research, 75(15_Supplement), 3221. Available at: [Link]

• Yuan, C., et al. (2021). Preclinical model-based evaluation of Imatinib resistance induced by KIT mutations and its overcoming strategies in gastrointestinal stromal tumor (GIST). American Journal of Translational Research, 13(12), 13608-13624. Available at: [Link]

• Reikvam, H., et al. (2013). Targeting MET kinase with the small-molecule inhibitor amuvatinib induces cytotoxicity in primary myeloma cells and cell lines. BioMed Research International, 2013, 107102. Available at: [Link]

• Zhu, N., et al. (2025). Recurrent gastrointestinal stromal tumor with c-KIT double exon mutations: a rare case report. CytoJournal. Available at: [Link]

• Welsh, J. W. (n.d.). Amuvatinib (MP-470). 11th Annual Targeted Therapies of Lung Cancer Meeting. Available at: [Link]

• Taguchi, T., et al. (2002). Conventional and molecular cytogenetic characterization of a new human cell line, GIST-T1, established from gastrointestinal stromal tumor. Laboratory Investigation, 82(6), 663-665. Available at: [Link]

• Mühlenberg, T., et al. (2019). KIT-Dependent and KIT-Independent Genomic Heterogeneity of Resistance in Gastrointestinal Stromal Tumors — TORC1/2 Inhibition as a Salvage Strategy. Molecular Cancer Therapeutics, 18(11), 1985-1996. Available at: [Link]

• HUSARC. (n.d.). Gastrointestinal stromal tumor (GIST) ICD 8936/3. Available at: [Link]

• Mahadevan, D., et al. (2009). MP470, a novel receptor tyrosine kinase inhibitor, in combination with Erlotinib inhibits the HER family/PI3K/Akt pathway and tumor growth in prostate cancer. Cancer Biology & Therapy, 8(9), 801-809. Available at: [Link]

• Cellosaurus. (n.d.). GIST-T1 (CVCL_4976). Available at: [Link]

• AperTO - Archivio Istituzionale Open Access dell'Università di Torino. (2026). Assessing tumor vascu. Available at: [Link]

• Fedorenko, I. V., et al. (2015). Amuvatinib has cytotoxic effects against NRAS- but not BRAF-mutant melanoma. Oncotarget, 6(11), 9296-9312. Available at: [Link]

• Lee, J., et al. (2022). A novel anti‐c‐Kit antibody–drug conjugate to treat wild‐type and activating‐mutant c‐Kit‐positive tumors. Cancer Science, 113(3), 1109-1120. Available at: [Link]

• Floris, G., et al. (2022). In Vivo Evaluation of Fibroblast Growth Factor Receptor Inhibition in Mouse Xenograft Models of Gastrointestinal Stromal Tumor. International Journal of Molecular Sciences, 23(9), 5198. Available at: [Link]

• Yang, L.-J., et al. (2020). Molecular Modeling Study of c-KIT/PDGFRα Dual Inhibitors for the Treatment of Gastrointestinal Stromal Tumors. Molecules, 25(21), 5148. Available at: [Link]

• Zhang, Y., et al. (2022). Rare c-KIT c.1926delA and c.1936T>G Mutations in Exon 13 Define Imatinib Resistance in Gastrointestinal Stromal Tumors and Melanoma Patients: Case Reports and Cell Experiments. Frontiers in Oncology, 12, 881682. Available at: [Link]

• Garofalo, A., et al. (2014). Ponatinib Inhibits Polyclonal Drug-Resistant KIT Oncoproteins and Shows Therapeutic Potential in Heavily Pretreated Gastrointestinal Stromal Tumor (GIST) Patients. Clinical Cancer Research, 20(22), 5745-5755. Available at: [Link]

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Technical Guide: MP470 (Amuvatinib) Free Base vs. Hydrochloride

Content Type: Technical Reference & Protocol Guide Subject: Optimization of MP470 Formulations for In Vitro and In Vivo Oncology Research

Executive Summary

MP470 (Amuvatinib) is a multi-targeted tyrosine kinase inhibitor (TKI) and DNA repair suppressor used primarily to target mutant c-Kit, PDGFRα, and Flt3 in gastrointestinal stromal tumors (GIST) and other solid malignancies.

For the researcher, the choice between the Free Base and the Hydrochloride (HCl) salt is not merely a catalog option—it dictates the experimental success of bioavailability and solubility.

• MP470 Free Base is the standard for in vitro high-throughput screening (HTS) due to its high solubility in DMSO.

• MP470 Hydrochloride is the preferred form for in vivo administration and clinical development, engineered to overcome the poor aqueous solubility of the parent compound in gastric environments.

This guide delineates the physicochemical distinctions and provides validated protocols for handling both forms to ensure data reproducibility.

Physicochemical Characterization

The fundamental difference lies in the protonation of the piperazine moiety, which alters the lattice energy and hydrophilicity of the molecule.

Comparative Specification Table

Feature	MP470 (Free Base)	MP470 Hydrochloride (HCl Salt)
CAS Number	850879-09-3	1055986-67-8
Chemical Name	Amuvatinib	Amuvatinib Hydrochloride
Molecular Formula	C₂₃H₂₁N₅O₃S	C₂₃H₂₁N₅O₃S · HCl
Molecular Weight	447.51 g/mol	~484.0 g/mol (Monohydrochloride)
Primary Solvent	DMSO (≥ 50 mg/mL)	Water (Moderate), DMSO
Aqueous Solubility	Practically Insoluble (< 0.1 mg/mL)	Improved (pH dependent)
Primary Application	In Vitro (Cell Culture, HTS)	In Vivo (Oral Gavage, PK Studies)
Storage	-20°C (Desiccated)	-20°C (Desiccated, Hygroscopic)

Critical Note on Stoichiometry: When calculating molarity for the HCl salt, you must account for the additional mass of the chloride counter-ion (approx. 36.5 Da). Using the free base MW for the salt form will result in an under-dosed experiment (~8% error).

Biological Application Strategy

The decision matrix below illustrates the logical flow for selecting the correct chemical form based on your experimental endpoint.

Figure 1: Decision matrix for MP470 form selection. Green nodes indicate the optimal chemical form for the specified workflow.

Experimental Protocols

Protocol A: In Vitro Stock Preparation (Free Base)

Objective: Create a stable, precipitation-free stock for cell culture. Reagent: MP470 Free Base (MW: 447.51 g/mol ).

• Calculation: To prepare a 10 mM stock solution:

  • Weigh 4.48 mg of MP470 Free Base.

  • Dissolve in 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide).

• Solubilization: Vortex vigorously for 30 seconds. The solution should be clear and yellow. If particulate remains, warm to 37°C for 5 minutes.

  • Scientist's Note: Do not use aqueous buffers for the stock. The free base will precipitate immediately upon contact with water at high concentrations.

• Storage: Aliquot into light-protective tubes (amber) and store at -20°C. Avoid repeated freeze-thaw cycles (max 3 cycles).

• Application: Dilute the DMSO stock directly into culture media. Ensure final DMSO concentration is <0.5% (v/v) to avoid solvent toxicity.

Protocol B: In Vivo Formulation (Two Methods)

Objective: Oral gavage dosing for mouse xenograft models (e.g., 10–50 mg/kg).

Method 1: The Lipid Suspension (Using Free Base)

Best for early-stage research if the HCl salt is unavailable.

• Stock: Dissolve MP470 Free Base in DMSO to a high concentration (e.g., 90 mg/mL).

• Vehicle: Corn Oil (sterile filtered).

• Formulation:

  • Add 50 µL of the DMSO stock to 950 µL of Corn Oil.[1]

  • Vortex immediately and vigorously.

  • Result: A suspension/emulsion. This must be used immediately.

  • Mechanism:[1][2] The lipid vehicle solubilizes the lipophilic free base, aiding absorption via the lymphatic system and preventing rapid precipitation in the stomach.

Method 2: The Aqueous Solution (Using HCl Salt)

Best for clinical relevance and consistent PK.

• Reagent: MP470 Hydrochloride.[1][3]

• Vehicle: Sterile Water or 0.5% Methylcellulose (MC) in water.

• Formulation:

  • Weigh the HCl salt directly.

  • Add vehicle slowly while vortexing.

  • Result: The protonated salt allows for a stable aqueous dispersion or solution (depending on concentration).

  • Advantage:[4][5] Mimics the clinical "Dry Powder Capsule" (DPC) pharmacokinetics more closely than the DMSO/Corn Oil method.

Mechanism of Action & Signaling

MP470 is unique because it acts as both a kinase inhibitor and a radio-sensitizer. It disrupts the DNA damage response (DDR) by downregulating RAD51, a recombinase essential for homologous recombination repair.

Figure 2: Dual mechanism of action. MP470 inhibits oncogenic kinase signaling (c-Kit/PDGFR) while simultaneously suppressing RAD51-mediated DNA repair, enhancing sensitivity to DNA-damaging therapies.[]

References

• Mahadevan, D. et al. (2007). "A novel multi-targeted tyrosine kinase inhibitor, MP470, suppresses c-KIT, PDGFRalpha, and Flt3 and induces apoptosis in AML and GIST." Blood. Link

• Welsh, J. W. et al. (2009). "MP470, a potent non-selective tyrosine kinase inhibitor, sensitizes glioblastoma cells to radiotherapy." PLoS One. Link

• Choy, G. et al. (2012). "Safety, tolerability, and pharmacokinetics of amuvatinib from three phase 1 clinical studies in healthy volunteers." Cancer Chemotherapy and Pharmacology. Link

• PubChem Compound Summary. (2024). "Amuvatinib (CID 11282283) and Amuvatinib Hydrochloride (CID 16058702)."[7] National Center for Biotechnology Information. Link

• Selleck Chemicals. (2024).[1] "Amuvatinib (MP-470) Datasheet and Formulation Guide." SelleckChem. Link

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• 2. Formulation of Drug-Polyelectrolyte Complex for Enhancement of Solubility of Hydrochlorthiazide – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. dctd.cancer.gov [dctd.cancer.gov]
• 7. SID 135626622 - PubChem [pubchem.ncbi.nlm.nih.gov]

MP470 (Amuvatinib) Hydrochloride: Dual-Mechanism Targeting for Refractory GIST

Executive Summary

MP470 hydrochloride (Amuvatinib) represents a distinct class of therapeutic agents designed to dismantle the survival machinery of Gastrointestinal Stromal Tumors (GIST) through a "dual-hit" mechanism. Unlike standard Tyrosine Kinase Inhibitors (TKIs) that solely target surface receptors, MP470 functions as both a multi-targeted TKI (inhibiting mutant c-KIT, PDGFRα, and c-Met) and a DNA repair suppressor (downregulating RAD51).

This guide analyzes the therapeutic architecture of MP470, specifically addressing its utility in Imatinib-resistant (IM-resistant) GIST. We provide mechanistic insights, quantitative synergy data, and self-validating experimental protocols for researchers investigating this compound's potential to overcome secondary mutations and adaptive resistance pathways.

Molecular Mechanism: The Dual-Hit Hypothesis

The failure of monotherapy in GIST is often driven by two factors:

• Secondary Mutations: Alterations in the KIT or PDGFRA kinase domains (e.g., Exon 17/18) that prevent drug binding.

• Adaptive DNA Repair: Upregulation of Homologous Recombination (HR) pathways, specifically RAD51 , allowing tumor cells to survive TKI-induced stress and DNA damage.

MP470 addresses both by simultaneously blocking the oncogenic driver signals and disabling the cell's "safety net" (DNA repair).

Pathway Visualization

The following diagram illustrates the concurrent inhibition of receptor tyrosine kinases (RTKs) at the membrane and RAD51 in the nucleus.

Figure 1: MP470 exerts a dual inhibitory effect. It blocks upstream RTK signaling (preventing proliferation) and suppresses nuclear RAD51 (preventing DNA repair), forcing resistant cells into apoptosis.

Therapeutic Rationale & Preclinical Data[1][2][3][4][5]

overcoming Kinase Resistance

MP470 has demonstrated potency against specific KIT and PDGFRA mutants that are traditionally resistant to Imatinib.

Table 1: MP470 Potency Profile (Select Mutants)

Target Mutation	GIST Relevance	IC50 (nM)	Clinical Implication
c-KIT D816V	Exon 17 (Resistance)	950	Active against common secondary resistance mutation.
c-KIT V560G	Exon 11 (Primary)	34	Highly potent against primary drivers.
PDGFRα D842V	Exon 18 (Resistance)	81	Potent against the notoriously insensitive D842V mutant.

| PDGFRα V561D | Exon 12 | 40 | Effective against juxtamembrane mutations. |

Synergy in Resistant Models

The most compelling data for MP470 lies in its synergy with other agents. By downregulating RAD51, MP470 sensitizes cells to DNA damage and enhances the efficacy of other TKIs.

Table 2: Synergistic Combinations in GIST Cell Lines Data derived from isobologram analysis (Chou-Talalay Method).

Cell Line	Genotype	Combination	CI Value*	Interpretation
GIST882	KIT Exon 11 (IM-Sensitive)	MP470 + Imatinib	0.50	Strong Synergy
GIST882	KIT Exon 11	MP470 + Erlotinib	0.20	Very Strong Synergy
GIST430	KIT Exon 11 + 13 (IM-Resistant)	MP470 + Imatinib	0.42	Strong Synergy
GIST48	KIT Exon 11 + 17 (IM-Resistant)	MP470 + Imatinib	0.04	Exceptional Synergy

Note: CI (Combination Index) < 1.0 indicates synergy; CI < 0.1 indicates very strong synergy. The combination with Erlotinib suggests that co-targeting EGFR (HER1) and c-KIT/RAD51 is a viable strategy for refractory cases.

Experimental Protocols

To validate MP470's efficacy in your specific models, use the following self-validating protocols.

Protocol A: Validation of RAD51 Suppression (Western Blot)

Objective: Confirm that MP470 treatment reduces RAD51 protein levels, validating the DNA repair suppression mechanism.

Reagents:

• MP470 Hydrochloride (dissolved in DMSO, stock 10mM).

• Primary Antibody: Anti-RAD51 (Rabbit monoclonal).

• Loading Control: Anti-GAPDH or Anti-β-Actin.

• Positive Control: Irradiated cells (induces RAD51) or Cisplatin-treated cells.

Workflow:

• Seeding: Plate GIST cells (e.g., GIST-T1 or GIST430) at

  cells/well in 6-well plates. Allow attachment (24h).

• Treatment:

  • Vehicle Control: DMSO (0.1%).

  • MP470 Low: 1 µM.

  • MP470 High: 5 µM.

  • Timepoint: Incubate for 48 hours . (Note: RAD51 downregulation is often time-dependent; 24h may be insufficient).

• Lysis: Wash with ice-cold PBS. Lyse in RIPA buffer + Protease/Phosphatase Inhibitors.

• Quantification: Normalize protein concentration (BCA Assay). Load 30µg protein/lane.

• Detection:

  • Block (5% Milk/TBST).

  • Incubate Anti-RAD51 (1:1000) overnight at 4°C.

  • Validation Check: The Vehicle Control should show basal RAD51. If using irradiated controls, RAD51 should be elevated. MP470 lanes should show >50% reduction relative to Vehicle.

Protocol B: Synergy Assessment (Clonogenic Survival / Viability)

Objective: Calculate the Combination Index (CI) for MP470 + Imatinib.

Workflow Visualization:

Figure 2: Experimental workflow for determining drug synergy using a checkerboard matrix.

Critical Analysis Steps:

• Dose-Response Curves: First, generate single-agent curves to determine the IC50 for MP470 and Imatinib individually in your cell line.

• Constant Ratio: Based on IC50s, design a constant ratio combination (e.g., equipotent ratio IC50:IC50).

• Calculation: Use the median-effect equation (Chou-Talalay) to generate CI values.

  • CI < 1: Synergistic.

  • CI = 1: Additive.

  • CI > 1: Antagonistic.

Clinical Translation & Future Directions

Clinical Status

MP470 (Amuvatinib) entered Phase I clinical trials (e.g., NCT00504205 ) for solid tumors. The study aimed to define the Maximum Tolerated Dose (MTD) and evaluate PK/PD endpoints, including RAD51 expression in PBMCs and tumor biopsies.

• Outcome: While the drug showed tolerability, development was impacted by strategic portfolio realignments (acquisition of SuperGen by Astex).

• Current Barrier: Bioavailability and the need for high molar concentrations to achieve sustained RAD51 suppression in vivo remain challenges.

The Path Forward

For drug development professionals, the value of MP470 lies in its scaffold . It serves as a proof-of-concept for:

• Re-sensitizing TKI-Resistant Tumors: By targeting the DNA repair machinery that protects resistant clones.

• Combination Therapies: The synergy with Erlotinib (targeting EGFR) and Imatinib (targeting KIT) suggests that future GIST protocols should move beyond monotherapy TKIs toward "Kinase + Repair" inhibition cocktails.

References

• MedChemExpress. Amuvatinib (MP470) Product Information and Mechanism.

• Mahadevan, D. et al. (2015). "Novel receptor tyrosine kinase targeted combination therapies for imatinib-resistant gastrointestinal stromal tumors (GIST)." Oncotarget.

• Ma, C.X. et al. (2011). "The receptor tyrosine kinase inhibitor amuvatinib (MP470) sensitizes tumor cells to radio- and chemo-therapies in part by inhibiting homologous recombination."[1] Radiotherapy and Oncology.[1][2]

• ClinicalTrials.gov. Safety Study to Determine the Maximum Tolerated Dose, Pharmacokinetics and Pharmacodynamics of Oral MP470.[3] (NCT00504205).

• Qi, W. et al. (2009). "MP470, a novel receptor tyrosine kinase inhibitor, sensitizes glioblastoma cells to radiation." BMC Cancer.

Sources

• 1. The receptor tyrosine kinase inhibitor amuvatinib (MP470) sensitizes tumor cells to radio- and chemo-therapies in part by inhibiting homologous recombination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ClinicalTrials.gov [clinicaltrials.gov]

Amuvatinib: A Technical Guide to Overcoming Chemotherapy Resistance Through a Dual-Pronged Molecular Assault

Authored For: Researchers, Scientists, and Drug Development Professionals

Preamble: The Challenge of Acquired Resistance

The clinical efficacy of chemotherapeutic agents is frequently undermined by the emergence of drug resistance, a multifactorial phenomenon that represents a primary cause of treatment failure in oncology.[1] Cancer cells can develop resistance through a variety of mechanisms, including increased drug efflux, alterations in drug metabolism, mutations in the drug target, and, critically, the enhancement of DNA damage repair (DDR) pathways and activation of pro-survival signaling cascades.[2][3] This guide delves into the molecular mechanisms of amuvatinib (formerly MP-470), a multi-targeted tyrosine kinase inhibitor, and its strategic role in reversing chemotherapy resistance by concurrently disabling key survival pathways and compromising the cell's fundamental ability to repair cytotoxic DNA damage.

Amuvatinib: A Profile of a Multi-Targeted Inhibitor

Amuvatinib is a synthetic carbothioamide that functions as an orally bioavailable, ATP-competitive inhibitor of multiple receptor tyrosine kinases (RTKs).[4] Its primary targets are central to many oncogenic processes, including cell proliferation, survival, and angiogenesis. The inhibitory profile of amuvatinib lays the groundwork for its broad applicability and its specific utility in chemosensitization.

Kinase Inhibitory Spectrum

Amuvatinib demonstrates potent activity against a panel of RTKs, including both wild-type and clinically relevant mutant isoforms often associated with therapeutic resistance.[5][6]

Kinase Target	IC50	Significance in Resistance
c-Kit	10 nM	Mutations are common in GIST; activation promotes cell survival.
PDGFRα	40 nM	Drives proliferation in various sarcomas and gliomas.
Flt3	81 nM	Frequently mutated in AML, conferring a poor prognosis.
c-MET	~5 µM	Amplification/overexpression is a known bypass resistance mechanism to EGFR inhibitors.[4][7]
AXL	<1 µM	Upregulation is associated with resistance to various targeted therapies.[8][9]
c-Ret	-	Aberrant signaling drives several types of thyroid and lung cancer.
Table 1: Kinase Inhibitory Profile of Amuvatinib. IC50 values represent the concentration required for 50% inhibition of kinase activity. Data compiled from multiple sources.[5][10]

This multi-targeted approach is a strategic advantage. Rather than inhibiting a single pathway that can be readily bypassed, amuvatinib simultaneously pressures multiple nodes of oncogenic signaling, making the development of escape mechanisms more challenging for the cancer cell.

The Core Mechanism: A Dual-Pronged Attack on Resistance

Amuvatinib's ability to re-sensitize tumors to chemotherapy stems from a sophisticated, dual-action mechanism: the direct suppression of the DNA damage repair machinery and the simultaneous inhibition of pro-survival RTK signaling.[11]

Mechanism I: Crippling DNA Repair via RAD51 Suppression

A pivotal mechanism for reversing resistance to DNA-damaging agents (e.g., platinum compounds, topoisomerase inhibitors) is the inhibition of the homologous recombination (HR) pathway.[12] HR is a high-fidelity repair process for DNA double-strand breaks (DSBs), a lethal form of DNA damage induced by many chemotherapies.[11]

The Role of RAD51: The central enzyme in HR is RAD51, a recombinase that facilitates the critical steps of strand invasion and exchange.[13] Upregulation of RAD51 is a common feature in many cancers and is strongly correlated with resistance to DNA-damaging therapies and poor clinical outcomes.[11] Efficient RAD51-mediated repair allows cancer cells to survive the cytotoxic insults of chemotherapy.

Amuvatinib's Intervention: Amuvatinib has been shown to significantly decrease the expression of RAD51 protein.[12][14] This is not through direct enzymatic inhibition of RAD51, but rather by downregulating its protein expression, an effect linked to the inhibition of global translation and reduced ribosomal protein S6 phosphorylation.[12] By depleting the cellular pool of RAD51, amuvatinib effectively dismantles the HR repair machinery. This compromises the tumor's ability to repair chemotherapy-induced DSBs, leading to the accumulation of lethal DNA damage and pushing the cell towards apoptosis.[11] This creates a state of "synthetic lethality," where the combination of chemotherapy-induced damage and a disabled repair pathway is catastrophic for the cancer cell.[11]

Caption: Amuvatinib disables DNA repair by inhibiting RAD51 expression.

Mechanism II: Quenching Pro-Survival RTK Signaling

Chemotherapy-induced cellular stress can paradoxically activate pro-survival signaling pathways, allowing cancer cells to evade apoptosis. RTKs like c-MET and c-Kit are key initiators of these cascades.[4][7]

The Role of RTK Signaling: Upon activation by their ligands (e.g., HGF for c-MET), these receptors dimerize and autophosphorylate, creating docking sites for downstream signaling molecules. This triggers potent pro-survival pathways, primarily the PI3K/AKT and RAS/MAPK (ERK) pathways, which promote cell growth, proliferation, and inhibit apoptosis.[4][15] In many resistance scenarios, these pathways are constitutively active.

Amuvatinib's Intervention: By binding to the ATP-binding pocket of RTKs like c-MET, amuvatinib prevents their phosphorylation and subsequent activation.[4] This blockade at the apex of the signaling cascade effectively shuts down the downstream pro-survival signals. Studies have demonstrated that amuvatinib treatment leads to a marked decrease in the phosphorylation of both AKT and ERK1/2.[4][16] By silencing these survival signals, amuvatinib lowers the threshold for apoptosis, making cancer cells more susceptible to the cytotoxic effects of conventional chemotherapy.

Caption: Amuvatinib blocks pro-survival RTK signaling pathways.

Experimental Validation: Protocols and Methodologies

The validation of amuvatinib's chemosensitizing effect relies on a suite of robust in vitro and in vivo assays. The causality behind these experimental choices is to dissect the dual-pronged mechanism and quantify the synergistic interaction with chemotherapeutic agents.

Protocol: Assessment of RAD51 Downregulation by Western Blot

• Rationale: To directly quantify the core mechanistic claim that amuvatinib reduces the expression of the RAD51 protein. This protocol provides a self-validating system by including loading controls (e.g., β-actin) to ensure observed changes are not due to sample loading errors.

• Methodology:

  • Cell Culture and Treatment: Plate cancer cells (e.g., H1299 lung carcinoma, U2-OS osteosarcoma) at a density of 1x10^6 cells per 100 mm dish.[12][14] Allow cells to adhere for 24 hours.

  • Treat cells with varying concentrations of amuvatinib (e.g., 0, 1, 5, 10 µM) and/or a fixed dose of a chemotherapeutic agent for a predetermined time (e.g., 24-48 hours).

  • Cell Lysis: Wash cells with ice-cold PBS. Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Protein Quantification: Determine protein concentration using a BCA assay to ensure equal loading.

  • SDS-PAGE and Transfer: Load 20-30 µg of protein per lane onto a 10% SDS-polyacrylamide gel. Electrophorese and subsequently transfer proteins to a PVDF membrane.

  • Immunoblotting:

    • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

    • Incubate with primary antibody against RAD51 (1:1000 dilution) overnight at 4°C.

    • Wash membrane 3x with TBST.

    • Incubate with HRP-conjugated secondary antibody (1:5000 dilution) for 1 hour at room temperature.

    • Wash membrane 3x with TBST.

  • Detection: Apply enhanced chemiluminescence (ECL) substrate and visualize bands using a digital imaging system.

  • Analysis: Strip the membrane and re-probe for a loading control (e.g., β-actin) to normalize RAD51 band intensity. Quantify densitometry using software like ImageJ.[14]

Protocol: Quantifying Synergy with a Clonogenic Survival Assay

• Rationale: To move beyond simple viability and assess the long-term reproductive capacity of cancer cells following treatment. This assay is the gold standard for determining radiosensitization and chemosensitization, as it measures true cytotoxic effects rather than cytostatic ones.[12]

• Methodology:

  • Cell Seeding: Plate cells in 6-well plates at low densities (e.g., 200-1000 cells/well) to allow for individual colony formation.

  • Treatment: After 24 hours, treat cells with amuvatinib, a chemotherapeutic agent (e.g., mitomycin C), or a combination of both for a defined period (e.g., 24 hours).[12]

  • Recovery: Remove the drug-containing medium, wash with PBS, and add fresh medium.

  • Colony Formation: Incubate plates for 10-14 days, until visible colonies (≥50 cells) are formed.

  • Staining and Counting: Fix colonies with a methanol/acetic acid solution and stain with 0.5% crystal violet. Count the number of colonies in each well.

  • Analysis: Calculate the plating efficiency (PE) and surviving fraction (SF) for each treatment condition. Synergy can be determined by comparing the SF of the combination treatment to the SF of the individual agents.

Protocol: Evaluating RTK Pathway Inhibition

• Rationale: To confirm that amuvatinib inhibits the phosphorylation of its target RTKs and their downstream effectors. This directly validates the second prong of its mechanistic attack.

• Methodology:

  • Cell Culture and Serum Starvation: Plate cells as described for Western Blot. To reduce basal signaling, serum-starve the cells for 12-24 hours prior to treatment.

  • Treatment and Stimulation: Pre-treat cells with amuvatinib for 1-2 hours. Subsequently, stimulate the cells with the relevant ligand (e.g., HGF for c-MET) for a short period (e.g., 15-30 minutes) to induce receptor phosphorylation.

  • Lysis and Western Blot: Perform cell lysis, protein quantification, and Western blotting as described in Protocol 3.1.

  • Immunoblotting: Probe membranes with primary antibodies specific for the phosphorylated forms of the proteins of interest (e.g., anti-phospho-MET, anti-phospho-AKT, anti-phospho-ERK).

  • Analysis: Strip and re-probe the membranes with antibodies for the total protein levels (total-MET, total-AKT, total-ERK) to confirm that changes in phosphorylation are not due to changes in total protein expression.[4]

Sources

• 1. Systematic Reversal of Drug Resistance in Cancer [mdpi.com]
• 2. Overcoming Chemotherapy Resistance in Metastatic Cancer: A Comprehensive Review | MDPI [mdpi.com]
• 3. apb.tbzmed.ac.ir [apb.tbzmed.ac.ir]
• 4. Targeting MET kinase with the small-molecule inhibitor amuvatinib induces cytotoxicity in primary myeloma cells and cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. Facebook [cancer.gov]
• 7. Targeting MET kinase with the small-molecule inhibitor amuvatinib induces cytotoxicity in primary myeloma cells and cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. MET inhibitors in combination with other therapies in non-small cell lung cancer - Padda - Translational Lung Cancer Research [tlcr.amegroups.org]
• 9. Amuvatinib - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. The receptor tyrosine kinase inhibitor amuvatinib (MP470) sensitizes tumor cells to radio- and chemo-therapies in part by inhibiting homologous recombination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. medchemexpress.com [medchemexpress.com]
• 14. astx.com [astx.com]
• 15. Amuvatinib has cytotoxic effects against NRAS-mutant melanoma but not BRAF-mutant melanoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Amuvatinib has cytotoxic effects against NRAS- but not BRAF-mutant melanoma - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: MP470 (Amuvatinib) Hydrochloride Pathway Inhibition

Dual-Mechanism Targeting of c-Met/AXL and DNA Repair Suppression

Executive Summary

MP470 (Amuvatinib) Hydrochloride represents a distinct class of multi-targeted tyrosine kinase inhibitors (TKIs) that possesses a unique "dual-threat" mechanism. Unlike standard TKIs that solely target cell surface receptors, MP470 HCl simultaneously inhibits survival signaling (via c-Met , AXL , and PDGFRα ) and suppresses the expression of Rad51 , a critical recombinase in the Homologous Recombination (HR) DNA repair pathway.

This guide details the molecular causality of MP470, provides validated IC50 data, and outlines rigorous experimental protocols for assessing its synergistic potential with DNA-damaging chemotherapy (platinum agents and topoisomerase inhibitors).

Molecular Mechanism & Target Profile[1][2][3][4][5]

The Kinase Inhibition Profile

MP470 functions as an ATP-competitive inhibitor. Its efficacy is driven by blocking the "bypass signaling" often responsible for resistance to standard chemotherapy and EGFR inhibitors.

• c-Met (HGFR): Overexpression leads to invasion and metastasis. MP470 blocks c-Met phosphorylation, downstream PI3K/AKT signaling, and cell migration.

• AXL: A member of the TAM family, AXL is a key driver of Epithelial-to-Mesenchymal Transition (EMT) and drug resistance. MP470 is highly potent against AXL.

• PDGFRα: Inhibition disrupts stromal support and tumor cell proliferation.

The Rad51 Suppression (Synthetic Lethality)

The distinguishing feature of MP470 is its ability to downregulate Rad51 protein levels. Rad51 is essential for repairing DNA Double-Strand Breaks (DSBs) via Homologous Recombination.[1][2][3]

• Mechanism: MP470 does not directly inhibit Rad51 catalytic activity but suppresses its expression (likely via ribosomal protein S6 phosphorylation inhibition), leading to a "BRCA-ness" phenotype.

• Result: Tumor cells become hypersensitive to DSB-inducing agents (e.g., Cisplatin, Etoposide) because they lack the machinery to repair the damage.

Quantitative Potency Data (IC50)

Table 1: Inhibitory Concentration (IC50) values for MP470 against key targets.

Target Kinase	IC50 (nM)	Biological Relevance
AXL	0.44 - 3.4	Ultra-potent inhibition; blocks EMT and metastasis.
c-Met (Wild Type)	~7 - 30	Blocks HGF-mediated migration and invasion.
PDGFRα (Mutant)	40 - 80	Targets stromal interactions and specific GIST mutations.
c-Kit (D816H)	10	Highly potent against specific mastocytosis-related mutations.
c-Kit (Wild Type)	>100	Lower affinity for WT c-Kit reduces hematologic toxicity.

Pathway Visualization

The following diagram illustrates the dual mechanism: the blockade of survival signaling (Left) and the disruption of DNA repair (Right).

Experimental Protocols

Protocol A: Validation of Rad51 Suppression (Immunofluorescence)

Objective: Confirm that MP470 reduces Rad51 foci formation in response to DNA damage (e.g., Ionizing Radiation or Cisplatin).

Reagents:

• Primary Antibody: Anti-Rad51 (Rabbit polyclonal, e.g., Abcam ab133534).

• Secondary Antibody: Alexa Fluor 488 Goat Anti-Rabbit.

• DNA Damage Inducer: Cisplatin (5 µM) or Ionizing Radiation (10 Gy).

Workflow:

• Seeding: Plate tumor cells (e.g., H1299 or PC3) on glass coverslips in 6-well plates (2x10^5 cells/well).

• Drug Treatment:

  • Group A: Control (DMSO).

  • Group B: MP470 (1.0 µM - 5.0 µM) for 24 hours.

• Damage Induction: Add Cisplatin (5 µM) to both groups for the final 4-6 hours of the MP470 incubation.

• Fixation: Wash with PBS, fix with 4% Paraformaldehyde (15 min, RT).

• Permeabilization: 0.5% Triton X-100 in PBS (10 min).

• Blocking: 3% BSA in PBS (1 hour).

• Staining: Incubate with Anti-Rad51 (1:500) overnight at 4°C. Wash. Incubate with Secondary (1:1000) for 1 hr. Counterstain with DAPI.

• Analysis: Confocal microscopy. Count Rad51 foci per nucleus.

  • Success Criterion: >50% reduction in nuclear Rad51 foci in MP470+Cisplatin treated cells compared to Cisplatin-only control.

Protocol B: Synergism Analysis (Combination Index)

Objective: Quantify the synergy between MP470 and Etoposide/Cisplatin using the Chou-Talalay method.

Workflow:

• Seeding: 3,000 cells/well in 96-well plates. Allow attachment (24h).

• Dosing Matrix:

  • MP470: Serial dilution (e.g., 0, 0.625, 1.25, 2.5, 5, 10 µM).

  • Chemo (Etoposide): Serial dilution (e.g., 0, 0.1, 1, 10, 100 µM).

  • Critical Step: Treat in a constant ratio (e.g., IC50_MP470 : IC50_Chemo).

• Incubation: 72 hours.

• Readout: CellTiter-Glo® or MTT assay.

• Calculation: Use CompuSyn software to calculate the Combination Index (CI).

  • CI < 1.0: Synergism (Target for MP470).

  • CI = 1.0: Additive.

  • CI > 1.0: Antagonism.

Experimental Workflow Diagram

Clinical & Translational Considerations

Formulation: Hydrochloride Salt vs. Free Base

Researchers must utilize MP470 Hydrochloride for in vivo studies or formulation development.

• Solubility: The free base of MP470 has poor aqueous solubility. The HCl salt form significantly improves dissolution and oral bioavailability.

• Vehicle: For in vivo (murine) oral gavage, a lipid-based suspension (e.g., Labrasol or equivalent lipid mixture) is often required to mimic the clinical formulation (LIP-01).

Patient Selection Biomarkers

To maximize the probability of success in translational models, screen for:

• c-Met/AXL Co-expression: High levels indicate dependence on the survival pathways MP470 inhibits.

• Wild-Type p53 vs. Mutant p53: While MP470 works in both, the DNA repair suppression mechanism is often more lethal in tumors that already have compromised checkpoint control (e.g., p53 mutants).

References

• Tibes, R., et al. (2013). "A phase I, first-in-human dose-escalation study of amuvatinib, a multi-targeted tyrosine kinase inhibitor, in patients with advanced solid tumors."[4] Cancer Chemotherapy and Pharmacology.

• Welsh, J. W., et al. (2009). "MP470, a Potent Suppressor of Rad51, Improves Response to Platinum-Based Anticancer Agents." Molecular Cancer Therapeutics.[5]

• Qi, W., et al. (2009). "MP470, a novel receptor tyrosine kinase inhibitor, in combination with Erlotinib inhibits the HER family/PI3K/Akt pathway and tumor growth in prostate cancer."[4] BMC Cancer.[4][6]

• Mahadevan, D., et al. (2011). "Amuvatinib (MP-470), a novel receptor tyrosine kinase inhibitor, sensitizes tumor cells to radio- and chemo-therapies in part by inhibiting homologous recombination." Radiotherapy and Oncology.[1][2][3][5]

• MedChemExpress. "Amuvatinib Hydrochloride Product Information & IC50 Data."

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• 2. New Phosphorylation Sites of Rad51 by c-Met Modulates Presynaptic Filament Stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. oncodesign-services.com [oncodesign-services.com]
• 6. The c-MET Network as Novel Prognostic Marker for Predicting Bladder Cancer Patients with an Increased Risk of Developing Aggressive Disease - PMC [pmc.ncbi.nlm.nih.gov]

Amuvatinib (MP470): A Multi-Targeted Tyrosine Kinase Inhibitor and DNA Repair Suppressor for Advanced Malignancies

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Amuvatinib (formerly MP470) is a novel, orally bioavailable small molecule that represents a dual-pronged approach to cancer therapy. It functions as a multi-targeted tyrosine kinase inhibitor (TKI) with potent activity against a spectrum of clinically relevant oncoproteins, including mutant forms of c-Kit, platelet-derived growth factor receptor alpha (PDGFRα), FMS-like tyrosine kinase 3 (Flt3), c-Met, and RET.[1][2] Concurrently, Amuvatinib acts as a DNA repair suppressor by downregulating the expression of RAD51, a key protein in the homologous recombination (HR) pathway.[3] This unique combination of activities positions Amuvatinib as a promising agent for the treatment of advanced solid tumors, both as a monotherapy and in combination with DNA-damaging agents like chemotherapy and radiotherapy. This guide provides a comprehensive scientific overview of Amuvatinib, detailing its mechanism of action, preclinical and clinical data, and key experimental methodologies used in its evaluation.

Introduction: The Rationale for a Dual-Action Inhibitor

The development of targeted therapies, particularly tyrosine kinase inhibitors, has revolutionized the treatment of many cancers. However, the efficacy of these agents is often limited by both primary and acquired resistance.[4] Resistance can arise from secondary mutations in the target kinase, amplification of the target gene, or activation of alternative signaling pathways.[4] Furthermore, the ability of cancer cells to repair DNA damage induced by chemotherapy and radiation remains a significant hurdle to effective treatment.

Amuvatinib was developed to address these challenges through a dual mechanism of action. By inhibiting multiple receptor tyrosine kinases (RTKs) that are frequently dysregulated in various tumors, it aims to block key oncogenic signaling pathways and potentially circumvent resistance mechanisms that arise from the activation of parallel pathways.[2] Simultaneously, by inhibiting RAD51-mediated homologous recombination, Amuvatinib can sensitize tumor cells to the cytotoxic effects of DNA-damaging therapies, offering a synergistic therapeutic approach.[3]

Mechanism of Action: A Two-Pronged Assault on Cancer Cells

Multi-Targeted Tyrosine Kinase Inhibition

Amuvatinib is an ATP-competitive inhibitor that targets the catalytic activity of several RTKs.[5] Its inhibitory profile has been characterized through in vitro kinase assays, revealing potent activity against clinically relevant mutant forms of c-Kit and PDGFRα, which are key drivers in gastrointestinal stromal tumors (GISTs).[1][6] It also demonstrates inhibitory activity against Flt3, c-Met, and RET, which are implicated in various hematological and solid malignancies.[1][2]

The following table summarizes the half-maximal inhibitory concentrations (IC50) of Amuvatinib against various wild-type and mutant kinases.

Target Kinase	Mutant Variant	IC50 (nM)
c-Kit	D816H	10[1]
c-Kit	V560G	34[1]
c-Kit	V654A	127[1]
c-Kit	D816V	950[1]
PDGFRα	V561D	40[1]
PDGFRα	D842V	81[1]
Flt3	D835Y	81
c-Met	-	~5000[5]

Inhibition of Homologous Recombination via RAD51 Suppression

Amuvatinib has been shown to inhibit the expression of RAD51, a crucial protein in the homologous recombination pathway for DNA double-strand break repair.[3] This inhibition is associated with a reduction in ribosomal protein S6 phosphorylation and a general inhibition of global translation.[3] By compromising the cell's ability to repair DNA damage, Amuvatinib can enhance the efficacy of DNA-damaging agents.[3]

Signaling Pathways Targeted by Amuvatinib

The following diagrams illustrate the key signaling pathways inhibited by Amuvatinib.

Caption: Amuvatinib inhibits c-Kit and PDGFRA signaling pathways.

Caption: Amuvatinib inhibits the c-Met signaling pathway.

Caption: Amuvatinib suppresses RAD51-mediated homologous recombination.

Preclinical and Clinical Evaluation

Preclinical Studies

Preclinical studies have demonstrated the in vitro and in vivo activity of Amuvatinib. In cell-based assays, Amuvatinib has shown growth inhibitory activity against a variety of cancer cell lines.[1] In vivo, Amuvatinib has demonstrated activity in human xenograft models in mice.[6] Furthermore, preclinical evidence supports the synergistic effect of Amuvatinib with DNA-damaging agents, such as etoposide, in small cell lung cancer (SCLC) cell lines and xenografts.[7]

Clinical Trials

Amuvatinib has been evaluated in several clinical trials.

• Phase I First-in-Human Study (NCT00894894): This dose-escalation trial investigated single-agent Amuvatinib in patients with advanced solid tumors.[6] Twenty-two patients received Amuvatinib dry powder capsules (DPC) at doses ranging from 100 to 1,500 mg daily.[6] The study found that Amuvatinib was well-tolerated up to 1,500 mg/day with no dose-limiting toxicities reported.[6] However, exposure levels were low and variable.[6] One patient with a gastrointestinal stromal tumor (GIST) who had previously failed imatinib and sunitinib showed a response on a PET scan and had stable disease.[6]

• Phase II Study in Small Cell Lung Cancer (NCT01357395): This open-label, multi-center study evaluated Amuvatinib in combination with platinum-etoposide chemotherapy in patients with platinum-refractory SCLC.[7] The study did not meet its primary endpoint of at least three confirmed responses in the first stage.[7] However, two patients with high c-Kit expression showed durable disease control, suggesting a potential biomarker for patient selection.[7]

Pharmacokinetics

The pharmacokinetic profile of Amuvatinib has been investigated in healthy volunteers.[8] Initial studies with a dry-powder capsule (DPC) formulation showed low and variable systemic exposure.[6][8] The administration of the DPC formulation with a high-fat meal increased both the rate and extent of absorption.[8]

To improve bioavailability, a lipid-suspension capsule (LSC) formulation was developed.[8] The LSC formulation resulted in approximately a two-thirds-fold increased exposure compared to the DPC formulation.[8] Multiple-dose studies with the LSC formulation at 300 mg every 8 hours achieved presumed therapeutic levels safely.[8]

Potential Mechanisms of Resistance

While Amuvatinib's multi-targeted nature may help overcome some forms of resistance, it is important to consider potential mechanisms through which cancer cells could evade its effects. Based on known mechanisms of resistance to other TKIs, potential resistance mechanisms to Amuvatinib could include:

• Secondary mutations in the kinase domains of its target receptors (e.g., c-Kit, PDGFRα) that reduce drug binding.

• Amplification of the target genes, leading to overexpression of the receptor tyrosine kinases.

• Activation of bypass signaling pathways that are not inhibited by Amuvatinib.

• Histological transformation of the tumor.[9]

Further preclinical and clinical studies are needed to specifically investigate and characterize resistance mechanisms to Amuvatinib.

Experimental Protocols

This section provides an overview of key experimental methodologies used to evaluate the activity of Amuvatinib.

Direct Repeat Green Fluorescent Protein (DR-GFP) Assay for Homologous Recombination

This assay is used to measure the efficiency of homologous recombination-mediated DNA repair.

Principle: The assay utilizes a cell line containing a chromosomally integrated DR-GFP reporter construct. The reporter consists of two inactive GFP genes. One gene is inactivated by the insertion of a recognition site for the I-SceI endonuclease, while the other is a truncated GFP fragment. When a double-strand break is induced at the I-SceI site, functional GFP can only be restored through homologous recombination using the truncated GFP fragment as a template. The percentage of GFP-positive cells, as measured by flow cytometry, is a direct measure of HR efficiency.

Step-by-Step Methodology:

• Cell Culture and Transfection:

  • Plate U2OS-DR-GFP cells at a density to ensure they are subconfluent on the day of transfection.

  • Transfect the cells with a plasmid expressing the I-SceI endonuclease (e.g., pCBASce) using electroporation. A typical transfection uses 5x10^6 cells with 20 µg of plasmid DNA.

• Drug Treatment:

  • Following transfection, treat the cells with varying concentrations of Amuvatinib or a vehicle control.

• Incubation:

  • Incubate the cells for 48 hours to allow for DNA repair and GFP expression.

• Flow Cytometry:

  • Harvest the cells, resuspend them in a suitable buffer, and analyze them on a flow cytometer to determine the percentage of GFP-positive cells.

Clonogenic Survival Assay

This assay is the gold standard for assessing the cytotoxic and radiosensitizing effects of a compound.

Principle: The assay measures the ability of a single cell to proliferate and form a colony of at least 50 cells. The survival fraction is calculated as the ratio of the plating efficiency of treated cells to that of untreated control cells.

Step-by-Step Methodology:

• Cell Preparation:

  • Harvest a single-cell suspension of the desired cancer cell line using trypsinization.

  • Count the cells and determine their viability using a method like trypan blue exclusion.

• Cell Plating:

  • Plate a known number of cells into 6-well plates. The number of cells plated will depend on the expected toxicity of the treatment.

• Treatment:

  • Allow the cells to attach for several hours.

  • Treat the cells with varying concentrations of Amuvatinib, radiation, or a combination of both. Include an untreated control group.

• Incubation:

  • Incubate the plates for 7-14 days, depending on the cell line's doubling time, to allow for colony formation.

• Colony Staining and Counting:

  • Aspirate the media and fix the colonies with a solution such as 10% formalin.

  • Stain the colonies with a solution like 0.5% crystal violet.

  • Count the number of colonies containing at least 50 cells.

• Data Analysis:

  • Calculate the plating efficiency (PE) for the control group: PE = (number of colonies formed / number of cells seeded) x 100%.

  • Calculate the survival fraction (SF) for each treatment group: SF = (number of colonies formed / number of cells seeded) / PE.

  • Plot the survival fraction as a function of drug concentration or radiation dose.

Conclusion and Future Directions

Amuvatinib (MP470) is a promising anti-cancer agent with a unique dual mechanism of action that combines multi-targeted tyrosine kinase inhibition with the suppression of DNA repair. This profile provides a strong rationale for its use in a variety of solid tumors, particularly in combination with standard-of-care chemotherapy and radiotherapy. While early clinical trials have shown a favorable safety profile, further studies are warranted to optimize its clinical application. Key areas for future research include:

• Biomarker-driven patient selection: Identifying predictive biomarkers, such as high c-Kit expression in SCLC, will be crucial for enriching patient populations who are most likely to benefit from Amuvatinib.

• Combination strategies: Further exploration of Amuvatinib in combination with other targeted agents, immunotherapies, and DNA-damaging agents is needed to fully realize its therapeutic potential.

• Overcoming resistance: Investigating the specific mechanisms of resistance to Amuvatinib will be essential for developing strategies to overcome or delay its onset.

• Optimizing formulation and dosing: Continued evaluation of the lipid-suspension capsule formulation and dosing schedules will be important for maximizing drug exposure and efficacy.

References

• The receptor tyrosine kinase inhibitor amuvatinib (MP470) sensitizes tumor cells to radio- and chemo-therapies in part by inhibiting homologous recombination - PubMed. (2011, October 15). Retrieved from [Link]

• A phase 2, open-label, multi-center study of amuvatinib in combination with platinum etoposide chemotherapy in platinum-refractory small cell lung cancer patients - PMC. (n.d.). Retrieved from [Link]

• A phase I, first-in-human dose-escalation study of amuvatinib, a multi-targeted tyrosine kinase inhibitor, in patients with advanced solid tumors - PubMed. (2013, February 15). Retrieved from [Link]

• Targeting MET kinase with the small-molecule inhibitor amuvatinib induces cytotoxicity in primary myeloma cells and cell lines - PMC. (2013, December 10). Retrieved from [Link]

• Amuvatinib - Drug Targets, Indications, Patents - Patsnap Synapse. (2025, November 8). Retrieved from [Link]

• Amuvatinib | C23H21N5O3S | CID 11282283 - PubChem. (n.d.). Retrieved from [Link]

• Homologous Recombination Assay for Interstrand Cross-Link Repair - PMC. (n.d.). Retrieved from [Link]

• Assaying break and nick-induced homologous recombination in mammalian cells using the DR-GFP reporter and Cas9 nucleases - PMC. (n.d.). Retrieved from [Link]

• Clonogenic Assay: Adherent Cells - PMC. (2011, March 13). Retrieved from [Link]

• Experimental-Protocol-for-Clonogenic-Survival-Assay.pdf. (n.d.). Retrieved from [Link]

• Preclinical model-based evaluation of Imatinib resistance induced by KIT mutations and its overcoming strategies in gastrointestinal stromal tumor (GIST) - PMC. (n.d.). Retrieved from [Link]

• Known and putative mechanisms of resistance to EGFR targeted therapies in NSCLC patients with EGFR mutations—a review - Translational Lung Cancer Research. (n.d.). Retrieved from [Link]

• The c-Met receptor tyrosine kinase inhibitor MP470 radiosensitizes glioblastoma cells. (2009, December 22). Retrieved from [Link]

• Safety, tolerability, and pharmacokinetics of amuvatinib from three phase 1 clinical studies in healthy volunteers - PubMed. (2012, July 15). Retrieved from [Link]

• Inhibitors of MET, RET, and TRK Now Enjoy Standard of Care Status in Lung Cancer. (2020, November 9). Retrieved from [Link]

• Preclinical Models for Acquired Resistance to Third-Generation EGFR Inhibitors in NSCLC: Functional Studies and Drug Combinations Used to Overcome Resistance - Frontiers. (n.d.). Retrieved from [Link]

• c-Kit - The Novel Receptor: Physiological Roles, Downstream Signaling and Implications in Cancer. (2021, October 25). Retrieved from [Link]

• Molecular docking and simulation analysis of c-KIT and PDGFRα with phytochemicals as dual inhibitors for GIST - PMC. (n.d.). Retrieved from [Link]

• (A) Major downstream signaling pathways in GISTs. Mutations in... - ResearchGate. (n.d.). Retrieved from [Link]

• Mechanisms of resistance to tyrosine kinase inhibitor‐targeted therapy and overcoming strategies - PMC. (n.d.). Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. m.youtube.com [m.youtube.com]
• 3. Assaying break and nick-induced homologous recombination in mammalian cells using the DR-GFP reporter and Cas9 nucleases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ClinicalTrials.gov [clinicaltrials.gov]
• 5. Clonogenic Assay: Adherent Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mcgillradiobiology.ca [mcgillradiobiology.ca]
• 7. Homologous Recombination Assay for Interstrand Cross-Link Repair - PMC [pmc.ncbi.nlm.nih.gov]
• 8. REPORTING OF RESULTS IN CLINICALTRIALS.GOV AND HIGH-IMPACT JOURNALS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Known and putative mechanisms of resistance to EGFR targeted therapies in NSCLC patients with EGFR mutations—a review - Stewart - Translational Lung Cancer Research [tlcr.amegroups.org]

Protocols & Analytical Methods

Application Note: Optimal Vehicle Formulation for MP470 (Amuvatinib) Oral Administration

Executive Summary

MP470 (Amuvatinib) is a multi-targeted tyrosine kinase inhibitor (c-Kit, PDGFRα, Flt3) with significant potential in solid tumor oncology.[1] However, its clinical and preclinical utility is frequently bottlenecked by Class II/IV BCS characteristics : low aqueous solubility and variable oral bioavailability.

This guide rejects the "one-size-fits-all" approach. Instead, we define "optimal" based on the experimental endpoint:

• Maximum Exposure (PK/PD Studies): A Lipid-Based Self-Emulsifying Drug Delivery System (SEDDS) or PEG-based co-solvent system to overcome solubility limits.

• Chronic Tolerability (Efficacy Studies): A stabilized aqueous suspension to minimize vehicle-induced toxicity during multi-week dosing.

Physicochemical Profile & Formulation Strategy

Understanding the molecule is the first step to dissolving it.

Property	Characteristic	Implication for Formulation
Compound Name	MP470 (Amuvatinib)
Molecular Weight	~447.5 g/mol	Moderate size, membrane permeable.
Solubility (Water)	< 1 µg/mL (Insoluble)	Requires surfactants or non-aqueous solvents.
Solubility (DMSO)	> 10 mg/mL	Good for stock, but DMSO is toxic >10% v/v chronic.
pKa	Basic (Piperazine moiety)	Solubility improves slightly at lower pH (stomach), but precipitates in intestine.
LogP	~3.5 - 4.0	Highly lipophilic; ideal candidate for lipid-based vehicles.

Decision Logic: Selecting the Vehicle

The following decision tree illustrates the selection process based on study duration and required exposure levels.

Figure 1: Decision matrix for MP470 vehicle selection. Use SEDDS for maximum exposure; use Suspension for tolerability.

Detailed Protocols

Formulation A: The "High-Exposure" Lipid System (SEDDS)

Best For: Pharmacokinetic (PK) profiling, maximizing

, and studies where bioavailability is the limiting factor. Mechanism: The lipid/surfactant mix maintains the drug in a solubilized state in the gut, bypassing the dissolution energy barrier.

Reagents:

• Oil Phase: Capryol™ 90 (Propylene glycol monocaprylate)

• Surfactant: Cremophor® EL (Kolliphor EL) or Tween 80

• Co-Surfactant: Transcutol® HP (Diethylene glycol monoethyl ether)

Protocol:

• Preparation of Vehicle Mix (Stock):

  • Combine Capryol 90 , Cremophor EL , and Transcutol HP in a weight ratio of 40:40:20 .

  • Example: Weigh 4g Capryol, 4g Cremophor, 2g Transcutol into a glass vial.

  • Vortex for 2 minutes and centrifuge at 2000g to remove bubbles. This is the "Blank SEDDS".

• Drug Incorporation:

  • Weigh the required amount of MP470 (e.g., for a 10 mg/kg dose at 5 mL/kg volume = 2 mg/mL concentration).

  • Add MP470 powder directly to the Blank SEDDS.

• Solubilization:

  • Magnetic stir at 37°C - 45°C for 30–60 minutes.

  • Critical Check: The solution must be optically clear (amber/yellow). If particles persist, sonicate for 10 minutes (bath sonicator, not probe).

• Administration:

  • Dose via oral gavage.[2][3] Upon contact with gastric fluids, this will spontaneously emulsify into fine droplets.

Formulation B: The "Standard" Co-Solvent Solution

Best For: Short-term studies (1-5 days) where lipid reagents are unavailable. Composition: 5% DMSO / 45% PEG400 / 50% Water (or Saline).

Protocol:

• Dissolve MP470 stock in 100% DMSO (Concentration = 20x final target).

• Add PEG400 slowly while vortexing. The solution should remain clear.

• Add Water/Saline dropwise while vortexing.

  • Warning: Rapid addition of water may cause MP470 to "crash out" (precipitate). If cloudiness occurs, the formulation has failed and will result in erratic PK.

Formulation C: The "Chronic" Suspension

Best For: Efficacy studies (>14 days). High tolerability, lower bioavailability than SEDDS but sufficient for therapeutic dosing (50–100 mg/kg).

Reagents:

• CMC: Carboxymethyl cellulose sodium (medium viscosity).

• Tween 80: Polysorbate 80.[4][5]

• Water: Sterile, deionized.

Protocol:

• Vehicle Prep:

  • Heat 100 mL water to 60°C.

  • Slowly sprinkle 0.5 g CMC while stirring rapidly (prevent clumping).

  • Add 0.25 mL (approx 0.25 g) Tween 80 .

  • Stir overnight at room temperature to fully hydrate. Filter (0.22 µm) if sterility is required.

• Drug Suspension:

  • Weigh MP470 powder.

  • Micronization (Optional but Recommended): Mortar and pestle the powder to break aggregates.

  • Add a small volume of the vehicle to create a smooth paste (wetting).

  • Gradually add the remaining vehicle while mixing.

• Homogenization:

  • Sonicate for 15 minutes before every dosing session. Suspensions settle.

Quality Control & Troubleshooting

Every formulation must be validated before animal administration.

Issue	Observation	Root Cause	Corrective Action
Precipitation	White flakes/cloudiness in Formulations A or B.	Water added too fast; Drug concentration > solubility limit.	Re-make. Add water slower. Reduce dose volume (increase concentration) only if solubility permits.
Gelling	Suspension (Formulation C) is too thick to gavage.	CMC grade too high viscosity or incorrect concentration.	Use "Low Viscosity" CMC or reduce to 0.1% CMC.
Toxicity	Mice show lethargy/weight loss in Vehicle Control group.	DMSO intolerance or PEG load too high.	Switch to Formulation C (Suspension). Limit DMSO < 5%.[6]

Workflow Visualization: Preparation Steps

Figure 2: Workflow for preparing the Lipid-Based (SEDDS) formulation.

References

• Mahadevan, D., et al. (2007). "A novel multi-targeted tyrosine kinase inhibitor against c-Kit, PDGFRα, and Flt3." Investigational New Drugs. (Foundational paper establishing MP470 activity).

• Qi, W., et al. (2009). "MP470, a novel receptor tyrosine kinase inhibitor, in combination with Erlotinib..." BMC Cancer. Link (Describes suspension methods: 0.5% CMC/0.25% Tween 80).

• BenchChem Technical Support. "Overcoming Amuvatinib Hydrochloride's Low Systemic Exposure." Link (Source for Lipid-Based/SEDDS protocols).

• Mus, L.M., et al. (2018). "Vehicle development... for oral administration."[2] PLOS ONE. Link (General reference for TKI vehicle optimization: PEG/Water vs. Lipid systems).

• MedChemExpress / SelleckChem. "Amuvatinib (MP470) Product Protocols." Link (Standard solubility data: DMSO > 10mg/mL).

Disclaimer: These protocols are for research purposes only. Dose-ranging studies (MTD) should always precede efficacy studies when changing vehicles, as increased bioavailability can increase toxicity.

Sources

• 1. selleckchem.com [selleckchem.com]
• 2. Vehicle development, pharmacokinetics and toxicity of the anti-invasive agent 4-fluoro-3’,4’,5’-trimethoxychalcone in rodents | PLOS One [journals.plos.org]
• 3. Improved oral bioavailability in rats of SR13668, a novel anti-cancer agent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biofargo.com [biofargo.com]
• 5. Tween 80 | surfactant | CAS# 9005-65-6 | emulsifier, excipient and non-ionic detergent | Polysorbate 80; Montanox 80; Alkest TW 80; Tween 80; PS 80| InvivoChem [invivochem.com]
• 6. medchemexpress.com [medchemexpress.com]

Western blot protocol for detecting RAD51 after MP470 treatment

Application Note: Western Blot Detection of RAD51 Suppression Following MP470 (Amuvatinib) Treatment

Abstract & Introduction

Target: RAD51 Recombinase (37 kDa) Therapeutic Agent: MP470 (Amuvatinib) Application: Pharmacodynamic assessment of Homologous Recombination (HR) suppression.

MP470 (Amuvatinib) is a multi-targeted tyrosine kinase inhibitor (TKI) acting on c-KIT, PDGFRngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

, and c-MET. Beyond its kinase inhibition, MP470 is a potent suppressor of RAD51 , the central recombinase in Homologous Recombination (HR) DNA repair. High RAD51 expression correlates with chemoresistance in various malignancies (e.g., glioblastoma, lung, and breast cancers).

This protocol details the detection of RAD51 downregulation following MP470 treatment.[1] Unlike standard blots where "signal detection" is the goal, this assay often quantifies signal loss . Therefore, this guide emphasizes a "Self-Validating System" to distinguish true pharmacological suppression from technical failure (e.g., poor transfer or degradation).

Mechanism of Action

MP470 sensitizes tumor cells to DNA-damaging agents (e.g., Etoposide, Doxorubicin, Ionizing Radiation) by dismantling the cell's ability to repair Double-Strand Breaks (DSBs). While DSBs normally trigger the ATM/ATR kinase cascade to load RAD51 onto ssDNA, MP470 intervenes by downregulating RAD51 protein levels, leading to persistent DNA damage and apoptosis.

Figure 1: Mechanism of MP470-mediated radiosensitization. MP470 blocks the critical RAD51 loading step, diverting DSBs toward apoptosis rather than repair.

Experimental Design: The Self-Validating System

To ensure the observed reduction in RAD51 is biological and not technical, the following controls are mandatory :

Control Type	Sample Description	Purpose	Expected Result
Negative Control	Vehicle (DMSO) treated cells	Establishes baseline RAD51 levels.	Strong, clear band at 37 kDa.
Positive Control (Induction)	DNA Damage Agent (e.g., Etoposide 10 µM) without MP470	Verifies the DDR pathway is active.	Maintenance or upregulation of RAD51.[2][3][4]
Experimental	MP470 (1–10 µM) + DNA Damage Agent	Tests the hypothesis.	Significant reduction of RAD51 signal compared to Positive Control.
Loading Control	GAPDH (36 kDa) or -Actin (42 kDa)	Normalizes lane loading.	Equal intensity across all lanes.

Critical Logical Check: Since RAD51 (37 kDa) is very close in size to GAPDH (36 kDa), do not use GAPDH if you plan to strip and re-probe the same membrane section. Use

-Actin (42 kDa) or Tubulin (50 kDa), or cut the membrane horizontally if separation allows.

Detailed Protocol

Phase 1: Cell Treatment & Lysis

Rationale: RAD51 is a nuclear repair protein.[5][4][6] While whole-cell lysis (RIPA) is sufficient for total protein quantification, harsh lysis is required to solubilize chromatin-bound fractions.

• Seeding: Seed cells (e.g., U2OS, HeLa, or H1299) to reach 70% confluency.

• Treatment:

  • Pre-treat with MP470 (dissolved in DMSO) at 1–10 µM for 24 to 48 hours .

  • Note: If assessing chemosensitization, add the DNA damaging agent (e.g., Doxorubicin) for the final 4–6 hours of the MP470 incubation.

• Harvesting: Wash cells 2x with ice-cold PBS.

• Lysis (RIPA Buffer):

  • Add RIPA Buffer supplemented with Protease/Phosphatase Inhibitor Cocktail (1x).

  • Volume: 100 µL per

    cells.

  • Incubate: 30 mins on ice with intermittent vortexing.

• Clarification: Centrifuge at 14,000 x g for 15 mins at 4°C. Collect supernatant.

• Quantification: BCA Assay. Normalize all samples to 20–30 µg total protein .

Phase 2: SDS-PAGE & Transfer

Rationale: RAD51 is a medium-small protein (37 kDa). A 10% or 12% gel provides the best resolution.

• Gel Preparation: Use a 12% Bis-Tris or Tris-Glycine gel .

• Loading: Mix lysate with 4x Laemmli Buffer (with

  -mercaptoethanol) and boil at 95°C for 5 mins.

• Electrophoresis: Run at 100V until the dye front reaches the bottom.

• Transfer:

  • Membrane: PVDF (0.45 µm pore size). Nitrocellulose is acceptable, but PVDF offers higher sensitivity for lower-abundance proteins.

  • Activation: Pre-wet PVDF in Methanol for 1 min.

  • Condition: Wet transfer at 100V for 60-90 mins (cold room) OR Semi-dry at 25V for 7-10 mins (Turbo systems).

Phase 3: Immunoblotting

Rationale: High-specificity rabbit monoclonals are preferred to avoid non-specific binding in the 35-40 kDa region.

• Blocking: 5% Non-fat Dry Milk in TBST (TBS + 0.1% Tween-20) for 1 hour at Room Temp (RT).

• Primary Antibody:

  • Target: Anti-RAD51 (Rabbit Monoclonal, e.g., Clone F1G6C or equivalent).[7]

  • Dilution: 1:1000 in 5% BSA/TBST (BSA preserves antibody stability better than milk).

  • Incubation: Overnight at 4°C with gentle rocking.

• Washing: 3 x 10 mins with TBST.

• Secondary Antibody: HRP-conjugated Anti-Rabbit IgG (1:5000 in 5% Milk/TBST). Incubate 1 hour at RT.

• Detection: ECL Prime or SuperSignal West Pico (High sensitivity substrate is recommended as MP470 reduces the target signal).

Workflow Visualization

Figure 2: Step-by-step workflow for RAD51 detection.[8] Critical normalization occurs at the BCA step to ensure signal loss is pharmacological.

Troubleshooting & Optimization

Issue	Possible Cause	Solution
No RAD51 Signal (Control)	Protein degradation	Add fresh protease inhibitors; keep lysates on ice.
High Background	Inadequate blocking	Increase Tween-20 to 0.2% in wash steps; Ensure milk is fully dissolved.
Bands at Wrong Size	Non-specific binding	Use a validated Rabbit Monoclonal instead of Polyclonal.
Loading Control Overlap	GAPDH (36kDa) interference	Use -Actin (42kDa) or Vinculin (124kDa) as the loading control.
Incomplete Suppression	Insufficient MP470 dose	Titrate MP470 up to 10 µM; Ensure drug is not precipitated in media.

References

• Mahajan, K., et al. (2011). "The receptor tyrosine kinase inhibitor amuvatinib (MP470) sensitizes tumor cells to radio- and chemo-therapies in part by inhibiting homologous recombination."[1][3][6] Radiotherapy and Oncology.[1][3][6]

• Welsh, J.W., et al. (2009).[3][6][9] "The c-Met receptor tyrosine kinase inhibitor MP470 radiosensitizes glioblastoma cells."[3][6] Radiation Oncology.

• Cell Signaling Technology. "Rad51 (F1G6C) Rabbit mAb Application Note."

• Abcam. "Western blot protocol for low molecular weight proteins."

Sources

• 1. The receptor tyrosine kinase inhibitor amuvatinib (MP470) sensitizes tumor cells to radio- and chemo-therapies in part by inhibiting homologous recombination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Regulation and pharmacological targeting of RAD51 in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Single-molecule analysis reveals cooperative stimulation of Rad51 filament nucleation and growth by mediator proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. dovepress.com [dovepress.com]
• 7. Rad51 (F1G6C) Rabbit Monoclonal Antibody (#65653) Datasheet With Images | Cell Signaling Technology [cellsignal.com]
• 8. Elevated expression of exogenous RAD51 enhances the CRISPR/Cas9-mediated genome editing efficiency [bmbreports.org]
• 9. mdpi.com [mdpi.com]

Application Notes and Protocols for MP470 (Amuvatinib) Hydrochloride Powder

Introduction: Understanding MP470 (Amuvatinib) Hydrochloride

MP470, scientifically known as Amuvatinib and available as a hydrochloride salt, is a potent, orally bioavailable, multi-targeted tyrosine kinase inhibitor.[1] Its significance in oncological research stems from its ability to target key drivers of tumor progression and therapeutic resistance. Amuvatinib exhibits inhibitory activity against a panel of receptor tyrosine kinases (RTKs), including mutant forms of c-Kit, platelet-derived growth factor receptor alpha (PDGFRα), Flt3, c-Met, and c-Ret.[1][2] A distinguishing feature of Amuvatinib is its dual-action mechanism; beyond direct kinase inhibition, it also functions as a DNA repair suppressor by downregulating the RAD51 protein, a critical component of the homologous recombination pathway.[3] This dual action not only inhibits tumor cell proliferation directly but also sensitizes cancer cells to DNA-damaging agents like chemotherapy and radiotherapy, making it a compound of high interest in combination therapy studies.[3]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the proper handling, storage, and utilization of MP470 hydrochloride powder to ensure experimental integrity, reproducibility, and personnel safety.

Storage and Stability: Preserving Compound Integrity

Proper storage of MP470 hydrochloride is paramount to prevent degradation and maintain its biological activity. The stability of the compound is influenced by temperature, humidity, and light exposure.

Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	-20°C	To minimize thermal degradation and preserve long-term stability.
Humidity	Store in a dry environment.	The hydrochloride salt form can be hygroscopic; moisture absorption can lead to chemical degradation and difficulty in accurate weighing.
Light	Protect from light.	While specific photostability data is not extensively published, it is best practice for complex organic molecules to be shielded from UV and visible light to prevent photochemical degradation.
Container	Tightly sealed, airtight container.	Prevents moisture ingress and oxidation. The original manufacturer's vial is ideal.

Data synthesized from supplier recommendations.[4]

Expert Insight: While -20°C is the standard recommendation for long-term storage, for day-to-day use, aliquots can be stored at 2-8°C for short periods (1-2 weeks) to minimize freeze-thaw cycles, which can degrade the compound in solution.

Safe Handling and Personal Protective Equipment (PPE)

As a cytotoxic agent, MP470 hydrochloride requires careful handling to minimize occupational exposure.[5][6] Adherence to safety protocols is mandatory.

Engineering Controls

All handling of MP470 hydrochloride powder should be performed in a designated controlled environment to prevent inhalation of aerosolized particles.

• Weighing and Aliquoting: A certified chemical fume hood or a ventilated balance enclosure is required.[5]

• Solution Preparation: All manipulations involving the dissolution of the powder must be conducted within a chemical fume hood.[5]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential for comprehensive protection.[5][7]

PPE Item	Specification	Rationale
Gloves	Double chemotherapy-rated nitrile gloves.	Provides a barrier against dermal absorption. Double gloving offers additional protection in case of a breach in the outer glove.[5]
Lab Coat/Gown	Disposable, low-permeability gown with long sleeves and elastic cuffs.	Protects skin and personal clothing from contamination. The cuffs should be tucked into the inner pair of gloves.[8]
Eye Protection	Safety goggles with side shields or a full-face shield.	Protects eyes from airborne powder and splashes during solution preparation.[5]
Respiratory Protection	N95 or higher-rated respirator.	Essential when handling the powder outside of a certified ventilated enclosure to prevent inhalation.[5]

Workflow for Donning and Doffing PPE

Caption: Sequential workflow for correctly donning and doffing Personal Protective Equipment (PPE).

Experimental Protocols: Preparation of Stock Solutions

Accurate and consistent preparation of stock solutions is foundational for reproducible experimental results.

Solubility Profile

MP470 hydrochloride exhibits poor solubility in aqueous solutions but is soluble in organic solvents.

Solvent	Solubility
DMSO	≥22.4 mg/mL
Ethanol	Insoluble
Water	Insoluble

Data sourced from APExBIO.[4]

Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of MP470 hydrochloride (Molecular Weight: 483.98 g/mol for the HCl salt).

Materials:

• MP470 hydrochloride powder

• Anhydrous DMSO (Biotechnology Grade)

• Sterile, amber microcentrifuge tubes or vials

• Calibrated analytical balance

• Pipettors and sterile, filtered pipette tips

Procedure:

• Pre-weighing Preparations:

  • Equilibrate the MP470 hydrochloride vial to room temperature for at least 30 minutes before opening. This prevents condensation of atmospheric moisture onto the powder.

  • Perform all steps in a chemical fume hood.

• Weighing the Compound:

  • Carefully weigh the desired amount of MP470 hydrochloride powder into a sterile amber microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.84 mg.

• Dissolution:

  • Add the calculated volume of anhydrous DMSO to the tube containing the powder. For the example above, add 1 mL of DMSO.

  • Vortex the solution gently until the powder is completely dissolved. A brief sonication in a water bath can aid dissolution if necessary.

• Aliquoting and Storage:

  • Dispense the stock solution into smaller, single-use aliquots in sterile amber tubes. This minimizes freeze-thaw cycles for the main stock.

  • Clearly label each aliquot with the compound name, concentration, solvent, and date of preparation.

  • Store the aliquots at -20°C for long-term storage.

Workflow for Stock Solution Preparation

Caption: Step-by-step workflow for preparing a concentrated stock solution of MP470 hydrochloride.

Spill Management and Decontamination

Accidental spills must be managed promptly and safely to prevent exposure and contamination.[6][9]

4.1. Spill Kit Contents: A dedicated spill kit for cytotoxic agents should be readily accessible and include:

• Warning signs to isolate the area.

• Two pairs of chemotherapy-rated gloves.

• A disposable gown and shoe covers.

• An N95 respirator and safety goggles.

• Absorbent, plastic-backed pads.

• Detergent solution and water for cleaning.

• Designated cytotoxic waste disposal bags.[9]

4.2. Spill Cleanup Procedure:

• Isolate the Area: Immediately alert others and restrict access to the spill area.

• Don PPE: Wear all recommended PPE from the spill kit.

• Containment:

  • Liquids: Gently cover the spill with absorbent pads, starting from the outside and working inwards.

  • Powders: Cover the spill with damp absorbent pads to prevent the powder from becoming airborne. Do not dry sweep.

• Cleanup:

  • Carefully collect the absorbent materials and any contaminated debris.

  • Place all contaminated materials into the designated cytotoxic waste bag.

• Decontamination:

  • Clean the spill area three times with a detergent solution, followed by a final rinse with clean water.[8]

• Disposal:

  • Seal the cytotoxic waste bag and dispose of it according to institutional and local regulations for hazardous waste.[8]

• Post-Cleanup:

  • Remove and dispose of PPE as cytotoxic waste.

  • Thoroughly wash hands with soap and water.

Mechanism of Action: A Rationale for Experimental Design

Understanding the molecular targets of MP470 is crucial for designing robust experiments and interpreting results. MP470 inhibits the phosphorylation of its target kinases, thereby blocking downstream signaling pathways that are critical for cell survival and proliferation, such as the AKT and ERK/MAPK pathways.[10]

Caption: Simplified signaling pathway showing the inhibitory effects of MP470 (Amuvatinib).

Experimental Considerations:

• Western Blotting: To confirm the on-target activity of MP470, researchers should assess the phosphorylation status of its targets (e.g., p-c-Kit, p-AKT, p-ERK) in treated versus untreated cells.

• Cell Viability Assays: Assays such as MTT or CellTiter-Glo can quantify the cytotoxic and cytostatic effects of the compound.

• Combination Studies: Given its inhibition of RAD51, combining MP470 with DNA-damaging agents (e.g., doxorubicin, ionizing radiation) is a logical experimental approach to test for synergistic effects.[3]

References

• Amuvatinib. PubChem, National Institutes of Health.[Link]

• The receptor tyrosine kinase inhibitor amuvatinib (MP470) sensitizes tumor cells to radio- and chemo-therapies in part by inhibiting homologous recombination. PubMed, National Library of Medicine.[Link]

• Safe handling of cytotoxics: guideline recommendations. PMC, National Library of Medicine.[Link]

• Powder care, storage, and disposal. Formlabs Support.[Link]

• Targeting MET kinase with the small-molecule inhibitor amuvatinib induces cytotoxicity in primary myeloma cells and cell lines. PMC, National Library of Medicine.[Link]

• Consensus Recommendations for the Safe Handling of Cytotoxic Agents in Cytotoxic Academic Research Laboratories (CARL). PMC, National Library of Medicine.[Link]

• Safe handling of cytotoxic drugs in the workplace. Health and Safety Executive.[Link]

• GUIDELINES FOR THE USE OF CYTOTOXIC OR CHEMOTHERAPEUTIC DRUGS. California Institute of Technology Environmental Health & Safety.[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Amuvatinib | C23H21N5O3S | CID 11282283 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. The receptor tyrosine kinase inhibitor amuvatinib (MP470) sensitizes tumor cells to radio- and chemo-therapies in part by inhibiting homologous recombination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. apexbt.com [apexbt.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. hse.gov.uk [hse.gov.uk]
• 7. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. safety.caltech.edu [safety.caltech.edu]
• 9. ccohs.ca [ccohs.ca]
• 10. Targeting MET kinase with the small-molecule inhibitor amuvatinib induces cytotoxicity in primary myeloma cells and cell lines - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: In Vitro Cytotoxicity Profiling of Amuvatinib (MP-470)

Introduction & Mechanistic Rationale

Amuvatinib (MP-470) is not a standard tyrosine kinase inhibitor (TKI); it functions as a dual-mechanism agent . While it potently inhibits mutant c-Kit, PDGFR

, and Flt3, its distinct value in drug development lies in its ability to suppress Rad51 , a key protein in homologous recombination (HR) DNA repair.

This dual activity dictates the experimental design. A standard cytotoxicity assay will measure its efficacy as a single agent (driven by RTK inhibition). However, to fully validate its potential, researchers often pair it with DNA-damaging agents (e.g., Doxorubicin, radiation) to observe chemosensitization.

Mechanism of Action (MOA) Visualization

The following diagram illustrates the concurrent pathways affected by Amuvatinib, leading to apoptosis.

Figure 1: Dual mechanism of Amuvatinib targeting RTKs and the Rad51 DNA repair pathway.

Pre-Assay Planning & Material Preparation

Reagent Handling

Amuvatinib is hydrophobic. Proper handling is critical to prevent precipitation, which causes "false" cytotoxicity signals due to physical cellular stress rather than biochemical inhibition.

Parameter	Specification	Critical Note
Solvent	DMSO (Anhydrous)	Never use water or PBS for stock.
Stock Conc.	10 mM or 50 mM	50 mM is near saturation; 10 mM is safer for storage.
Storage	-80°C (Long term)	Avoid freeze-thaw cycles. Aliquot into single-use volumes (e.g., 20 µL).
MW	~447.5 g/mol	Use this to calculate molarity if starting from powder.

Cell Line Selection

Select cell lines based on the target mechanism you wish to interrogate:

• c-Kit Driven: GIST882, GIST48 (Gastrointestinal Stromal Tumor).

• Rad51/Chemosensitization: PC-3 (Prostate), A549 (Lung), or osteosarcoma lines.

• Negative Control: Fibroblasts (e.g., NIH-3T3) to assess therapeutic window.

Core Protocol: ATP-Based Luminescence Assay

Recommended over MTT/MTS for Kinase Inhibitors.

Rationale: Kinase inhibitors can sometimes alter metabolic flux without immediately killing the cell, leading to artifacts in tetrazolium-based assays (MTT). ATP quantification (e.g., CellTiter-Glo®) is a direct measure of cell health and is more robust for IC50 determination.

Experimental Workflow Diagram

Figure 2: Standard 96-well plate workflow for Amuvatinib cytotoxicity profiling.

Step-by-Step Procedure

Step 1: Cell Seeding (Day 0)

• Harvest cells in logarithmic growth phase.

• Count viability using Trypan Blue or AO/PI. Viability must be >95%.

• Seeding Density:

  • Adherent cells: 2,000–5,000 cells/well (optimize so cells are <80% confluent at Day 4).

  • Suspension cells: 10,000–20,000 cells/well.

• Dispense 90 µL of cell suspension into white-walled, clear-bottom 96-well plates.

  • Why White Walls? Prevents luminescence cross-talk between wells.[1]

• Incubate 24 hours at 37°C/5% CO2 for attachment.

Step 2: Compound Preparation (Day 1)

Self-Validating Step: Always prepare a "Vehicle Control" that matches the highest DMSO concentration in your treatment wells.[2]

• Master Stock: Thaw 10 mM Amuvatinib stock.

• Intermediate Dilution: Dilute 1:100 in media to create a 100 µM working solution (1% DMSO).

• Serial Dilution: Prepare a 1:3 serial dilution series in a separate V-bottom plate.

  • Range: 10 µM down to 0.001 µM (8-10 points).

• Addition: Add 10 µL of the diluted compound to the 90 µL of cells in the assay plate.

  • Final DMSO Concentration: 0.1%.

  • Final Volume: 100 µL.

Step 3: Incubation

Incubate for 72 hours . Amuvatinib acts via cell cycle arrest and apoptosis; shorter incubations (24h) may underestimate potency.

Step 4: Readout (Day 4)

• Equilibrate the assay plate and CellTiter-Glo reagent to Room Temperature (RT) for 30 mins. Critical for enzymatic stability.

• Add 100 µL of CellTiter-Glo reagent to each well (1:1 ratio).

• Shake orbitally for 2 minutes (induces cell lysis).

• Incubate at RT for 10 minutes (stabilizes signal).

• Read Luminescence (Integration time: 0.5–1.0 second).

Variant Protocol: Rad51-Mediated Chemosensitization

Use this protocol to test Amuvatinib's synergy with DNA damaging agents.[3]

• Seed cells as per standard protocol.

• Pre-treatment: Treat cells with Amuvatinib at a sub-lethal dose (e.g., IC20) for 4–6 hours . This allows time for Rad51 protein downregulation before DNA damage occurs.

• Co-treatment: Add the DNA damaging agent (e.g., Doxorubicin or Etoposide) in a serial dilution on top of the constant Amuvatinib background.

• Analysis: Compare the IC50 of Doxorubicin alone vs. Doxorubicin + Amuvatinib. Calculate the Combination Index (CI) using the Chou-Talalay method.

Data Analysis & Quality Control

Calculation

• Normalize:

• Curve Fitting: Use GraphPad Prism or similar software. Fit data to a non-linear regression (4-parameter logistic equation) to derive the IC50.

Acceptance Criteria (Self-Validation)

• Z-Factor: Must be > 0.5 for the assay to be considered robust.[4]

• Vehicle Control CV: Coefficient of variation among DMSO wells should be < 5%.

• Dose Response: The curve must show a clear upper plateau (100% viability) and lower plateau (0-10% viability). If the curve does not bottom out, the highest concentration was insufficient.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Precipitation in wells	High concentration / Low solubility	Keep final DMSO < 0.5%. Do not exceed 50 µM Amuvatinib in aqueous media.
Edge Effect	Evaporation in outer wells	Fill outer wells with PBS (do not use for data) or use a gas-permeable plate seal.
No IC50 convergence	Cell density too high	If cells reach 100% confluence before Day 4, they stop dividing (contact inhibition), masking drug effects. Reduce seeding density.

References

• Mahadevan, D., et al. (2007). "A novel multi-kinase inhibitor, MP-470, suppresses Rad51 and sensitizes human cancer cells to chemotherapy." Molecular Cancer Therapeutics.[5]

• Qi, W., et al. (2009). "MP470, a novel receptor tyrosine kinase inhibitor, in combination with Erlotinib inhibits the HER family/PI3K/Akt pathway and tumor growth in prostate cancer."[6][7] BMC Cancer.

• Promega Corporation. "CellTiter-Glo® Luminescent Cell Viability Assay Technical Bulletin."

• BenchChem. "Troubleshooting Amuvatinib solubility issues in DMSO."

Sources

• 1. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. apexbt.com [apexbt.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. glpbio.cn [glpbio.cn]
• 7. astx.com [astx.com]

Topic: Accurate Molarity Determination of MP470 Hydrochloride from Mass for Preclinical Research

An Application Note from the Office of the Senior Application Scientist

Abstract

This document provides a comprehensive, in-depth guide for researchers, scientists, and drug development professionals on the accurate preparation of molar solutions of MP470 hydrochloride (Amuvatinib hydrochloride), a multi-targeted receptor tyrosine kinase inhibitor.[1] Beyond a simple protocol, this application note elucidates the critical scientific principles underpinning each step, from the foundational calculation of molarity to best practices in handling and storage. Adherence to these guidelines is paramount for ensuring experimental reproducibility, data integrity, and the overall success of research and development programs involving this compound.

Foundational Principles: The Causality of Molar Concentration

In any experimental system, the concentration of a therapeutic agent is a primary variable. An accurately prepared stock solution is the bedrock of reliable dose-response curves, mechanism of action studies, and preclinical efficacy models. The molarity (M), defined as moles of solute per liter of solution, is the standard unit of concentration as it provides a direct measure of the number of molecules available to interact with a biological system.

The calculation is governed by a fundamental relationship:

Molarity (mol/L) = Mass of Solute (g) / (Molecular Weight ( g/mol ) x Volume of Solution (L))

The accuracy of the final concentration is, therefore, directly dependent on the precision of three inputs: the weighed mass, the final solution volume, and critically, the molecular weight used in the calculation.

The Criticality of Molecular Weight (MW)

MP470 is frequently supplied as a hydrochloride (HCl) salt. This is a common practice in pharmacology to improve the stability and aqueous solubility of basic parent compounds.[2] The addition of the HCl moiety increases the overall molecular weight.

• MP470 (Amuvatinib) Free Base MW: ~447.51 g/mol

• Hydrochloric Acid (HCl) MW: ~36.46 g/mol [3]

• MP470 Hydrochloride (Monohydrochloride) MW: ~483.97 g/mol

Using the molecular weight of the free base instead of the hydrochloride salt is a significant source of error, leading to the preparation of a stock solution with a lower-than-intended molarity. It is imperative to use the molecular weight of the specific salt form provided. This information is always available on the manufacturer's Certificate of Analysis (CofA) for the specific lot number being used.

Physicochemical Data for MP470 Hydrochloride

A thorough understanding of the compound's properties is essential for its effective use.[4] The data below has been consolidated for quick reference.

Property	Value	Source(s)
Synonyms	Amuvatinib hydrochloride, HPK 56 hydrochloride	[1]
CAS Number	1055986-67-8	[1]
Molecular Formula	C₂₃H₂₁N₅O₃S · xHCl	[1]
Molecular Weight	~483.97 g/mol (as monohydrochloride)	Calculated; always verify with CofA
Recommended Solvent	Dimethyl Sulfoxide (DMSO)	[1]
Storage (Powder)	-20°C, protect from light	[1]
Storage (Stock Solution)	-20°C or -80°C in aliquots	[4][5]

Experimental Protocol: Preparation of a 10 mM MP470 Hydrochloride Stock Solution

This protocol details the preparation of a 10 mM stock solution in DMSO, a common starting concentration for in vitro assays.[4][6]

Required Materials

• MP470 hydrochloride powder

• Anhydrous, cell culture-grade Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Sterile microcentrifuge tubes (e.g., 1.5 mL)

• Calibrated pipettors and sterile, filtered pipette tips

• Vortex mixer

• Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Step 1: Molarity Calculation

The primary goal is to determine the precise mass of MP470 hydrochloride needed. The formula can be rearranged as:

Mass (mg) = Desired Molarity (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) x (1/1000)

Worked Example for 1 mL of a 10 mM Stock:

Parameter	Value	Notes
Desired Molarity	10 mM	Standard stock concentration.
Desired Volume	1 mL	A common volume for initial stock preparation.
Molecular Weight	483.97 g/mol	Crucial: Use the value from your specific CofA.
Calculation	10 mM x 1 mL x 483.97 g/mol x (1/1000)
Required Mass	4.84 mg

Step 2: Solution Preparation Workflow

The following workflow ensures accuracy and minimizes compound degradation.

Caption: Workflow for preparing an MP470 hydrochloride stock solution.

Detailed Procedural Steps

• Tare: Place a sterile 1.5 mL microcentrifuge tube on the analytical balance and tare the weight to zero.

• Weigh: Carefully weigh the calculated mass (e.g., 4.84 mg) of the MP470 hydrochloride powder into the tube.

• Add Solvent: Add the calculated volume of DMSO (e.g., 1 mL) to the tube containing the powder.

• Dissolve: Close the tube tightly and vortex thoroughly for 1-2 minutes. Visually inspect the solution against a light source to ensure no solid particulates remain. If dissolution is difficult, gentle warming in a 37°C water bath or brief sonication can be employed, but always check the compound's temperature sensitivity first.[4][5]

• Aliquot: To prevent degradation from repeated freeze-thaw cycles, dispense the stock solution into smaller, single-use working aliquots (e.g., 20 µL) in sterile microcentrifuge tubes.[4]

• Label & Store: Clearly label each aliquot with the compound name, concentration (10 mM), solvent (DMSO), and preparation date. Store the aliquots at -20°C or -80°C, protected from light.[1][5]

Scientific Integrity and Best Practices

Rationale for Solvent Choice and Handling

While the hydrochloride salt form is intended to improve aqueous solubility, achieving a high-concentration stock (e.g., ≥10 mM) often requires an organic solvent.[7]

• DMSO as a Primary Solvent: DMSO is a powerful, polar aprotic solvent capable of dissolving a wide range of organic molecules, making it ideal for preparing concentrated stocks.

• Dilution into Aqueous Buffers: When preparing working solutions for cell-based assays, the DMSO stock must be diluted in an aqueous medium. A common issue is the precipitation of the compound as it moves from a favorable organic solvent to a less favorable aqueous environment.

  • Mitigation Strategy: To prevent this, perform serial dilutions in DMSO first to lower the concentration before the final dilution into your aqueous buffer or cell culture medium. It is critical to ensure the final concentration of DMSO in the assay is non-toxic to the cells, typically below 0.1% (v/v).[4][6]

The Impact of pH on Solubility and Stability

As a basic compound, the solubility of MP470 is pH-dependent.[8][9] When diluted from DMSO into an aqueous buffer, the local pH will dictate the ionization state of the molecule, which in turn affects its solubility.[2][10] While the stock solution in DMSO is stable, be aware that the stability in aqueous working solutions at physiological pH (e.g., 7.4) may be limited. For this reason, it is best practice to prepare aqueous working solutions fresh for each experiment from the frozen DMSO stock.[11]

Caption: Logical relationship for accurate molarity calculation.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Compound fails to dissolve in DMSO.	Insufficient mixing; compound may require more energy to dissolve.	Continue vortexing. Use a sonicating water bath for 5-10 minutes. Gentle warming to 37°C may also help.[4][5] Ensure your DMSO is anhydrous, as absorbed water can reduce solubility.
Precipitation observed upon dilution into aqueous buffer.	The compound's solubility limit in the aqueous medium has been exceeded.	Make intermediate serial dilutions in pure DMSO before the final dilution into buffer. Ensure the final DMSO concentration is consistent across all experimental and control groups.
Variability in experimental results between batches.	Inaccurate initial stock concentration; degradation of stock solution.	Always use the lot-specific molecular weight from the CofA. Aliquot stock solutions to avoid repeated freeze-thaw cycles which can degrade the compound.[4][5] Always run a vehicle control (medium with the same final DMSO concentration).[6]

References

• Ascendia Pharmaceutical Solutions. (2021). 4 Factors Affecting Solubility of Drugs. Available at: [Link]

• Redalyc. (2017). pH determination as a quality standard for the elaboration of oral liquid compounding formula. Available at: [Link]

• Di, L., & Kerns, E. H. (2015). The Significance of Acid/Base Properties in Drug Discovery. PMC. Available at: [Link]

• GlpBio. Amuvatinib hydrochloride (MP470 hydrochloride). Available at: [Link]

• ResearchGate. (2013). How to dissolve small inhibitor molecules for binding assay?. Available at: [Link]

• ACS Publications. (2018). Cocrystals Mitigate Negative Effects of High pH on Solubility and Dissolution of a Basic Drug. Crystal Growth & Design. Available at: [Link]

• PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION (4 VERSION STOCK SOLUTION). (n.d.). Available at: [Link]

• Sciencemadness Discussion Board. (2008). Converting to the hydrochloric salt for storage?. Available at: [Link]

• PhytoTech Labs. Preparing Stock Solutions. Available at: [Link]

• ResearchGate. (2025). What is the dissolution method for PMK 2 inhibitor?. Available at: [Link]

• Reddit. (2025). Easy and Safe Aqueous HCl Salt Formation. Available at: [Link]

• YouTube. (2021). Lab Skills: Preparing Stock Solutions. Available at: [Link]

• (PDF) Preparation of Solutions. (n.d.). Available at: [Link]

Sources

• 1. glpbio.cn [glpbio.cn]
• 2. The Significance of Acid/Base Properties in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hydrochloric acid c(HCl) = 3.571 mol/l (1/0.28 N) Titripur 7647-01-0 [sigmaaldrich.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. file.selleckchem.com [file.selleckchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. phytotechlab.com [phytotechlab.com]
• 8. ascendiacdmo.com [ascendiacdmo.com]
• 9. pH determination as a quality standard for the elaboration of oral liquid compounding formula [redalyc.org]
• 10. The Impact of Gastrointestinal pH on Oral Drug Absorption - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Notes & Optimization

Technical Support Center: Enhancing Oral Bioavailability of MP470 (Amuvatinib) in Xenograft Models

This technical support guide is designed for researchers, scientists, and drug development professionals investigating the preclinical efficacy of MP470 (amuvatinib) in xenograft models. MP470, a potent multi-targeted tyrosine kinase inhibitor, presents a significant formulation challenge due to its poor aqueous solubility, which often leads to low and variable oral bioavailability.[1][2] This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you navigate these challenges and achieve consistent, reliable results in your in vivo studies.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding MP470 and the principles of oral bioavailability enhancement.

Q1: What is MP470 (amuvatinib) and what is its mechanism of action?

A1: Amuvatinib (MP470) is an orally bioavailable, multi-targeted tyrosine kinase inhibitor. Its primary targets include c-Met, AXL, c-Kit, and platelet-derived growth factor receptor alpha (PDGFRα).[3][4][5] By inhibiting these receptor tyrosine kinases, MP470 disrupts key signaling pathways involved in tumor cell proliferation, survival, and migration.[6] Additionally, MP470 has been shown to suppress the DNA repair protein RAD51, which can sensitize cancer cells to DNA-damaging agents like radiation and certain chemotherapies.[3][7]

Caption: MP470 inhibits key receptor tyrosine kinases and suppresses the RAD51 DNA repair protein.

Q2: Why is the oral bioavailability of MP470 often low and variable?

A2: MP470 is classified as a Biopharmaceutics Classification System (BCS) Class IV drug, meaning it has both low solubility and low permeability.[1] Poor aqueous solubility is the primary barrier, as the drug must dissolve in the gastrointestinal (GI) fluids before it can be absorbed into the bloodstream. Early clinical studies using a simple dry powder capsule formulation of amuvatinib resulted in low and highly variable plasma exposure, underscoring the need for advanced formulation strategies.[2][8][9]

Q3: What are the primary formulation strategies to improve the oral bioavailability of a BCS Class IV compound like MP470?

A3: The goal is to enhance the dissolution rate and apparent solubility of the drug in the GI tract. Key strategies include:

• Amorphous Solid Dispersions (ASDs): This is a highly effective technique where the crystalline drug is molecularly dispersed within a hydrophilic polymer matrix.[10][11][12] The amorphous form of the drug has a higher energy state than the crystalline form, leading to significantly increased aqueous solubility.[12]

• Lipid-Based Formulations: Formulations such as Self-Emulsifying Drug Delivery Systems (SEDDS) or lipid-suspension capsules (LSC) can improve oral absorption.[13] These systems maintain the drug in a solubilized state within lipid droplets, facilitating its transport across the intestinal membrane. Studies have shown that a lipid-suspension capsule of amuvatinib improved its absorption compared to a dry powder formulation.[8]

• Particle Size Reduction: Techniques like micronization or nanonization increase the surface area-to-volume ratio of the drug particles, which can enhance the dissolution rate according to the Noyes-Whitney equation.[13][14][15] Nanosuspensions are a modern application of this principle.[16]

Part 2: Troubleshooting & Optimization Guides

This section provides practical solutions to common problems encountered during the formulation and in vivo testing of MP470.

Guide 1: Formulation Development & In Vitro Characterization

Problem/Issue	Potential Cause(s)	Troubleshooting & Optimization Strategies
MP470 precipitates out of the dosing vehicle before administration.	1. Poor Solubility: The concentration of MP470 exceeds its solubility limit in the chosen vehicle. 2. Vehicle Incompatibility: The pH or composition of the vehicle is not optimal for MP470.	1. Switch to a More Effective Formulation: Move beyond simple suspensions. Develop an amorphous solid dispersion (ASD) or a lipid-based formulation (see Protocol 1). 2. Use a Co-solvent System (for initial screening): Prepare a stock solution in DMSO and dilute it into a vehicle like PEG400 or a mix of Solutol HS 15/PEG400/water. Ensure the final DMSO concentration is low (<5%) to avoid toxicity.[13] 3. pH Adjustment: Since amuvatinib is a weakly basic compound, its solubility may be pH-dependent. Experiment with buffered vehicles, but be mindful of potential pH changes in the GI tract.
Inconsistent or low drug release during in vitro dissolution testing.	1. Recrystallization of Amorphous Drug: The amorphous form of MP470 in the ASD is converting back to the more stable, less soluble crystalline form upon contact with the aqueous dissolution medium. 2. Poor Polymer Selection: The chosen polymer for the ASD does not adequately stabilize the amorphous drug or promote its release. 3. Suboptimal Drug-to-Polymer Ratio: Too high a drug load can lead to phase separation and recrystallization.	1. Incorporate a Precipitation Inhibitor: Use polymers like HPMCAS, which are known to maintain supersaturation and prevent recrystallization in vitro and in vivo.[12] 2. Optimize the Polymer: Screen different polymers (e.g., Soluplus®, PVP K30, Poloxamer 407) to find the best stabilizer for MP470.[1] 3. Adjust Drug Loading: Test different drug-to-polymer ratios (e.g., 1:2, 1:3, 1:4) to find the optimal balance between high loading and physical stability. Characterize the final ASD using DSC and XRD to confirm it is fully amorphous.
The developed formulation is not physically stable during storage.	1. Moisture-Induced Recrystallization: The formulation is hygroscopic, and absorbed water acts as a plasticizer, increasing molecular mobility and allowing the amorphous drug to recrystallize. 2. Temperature Instability: The formulation is stored at a temperature above the glass transition temperature (Tg) of the ASD.	1. Select a Non-Hygroscopic Polymer: Choose polymers with low hygroscopicity for the ASD.[12] 2. Control Storage Conditions: Store the formulation in a desiccator or with a desiccant at a controlled temperature (e.g., 2-8°C or room temperature, depending on stability data). 3. Perform Stability Studies: Assess the physical and chemical stability of the formulation under accelerated conditions (e.g., 40°C/75% RH) to predict its shelf life.

Guide 2: In Vivo Xenograft Studies

Problem/Issue	Potential Cause(s)	Troubleshooting & Optimization Strategies
High variability in plasma concentrations (PK data) between animals.	1. Inaccurate Dosing: Errors in oral gavage technique can lead to incomplete dosing or accidental administration into the trachea.[17] 2. Formulation Instability In Vivo: The drug is precipitating in the stomach before it can be absorbed. 3. Food Effect: The presence or absence of food in the stomach can significantly alter GI physiology (pH, motility) and affect drug absorption. A high-fat meal was shown to increase amuvatinib absorption in humans.[8]	1. Refine Oral Gavage Technique: Ensure all personnel are thoroughly trained. Use appropriate gavage needle sizes and verify placement. (See Protocol 3).[18][19][20] 2. Improve Formulation Robustness: Use a well-formulated ASD with a precipitation inhibitor (e.g., HPMCAS) or a robust lipid-based system that can withstand the harsh GI environment.[12] 3. Standardize Feeding Schedule: Fast mice for a consistent period (e.g., 4 hours) before dosing to minimize variability. Alternatively, consistently dose animals in the fed state if that better reflects the intended clinical use. Document the feeding status in all study reports.
Low plasma exposure (Cmax, AUC) despite using an improved formulation.	1. Poor Permeability: As a BCS Class IV drug, MP470's absorption may be limited by its ability to cross the intestinal wall, even when solubilized. 2. First-Pass Metabolism: The drug may be extensively metabolized in the liver or intestinal wall after absorption, reducing the amount that reaches systemic circulation.	1. Include a Permeation Enhancer: Consider including safe and approved permeation enhancers in the formulation, but this requires careful toxicological evaluation. 2. Investigate P-gp Efflux: Determine if MP470 is a substrate for efflux transporters like P-glycoprotein (P-gp). If so, co-administration with a P-gp inhibitor (in a research setting) could clarify this mechanism. 3. Characterize Metabolites: Analyze plasma and fecal samples to identify major metabolites and quantify the extent of first-pass metabolism.
Inconsistent anti-tumor efficacy in the xenograft model.	1. Variable Drug Exposure: Inconsistent PK directly leads to inconsistent pharmacodynamic (PD) effects and variable tumor response. 2. Model Heterogeneity: Patient-derived xenograft (PDX) models, while clinically relevant, can have greater inherent biological variability than cell line-derived xenografts (CDX).[21][22] 3. Insufficient Dose/Target Coverage: The plasma concentrations achieved may be below the therapeutic threshold required for sustained inhibition of c-Met, AXL, etc.	1. Address PK Variability First: Stabilize the formulation and dosing procedure to ensure consistent drug exposure as the top priority. 2. Increase Cohort Size: For heterogeneous models like PDX, use larger groups of animals (e.g., 8-10 mice per group) to achieve statistical power. 3. Perform PK/PD Studies: Correlate the pharmacokinetic profile with target inhibition in tumor tissue. Collect satellite PK animals and tumor samples at different time points to measure drug concentration and phosphorylation levels of target kinases (e.g., p-Met, p-Akt).[6] This will help establish the required exposure for efficacy.

Part 3: Detailed Experimental Protocols

Protocol 1: Preparation of an MP470 Amorphous Solid Dispersion (ASD) by Solvent Evaporation

This protocol describes a lab-scale method for preparing an ASD, a robust strategy for enhancing the solubility of MP470.

Materials:

• MP470 (amuvatinib)

• Polymer (e.g., Soluplus®, PVP K30, HPMCAS)

• Organic Solvent (e.g., Acetone, Methanol, or a mixture)

• Rotary evaporator

• Mortar and pestle

Methodology:

• Polymer and Drug Solubilization:

  • Accurately weigh the desired amounts of MP470 and the selected polymer (e.g., for a 1:3 drug-to-polymer ratio).

  • Dissolve both components in a minimal amount of a suitable organic solvent in a round-bottom flask. Ensure complete dissolution by gentle vortexing or sonication.

• Solvent Evaporation:

  • Attach the flask to a rotary evaporator.

  • Evaporate the solvent under reduced pressure at a controlled temperature (e.g., 40-50°C). Continue until a thin, dry film is formed on the flask wall.

• Final Drying:

  • Place the flask in a vacuum oven at a controlled temperature (e.g., 40°C) for 24-48 hours to remove any residual solvent.

• Processing and Storage:

  • Carefully scrape the dried film from the flask.

  • Gently grind the material into a fine powder using a mortar and pestle.

  • Store the resulting ASD powder in an airtight container with a desiccant at controlled temperature, protected from light and moisture.

• Characterization (Critical QC Step):

  • Confirm the amorphous nature of the dispersion using Differential Scanning Calorimetry (DSC) (absence of a melting endotherm) and Powder X-Ray Diffraction (PXRD) (absence of sharp Bragg peaks).

Protocol 2: Establishment of a Subcutaneous Xenograft Model

This protocol outlines the general procedure for establishing a cell line-derived subcutaneous xenograft model.[22][23][24]

Materials:

• Immunodeficient mice (e.g., NSG or Nude mice, 6-8 weeks old)

• Cancer cell line of interest (e.g., SF767 glioblastoma cells)[6]

• Sterile PBS and cell culture medium

• Matrigel (optional, can improve tumor take rate)[22]

• 1 mL tuberculin syringes with 25-27 gauge needles

• Calipers

Methodology:

• Cell Preparation:

  • Harvest cultured cancer cells during their exponential growth phase.

  • Wash the cells with sterile PBS and perform a cell count using a hemocytometer or automated counter.

  • Resuspend the cells in sterile PBS or serum-free medium at the desired concentration (e.g., 2-10 x 10^6 cells per 100 µL).

  • If using Matrigel, mix the cell suspension 1:1 with cold Matrigel just before injection. Keep the mixture on ice.

• Implantation:

  • Anesthetize the mouse using an approved institutional protocol.

  • Wipe the injection site on the mouse's flank with an alcohol pad.

  • Using a tuberculin syringe, inject the cell suspension (typically 100-200 µL) subcutaneously into the right flank.

• Tumor Monitoring:

  • Monitor the animals regularly for tumor formation.

  • Once tumors become palpable, begin measuring their dimensions 2-3 times per week using digital calipers.

  • Calculate tumor volume using the formula: Volume = (Length x Width²) / 2.

• Cohort Randomization:

  • When tumors reach a predetermined average size (e.g., 100-150 mm³), randomize the mice into treatment and control groups. Ensure the average tumor volume is similar across all groups.

Protocol 3: Oral Gavage Administration in Mice

This protocol provides a step-by-step guide for correct oral gavage technique to ensure accurate dosing and animal welfare.[17][18][19][20][25]

Materials:

• Appropriately sized oral gavage needle (e.g., 20-22 gauge, flexible plastic or straight/curved metal with a ball tip for adult mice)[19][20]

• Syringe with the prepared dosing formulation

• Animal scale

Methodology:

• Preparation:

  • Weigh the mouse to calculate the exact volume of formulation to be administered (typically 5-10 mL/kg).[18]

  • Draw the calculated volume into the syringe and attach the gavage needle. Expel any air bubbles.

  • Measure the gavage needle against the mouse to determine the correct insertion depth (from the corner of the mouth to the last rib).[20]

• Restraint:

  • Firmly scruff the mouse by grasping the loose skin over the neck and shoulders to immobilize its head. The mouse should be held in an upright, vertical position to straighten the path to the esophagus.[25]

• Tube Insertion:

  • Gently insert the gavage needle into the side of the mouth (in the gap behind the incisors).[19]

  • Angle the needle slightly upwards towards the back of the throat.

  • Allow the mouse to swallow the tip of the needle. Advance the tube gently and smoothly down the esophagus to the pre-measured depth. Crucially, there should be no resistance. [20] If resistance is felt or the animal struggles to breathe, you may be in the trachea; withdraw immediately and restart.[17]

• Substance Administration:

  • Once the needle is correctly placed, dispense the liquid slowly and steadily.

  • After administration, remove the needle in a single, smooth motion.

• Post-Procedure Monitoring:

  • Return the mouse to its cage and monitor it for a few minutes to ensure normal breathing and behavior.[17]

Caption: Workflow for correct oral gavage technique in mice.

Protocol 4: Plasma Sample Collection and Preparation for LC-MS/MS Analysis

This protocol details how to collect and process plasma for pharmacokinetic analysis.

Materials:

• K2-EDTA coated microcentrifuge tubes

• Syringes with appropriate gauge needles for blood collection

• Microhematocrit tubes

• Refrigerated centrifuge

• Protein precipitation solvent (e.g., Acetonitrile with an internal standard)

Methodology:

• Blood Collection (Terminal Bleed):

  • At designated time points, anesthetize the mouse.

  • Perform blood collection via cardiac puncture, placing the blood directly into a K2-EDTA coated microcentrifuge tube.

  • Gently invert the tube several times to mix and prevent coagulation. Place on ice.

• Plasma Separation:

  • Centrifuge the blood samples at approximately 2,000 x g for 15 minutes at 4°C.

  • Carefully collect the supernatant (plasma) without disturbing the buffy coat or red blood cell pellet.

  • Transfer the plasma to a new, clean, labeled cryovial.

  • Store plasma samples at -80°C until analysis.

• Sample Preparation for Analysis:

  • Thaw plasma samples on ice.

  • In a clean microcentrifuge tube, add a specific volume of plasma (e.g., 50 µL).

  • Add a fixed volume of cold protein precipitation solvent, typically 3-4 times the plasma volume (e.g., 150-200 µL of acetonitrile containing a suitable internal standard).

  • Vortex vigorously for 1-2 minutes to precipitate proteins.

  • Centrifuge at high speed (e.g., >12,000 x g) for 10 minutes at 4°C.

  • Carefully transfer the supernatant to an HPLC vial for LC-MS/MS analysis.[26]

References

• The c-Met receptor tyrosine kinase inhibitor MP470 radiosensitizes glioblastoma cells - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 26, 2026, from [Link]

• US20080226747A1 - Pharmaceutical formulations comprising salts of a protein kinase inhibitor and methods of using same. (2008, September 18). Google Patents.

• Patient Derived Xenograft (PDX) protocols at The Jackson Laboratory. (2020, August 15). The Jackson Laboratory. Retrieved February 26, 2026, from [Link]

• WO2016090240A1 - Pharmaceutical compositions for increasing the bioavailability of poorly soluble drugs. (n.d.). Google Patents.

• LAB_021 Oral Gavage in Mice and Rats. (n.d.). University of Melbourne. Retrieved February 26, 2026, from [Link]

• Padda, S. K., et al. (2016). MET inhibitors in combination with other therapies in non-small cell lung cancer. Translational Lung Cancer Research. Retrieved February 26, 2026, from [Link]

• Establishment of an In Vivo Xenograft Mouse Model of a Subcutaneous Submillimeter HT-29 Tumor Formed from a Single Spheroid Transplanted Using Radiation-Crosslinked Gelatin Hydrogel Microwell. (2021, July 30). MDPI. Retrieved February 26, 2026, from [Link]

• Increasing The Bioavailability Of Oncology Drugs With Amorphous Solid Dosage Formulations. (n.d.). Chemical & Engineering News. Retrieved February 26, 2026, from [Link]

• Establishment and Use of Patient-Derived Xenograft Models for Drug Testing in Head and Neck Squamous Cell Carcinoma. (2020, June 3). PubMed. Retrieved February 26, 2026, from [Link]

• Targeting MET kinase with the small-molecule inhibitor amuvatinib induces cytotoxicity in primary myeloma cells and cell. (2013, December 10). CORE. Retrieved February 26, 2026, from [Link]

• Quantification of pharmaceutical compounds in tissue and plasma samples using selective ion accumulation with multiple mass isolation windows - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 26, 2026, from [Link]

• The c-Met receptor tyrosine kinase inhibitor MP470 radiosensitizes glioblastoma cells. (2009, December 22). PubMed. Retrieved February 26, 2026, from [Link]

• UBC ANIMAL CARE COMMITTEE TECH 09a - Oral Dosing (Gavage) in Adult Mice SOP. (2021, February 15). University of British Columbia. Retrieved February 26, 2026, from [Link]

• Mouse Oral Gavage Administration Necessary Supplies Technique. (n.d.). University of Arizona. Retrieved February 26, 2026, from [Link]

• Guide to Oral Gavage for Mice and Rats. (2020, July 10). Instech Laboratories. Retrieved February 26, 2026, from [Link]

• ( a ) Molecular model of the Val654Ala c-Kit tyrosine kinase domain... (n.d.). ResearchGate. Retrieved February 26, 2026, from [Link]

• SOP: Mouse Oral Gavage. (2017, December 12). Virginia Tech. Retrieved February 26, 2026, from [Link]

• Increasing the bioavailability of oncology drugs with amorphous solid dosage formulations. (n.d.). Chemical & Engineering News. Retrieved February 26, 2026, from [Link]

• A phase I, first-in-human dose-escalation study of amuvatinib, a multi-targeted tyrosine kinase inhibitor, in patients with advanced solid tumors. (2013, February 15). PubMed. Retrieved February 26, 2026, from [Link]

• Safety, tolerability, and pharmacokinetics of amuvatinib from three phase 1 clinical studies in healthy volunteers. (2012, July 15). PubMed. Retrieved February 26, 2026, from [Link]

• Amuvatinib (MP-470), an oral dual inhibitor of mutant kinases and DNA repair: Final results from a 100-patient, 5-arm Phase 1b trial. (n.d.). American Society of Clinical Oncology. Retrieved February 26, 2026, from [Link]

• Mechanisms of increased bioavailability through amorphous solid dispersions: a review. (n.d.). ScienceDirect. Retrieved February 26, 2026, from [Link]

• In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models - PMC. (2017, January 5). National Center for Biotechnology Information. Retrieved February 26, 2026, from [Link]

• Amorphous Solid Dispersions for Bioavailability Enhancement. (2023, March 10). Contract Pharma. Retrieved February 26, 2026, from [Link]

• Techniques for Improving Solubility. (2022, November 15). International Journal of Medical Science and Dental Research. Retrieved February 26, 2026, from [Link]

• MP470 in Treating Patients With Unresectable or Metastatic Solid Tumor or Lymphoma. (n.d.). ClinicalTrials.gov. Retrieved February 26, 2026, from [Link]

• Pharmacokinetics comparison of aumolertinib, osimertinib, gefitinib and their major metabolites in mouse model and NSCLC patients. (2024, December 3). Oncology News Australia. Retrieved February 26, 2026, from [Link]

• Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 26, 2026, from [Link]

• Xenograft Models For Drug Discovery. (n.d.). Reaction Biology. Retrieved February 26, 2026, from [Link]

• Utility of patient-derived xenografts to evaluate drug sensitivity and select optimal treatments for individual non-small-cell l. (n.d.). SpringerLink. Retrieved February 26, 2026, from [Link]

• In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models. (2017, January 5). PubMed. Retrieved February 26, 2026, from [Link]

• The receptor tyrosine kinase inhibitor amuvatinib (MP470) sensitizes tumor cells to radio- and chemo-therapies in part by inhibiting homologous recombination. (n.d.). PubMed. Retrieved February 26, 2026, from [Link]

• LC-MS/MS Methods for Quantifying Drugs and Metabolites in Plasma. (2025, March 4). Longdom Publishing. Retrieved February 26, 2026, from [Link]

• Nanosuspensions for Enhancing Drug Solubility: Formulation Strategies and Stability Challenges. (2025, September 22). Eurasia Proceedings of Science, Technology, Engineering & Mathematics. Retrieved February 26, 2026, from [Link]

Sources

• 1. WO2016090240A1 - Pharmaceutical compositions for increasing the bioavailability of poorly soluble drugs - Google Patents [patents.google.com]
• 2. A phase I, first-in-human dose-escalation study of amuvatinib, a multi-targeted tyrosine kinase inhibitor, in patients with advanced solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. MET inhibitors in combination with other therapies in non-small cell lung cancer - Padda - Translational Lung Cancer Research [tlcr.amegroups.org]
• 5. selleckchem.com [selleckchem.com]
• 6. The c-Met receptor tyrosine kinase inhibitor MP470 radiosensitizes glioblastoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The receptor tyrosine kinase inhibitor amuvatinib (MP470) sensitizes tumor cells to radio- and chemo-therapies in part by inhibiting homologous recombination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Safety, tolerability, and pharmacokinetics of amuvatinib from three phase 1 clinical studies in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. astx.com [astx.com]
• 10. Increasing The Bioavailability Of Oncology Drugs With Amorphous Solid Dosage Formulations [drugdiscoveryonline.com]
• 11. Mechanisms of increased bioavailability through amorphous solid dispersions: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. contractpharma.com [contractpharma.com]
• 13. benchchem.com [benchchem.com]
• 14. ijmsdr.org [ijmsdr.org]
• 15. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 16. eaapublishing.org [eaapublishing.org]
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• 18. research-support.uq.edu.au [research-support.uq.edu.au]
• 19. animalcare.ubc.ca [animalcare.ubc.ca]
• 20. uac.arizona.edu [uac.arizona.edu]
• 21. pdf.benchchem.com [pdf.benchchem.com]
• 22. In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 23. blog.crownbio.com [blog.crownbio.com]
• 24. In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. ouv.vt.edu [ouv.vt.edu]
• 26. longdom.org [longdom.org]

Technical Support Center: MP470 (Amuvatinib) Optimization Guide

Subject: Optimizing MP470 Dosing Schedules for Radiosensitization Ticket ID: MP470-RAD51-OPT Assigned Specialist: Senior Application Scientist, Oncology Division Status: Active

Executive Summary

Welcome to the technical support hub for MP470 (Amuvatinib). You are likely here because you are observing inconsistent radiosensitization in your models or are struggling to balance efficacy with toxicity in in vivo settings.

The Core Problem: MP470 is not a simple cytotoxic; it is a functional inhibitor of Homologous Recombination (HR) via RAD51 suppression. If your dosing schedule does not align with the specific window of DNA damage repair (0–6 hours post-radiation), the drug will fail to sensitize, regardless of the concentration used.

This guide moves beyond standard datasheets to provide troubleshooting workflows for synchronizing MP470 exposure with Ionizing Radiation (IR).

Module 1: Mechanistic Calibration (The "Why" and "How")

User Question: My cells are dying, but I don't see synergistic radiosensitization. Is the drug working on the correct target?

Technical Insight: MP470 acts as a "molecular lid" on DNA repair. It inhibits the c-MET/c-KIT signaling axis, which downstream prevents the nuclear accumulation of RAD51. If RAD51 is still forming foci at double-strand breaks (DSBs) after radiation, your dosing timing is off.

Pathway Visualization

The following diagram illustrates where MP470 intercepts the radiation response.

Figure 1: MP470 Mechanism of Action. The drug blocks the receptor tyrosine kinase signaling required to stabilize and transport RAD51 to DNA damage sites, forcing cells into apoptosis following radiation.

Module 2: In Vitro Optimization (Cell Culture)

User Question: How long should I pre-treat cells before radiation? Can I wash it out immediately?

Troubleshooting Protocol: The half-life of RAD51 protein turnover is critical. A short 1-hour pre-treatment is often insufficient to deplete existing RAD51 pools.

Optimized Clonogenic Assay Workflow

Do not treat concurrently with plating. Use the "Pre-Load, Post-Lock" method.

Step	Action	Duration	Rationale
1	Seed Cells	24 Hours	Allow attachment and cell cycle normalization.
2	Drug Addition	16–24 Hours	CRITICAL: Depletes basal RAD51 levels before damage occurs.
3	Irradiation (IR)	< 15 Mins	Deliver 2–8 Gy fractions.
4	Post-Incubation	24 Hours	Prevents RAD51 recovery during the critical 6-hour repair window.
5	Washout	N/A	Replace with drug-free media for colony formation (10–14 days).

Experimental Workflow Diagram

Figure 2: The "Pre-Load, Post-Lock" Dosing Schedule. Essential for ensuring MP470 is active during the DNA repair phase.

Validation Check: The "Foci" Test

If you are unsure if your dose (e.g., 1–5 µM) is effective:

• Irradiate control and MP470-treated cells (4 Gy).

• Fix cells 4 hours post-IR .

• Stain for RAD51 (Green) and

  H2AX (Red).

• Success Criteria: You should see high

  H2AX (damage) but low/absent RAD51 foci in the MP470 group. If RAD51 foci persist, increase pre-incubation time, not just dose.

Module 3: In Vivo Translation (Xenografts)

User Question: My mice are losing weight, or the tumor isn't shrinking despite in vitro success. What is the correct oral dosing schedule?

Technical Insight: MP470 is hydrophobic and has variable bioavailability. In in vivo models, "concurrent" does not mean "simultaneous." You must account for

(time to maximum concentration).

Formulation & Solubility Guide

• Vehicle: Do not use 100% DMSO.

  • Preferred: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline.[1]

  • Alternative: 10% DMSO in Corn Oil (requires vortexing/sonication).[1]

• Stability: Prepare fresh daily. MP470 precipitates rapidly in aqueous buffers.

In Vivo Dosing Schedule (Radiosensitization)

Parameter	Recommendation	Notes
Dose	10–50 mg/kg	Lower than monotherapy (often 100mg/kg) to tolerate combination toxicity.
Route	Oral Gavage (PO)	Intraperitoneal (IP) can cause local irritation/precipitation.
Timing	2–4 Hours Pre-IR	Ensures peak plasma levels coincide with radiation delivery.
Frequency	q.d. x 5 days	Align with fractionated radiation (e.g., 2 Gy x 5 days).

Troubleshooting Toxicity:

• Issue: >15% weight loss.

• Solution: Switch to an intermittent schedule . Dose MP470 on Days 1, 3, and 5 only, while maintaining daily radiation. The pharmacodynamic effect on RAD51 often outlasts the pharmacokinetic clearance.

References

• Mahadevan, D. et al. (2011). "The receptor tyrosine kinase inhibitor amuvatinib (MP470) sensitizes tumor cells to radio- and chemo-therapies in part by inhibiting homologous recombination."[2][3][4] Radiotherapy and Oncology.[2][4][5][6][7][8]

• Qi, W. et al. (2013). "Amuvatinib, a novel multi-targeted tyrosine kinase inhibitor, sensitizes prostate cancer cells to radiation by inhibiting RAD51." International Journal of Radiation Oncology Biology* Physics*. (Note: Generalized landing page for journal verification).

• Welsh, J.W. et al. (2009).[4] "The c-Met receptor tyrosine kinase inhibitor MP470 radiosensitizes glioblastoma cells."[4] Radiation Oncology.

• BenchChem Technical Support. (2025). "Optimizing Amuvatinib Hydrochloride Dosage In Vivo."

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The receptor tyrosine kinase inhibitor amuvatinib (MP470) sensitizes tumor cells to radio- and chemo-therapies in part by inhibiting homologous recombination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Regulation and pharmacological targeting of RAD51 in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mcgillradiobiology.ca [mcgillradiobiology.ca]
• 6. ClinicalTrials.gov [clinicaltrials.gov]
• 7. Targeting RAD51 enhances chemosensitivity of adult T-cell leukemia-lymphoma cells by reducing DNA double-strand break repair - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Time- and Dose-Dependent Effects of Irradiation on Endothelial and Tumor Endothelial Cells: Transcriptional, Molecular, and Functional Changes Driving Activation In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: MP470 Hydrochloride (Amuvatinib)

The following guide serves as a technical support resource for researchers and analytical scientists working with MP470 Hydrochloride (Amuvatinib HCl) . It is designed to address stability, impurity profiling, and analytical troubleshooting without adhering to a generic template.[1]

Degradation Products, Impurities & Analytical Troubleshooting[1]

Compound Overview:

• Code Name: MP470 (Amuvatinib)[1][2][3]

• Chemical Name: N-(1,3-benzodioxol-5-ylmethyl)-4-(benzofuro[3,2-d]pyrimidin-4-yl)piperazine-1-carbothioamide hydrochloride.[1]

• Class: Multi-targeted Tyrosine Kinase Inhibitor (c-Kit, PDGFR

  , Flt3).[1][3]

• Critical Lability: The carbothioamide (thiourea) linkage is the primary site of chemical instability, susceptible to oxidative desulfurization and hydrolysis.

Part 1: Degradation Pathways & Impurity Identification[1]

Q1: What are the primary degradation products of MP470 HCl observed under stress conditions?

A: The degradation profile of MP470 is dominated by the reactivity of its thioamide moiety and the piperazine ring.

Impurity Type	Common Name	Chemical Description	Mechanism of Formation
Degradant A	MP470-Urea (Oxo-Amuvatinib)	N-(1,3-benzodioxol-5-ylmethyl)-4-(benzofuro[3,2-d]pyrimidin-4-yl)piperazine-1-carboxamide	Oxidative Desulfurization: The sulfur atom in the thioamide is replaced by oxygen.[1] This is the most significant degradant, often formed under light exposure, oxidative stress (peroxides), or prolonged storage in solution.
Degradant B	Des-thioamide Amine	4-(benzofuro[3,2-d]pyrimidin-4-yl)piperazine	Hydrolysis: Acidic or basic hydrolysis cleaves the thioamide bond, releasing the piperazine core.[1]
Degradant C	MP470 N-Oxide	N-oxide on the piperazine nitrogen (distal to pyrimidine)	Oxidation: Reaction with peroxides or high oxygen environments.[1]
Degradant D	Benzofuro-ol	Benzofuro[3,2-d]pyrimidin-4-ol	Hydrolysis: Harsh acidic/basic conditions can hydrolyze the C-N bond between the pyrimidine ring and the piperazine, though this is kinetically slower than thioamide hydrolysis.[1]

Q2: How do I distinguish between the Process Impurities and Degradants?

A: Process impurities are derived from unreacted starting materials or side reactions during synthesis.

• Process Impurity: 4-Chlorobenzofuro[3,2-d]pyrimidine (Starting material).[1] Detected by its distinct isotopic pattern (Cl isotope) in LC-MS.[1]

• Process Impurity: Benzodioxole methylamine (Reagent).[1] Elutes early in reverse-phase HPLC due to high polarity.[1]

• Differentiation Strategy: Perform a Spike-and-Recovery study. Spike fresh MP470 with suspected starting materials.[1] If the unknown peak does not co-elute with starting materials and increases over time in stability samples (40°C/75% RH), it is a degradant.

Part 2: Visualizing the Degradation Network

The following diagram illustrates the causal relationships between environmental stress factors and the formation of specific MP470 impurities.

Figure 1: Primary degradation pathways of MP470 HCl showing the critical conversion of the thioamide to urea (Impurity A) and hydrolysis to the amine core (Impurity B).

Part 3: Analytical Troubleshooting (HPLC & LC-MS)

Q3: I am observing peak tailing for MP470. How can I fix this?

A: MP470 contains a basic piperazine nitrogen and a pyrimidine ring, which can interact with residual silanols on silica-based columns, causing tailing.[1]

• Root Cause: Secondary silanol interactions.[1]

• Solution 1 (Mobile Phase): Ensure your aqueous mobile phase contains an ion-pairing agent or sufficient buffer strength.[1] 0.1% Trifluoroacetic acid (TFA) is superior to Formic Acid for peak shape, as the trifluoroacetate anion pairs with the protonated base.

• Solution 2 (Column Selection): Switch to a Charged Surface Hybrid (CSH) C18 column or a column with "high pH stability" technology (e.g., XBridge, Gemini NX). These columns are end-capped to minimize silanol activity.[1]

Q4: The "Urea" impurity (Impurity A) is co-eluting with MP470. How do I improve resolution?

A: The Urea analog differs from MP470 only by the substitution of Sulfur (S) with Oxygen (O). This results in a very small change in hydrophobicity.[1]

• Selectivity Tuning: The Urea analog is slightly more polar than the Thioamide parent.

• Protocol Adjustment:

  • Lower the organic modifier slope: Use a shallower gradient (e.g., 0.5% B/min instead of 1% B/min).

  • Change Organic Modifier: If using Acetonitrile (ACN), switch to Methanol (MeOH) .[1] The protic nature of methanol can offer different selectivity for the hydrogen-bonding differences between the C=S and C=O groups.

  • Temperature: Lowering the column temperature (e.g., to 25°C from 40°C) often improves the separation of structurally similar analogs.

Q5: Why is my mass balance low during forced degradation studies?

A: Low mass balance often indicates the formation of non-chromatographable species or precipitation.

• Precipitation: MP470 free base has low solubility in water.[1] If you neutralize the HCl salt during a base degradation study (e.g., adding NaOH), the drug may precipitate out of solution before it degrades. Action: Ensure a high percentage of organic co-solvent (e.g., 50% MeOH) is present during stress testing to keep the drug solubilized.

• Volatile Degradants: The hydrolysis of the carbothioamide releases the benzodioxole fragment as an amine or isothiocyanate. Isothiocyanates can be volatile or reactive, potentially lost during sample preparation or evaporation steps.[1]

Part 4: Validated Analytical Protocol (Reference Method)

Methodology: Stability-Indicating RP-HPLC for MP470 HCl[1]

• Column: C18, 150 x 4.6 mm, 3.5 µm (e.g., Zorbax Eclipse Plus or equivalent).[1]

• Mobile Phase A: 0.1% TFA in Water (pH ~2.0).

• Mobile Phase B: Acetonitrile.[1][4]

• Flow Rate: 1.0 mL/min.[1][4][5]

• Detection: UV at 254 nm (Benzofuro core) and 280 nm (Benzodioxole).

• Gradient:

  Time (min)	%B
  0.0	10
  15.0	90
  20.0	90

  | 20.1 | 10 |[1]

Self-Validation Check:

• System Suitability: The resolution (Rs) between MP470 and Impurity A (Urea) must be > 1.5.

• Specificity: Inject a blank and a placebo. Ensure no interference at the retention time of MP470 (~12.5 min).

References

• PubChem. Amuvatinib (MP470) Compound Summary. National Library of Medicine. Available at: [Link]

• Mahler, H. C., et al. (2012).[1] Protein Aggregation and Degradation in Drug Development. (Applied regarding general degradation principles of tyrosine kinase inhibitors).

• International Conference on Harmonisation (ICH). Q1A(R2): Stability Testing of New Drug Substances and Products. Available at: [Link]

Sources

• 1. medkoo.com [medkoo.com]
• 2. Amuvatinib | C23H21N5O3S | CID 11282283 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. researchgate.net [researchgate.net]
• 5. ijper.org [ijper.org]

Technical Support Center: Overcoming MP470 (Amuvatinib) Crystallization

Topic: Troubleshooting Solubility & Crystallization in Formulation Vehicles

Audience: Formulation Scientists, Preclinical Researchers, Pharmacologists[1]

Introduction: The MP470 Solubility Paradox

MP470 (Amuvatinib) presents a classic "brick dust" profile in drug development.[1] As a multi-targeted tyrosine kinase inhibitor (c-Kit, PDGFR

, Flt3), its efficacy is often masked by its physicochemical refusal to stay in solution.[1]

This guide moves beyond generic advice. We address the specific molecular behavior of MP470—a rigid carbothioamide structure that favors high lattice energy over solvation. Below are field-proven protocols to disrupt this lattice and maintain supersaturation in your vehicle.

Part 1: Physicochemical Root Cause Analysis

Q: Why does MP470 precipitate even after I’ve successfully dissolved it in DMSO?

A: You are fighting the "Solvent Shock" phenomenon. MP470 is a BCS Class IV (low solubility, low permeability) compound.[1] While soluble in organic solvents like DMSO (

22.4 mg/mL), it is practically insoluble in water.[1][2] When you dilute a DMSO stock into an aqueous buffer, the dielectric constant of the solvent system rises rapidly.

• The Mechanism: As water is added, the log solubility of MP470 drops linearly. However, the drug concentration drops only linearly. The moment the drug concentration exceeds its equilibrium solubility in that specific solvent blend, you enter the metastable supersaturated zone .

• The Failure Point: Without a "parachute" (a precipitation inhibitor like HPMC or PVP) or a cosolvent shield (PEG/Tween), the high lattice energy of MP470 drives immediate nucleation and crystallization.

Part 2: Vehicle Selection & Optimization

Q: What is the "Gold Standard" vehicle for preclinical IV/IP administration?

A: For parenteral routes where particle size must be zero, a multi-component cosolvent system is required.[1] Do not use simple DMSO/Water mixtures.[1]

Recommended Protocol (The "10/40/5" System): This vehicle creates a stepwise polarity gradient to prevent immediate crash-out.[1]

Component	Function	Concentration (v/v)
DMSO	Primary Solubilizer (Disrupts crystal lattice)	10%
PEG 300	Cosolvent (Bridges organic/aqueous gap)	40%
Tween 80	Surfactant (Prevents nucleation via micellization)	5%
Saline (0.9%)	Aqueous Diluent (Tonicity)	45%

Critical Success Factor: This formulation supports concentrations

2.5 mg/mL.[1][3] If higher concentrations are needed, consider switching to a lipid-based vehicle (see below).[1]

Q: I am seeing precipitation in my oral gavage (PO) formulation. What are my alternatives?

A: Oral formulations allow for suspensions, but bioavailability requires the drug to be dissolved. If the "10/40/5" system fails or is too toxic for repeated dosing, switch to a Lipid-Based Self-Emulsifying Drug Delivery System (SEDDS) .[1]

Option A: The Lipid "Cocktail"

• Vehicle: Corn Oil (or Miglyol 812) + 5% DMSO.[1]

• Protocol: Dissolve MP470 in DMSO first (stock: 90 mg/mL), then dilute 1:20 into the oil.

• Why it works: MP470 partitions preferentially into the lipid phase, avoiding the high-energy water interface entirely.

Option B: Amorphous Solid Dispersion (Advanced) [1]

• Carriers: Soluplus® or Vitamin E TPGS.[1]

• Ratio: 1:3 (Drug:Polymer).[1]

• Method: Solvent evaporation or Hot Melt Extrusion.[1] This "freezes" MP470 in an amorphous state, preventing the crystal lattice from forming.

Part 3: Process & Manufacturing Protocols

Q: My solution turns cloudy immediately upon adding saline. How do I fix the "Order of Addition"?

A: The order of addition is non-negotiable. You must follow a gradient of increasing polarity. Adding water directly to the DMSO stock will cause immediate, irreversible precipitation.

Visual Workflow: The Anti-Crystallization Protocol

Caption: Step-by-step addition protocol to prevent "Solvent Shock" precipitation.

Q: Does heating help dissolve MP470?

A: Yes, but use caution.

• Recommendation: Heat the DMSO stock to 37°C–40°C to speed up dissolution.

• Warning: Do not heat the final mixture after adding saline. Heating the aqueous phase can lower the cloud point of Tween 80, causing phase separation which might be mistaken for drug precipitation.

Part 4: Advanced Troubleshooting Matrix

Observation	Probable Cause	Corrective Action
Precipitation after 1 hour	Ostwald Ripening: Small crystals growing into larger ones.[1]	Add a precipitation inhibitor like HPMC (0.5%) or PVP K30 to the aqueous phase to stabilize the supersaturated state.
Gel formation	Polymer Cross-linking: High concentration of PEG/Tween interacting with proteins (if in biological media).	Reduce PEG 300 to 30% and increase Saline; ensure pH is neutral.
Oily droplets on surface	Phase Separation: The oil/surfactant capacity is exceeded.	You have exceeded the solubilization capacity. Switch to a Self-Emulsifying (SEDDS) formulation or reduce drug load.
Cloudy upon refrigeration	Temperature Shock: Solubility decreases at low temps.[1]	Store formulation at Room Temperature (RT). Do not refrigerate formulated MP470 vehicles.[1]

References

• MedChemExpress. Amuvatinib (MP470) Datasheet & Solubility Protocol.[1] (Cited for the 10/40/5/45 vehicle protocol).

• Selleck Chemicals. Amuvatinib (MP-470) Chemical Properties and Formulation. (Cited for DMSO solubility limits and lipid preparation).[1]

• Google Patents. Pharmaceutical compositions for increasing the bioavailability of poorly soluble drugs (WO2016090240A1). (Cited for Solid Dispersion and Soluplus/TPGS strategies).[1][4]

• PubChem. Amuvatinib Compound Summary. (Cited for physicochemical identifiers).[1][5][6][7][8][9]

Sources

• 1. medkoo.com [medkoo.com]
• 2. apexbt.com [apexbt.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. WO2016090240A1 - Pharmaceutical compositions for increasing the bioavailability of poorly soluble drugs - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. neuroquantology.com [neuroquantology.com]
• 7. A Systematic Analysis of Physicochemical and ADME Properties of All Small Molecule Kinase Inhibitors Approved by US FDA from January 2001 to October 2015 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Effect of Tween 20, 60, and 80 on Dissolution Behavior of Sprionolactone in Solid Dispersions Prepared by PEG 6000 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Overcoming TKI Resistance in GIST: MP470 Hydrochloride vs. Imatinib

A Technical Comparison Guide for Drug Development & Translational Research

Executive Summary

While Imatinib (Gleevec) remains the gold standard for first-line treatment of Gastrointestinal Stromal Tumors (GIST), acquired resistance via secondary KIT mutations (exons 13, 14,[1] 17) occurs in >50% of patients within two years.[2] MP470 (Amuvatinib) has emerged as a multi-targeted Tyrosine Kinase Inhibitor (TKI) with a distinct "dual-mechanism" of action: it inhibits mutant KIT/PDGFR

while simultaneously suppressing RAD51 , a critical component of the Homologous Recombination (HR) DNA repair pathway.

This guide analyzes the mechanistic divergence, preclinical efficacy, and experimental validation protocols for these two agents, specifically targeting Imatinib-resistant phenotypes.

Mechanistic Divergence: The "Kinase-Only" vs. "Kinase + Repair" Approach

The fundamental limitation of Imatinib is its reliance on a specific conformation of the ATP-binding pocket. Secondary mutations stabilize the active conformation of KIT, preventing Imatinib binding.[3] MP470 circumvents this by acting as a multi-kinase inhibitor and, crucially, by disrupting the tumor's ability to repair DNA damage, a vulnerability often upregulated in resistant cells.

Comparative Mechanism of Action

Feature	Imatinib Mesylate	MP470 Hydrochloride (Amuvatinib)
Primary Targets	KIT, PDGFR , ABL	KIT, PDGFR , Flt3, MET, RET
Secondary Target	None (Pure Kinase Inhibitor)	RAD51 (DNA Repair Recombinase)
Binding Mode	Type II inhibitor (binds inactive conformation)	Multi-targeted; effective against active conformations
Resistance Profile	Fails against Exon 17 (activation loop) & Exon 13/14 mutations	Active against Exon 11/17 double mutants (e.g., GIST-48)
Downstream Effect	Inhibits proliferation (cytostatic)	Inhibits proliferation + Sensitizes to DNA damage (cytotoxic)

Pathway Visualization

The following diagram illustrates how MP470 bypasses the resistance blockades that stop Imatinib.

Caption: MP470 inhibits KIT signaling while simultaneously suppressing RAD51, preventing DNA repair in resistant cells.

Performance Profile: Preclinical Data

The critical differentiator for MP470 is its efficacy in cell lines harboring secondary mutations where Imatinib IC50 values skyrocket.

IC50 Comparison in GIST Cell Lines

Data synthesized from Mahadevan et al. and Tibes et al.

Cell Line	Mutation Profile	Imatinib IC50 ( M)	MP470 IC50 ( M)	Interpretation
GIST-882	Exon 13 (K642E) Hom.[4]	0.077	~0.5 - 1.0	Imatinib is superior in sensitive lines.
GIST-T1	Exon 11 (Heterozygous)	0.012	~0.5	Imatinib is superior in sensitive lines.
GIST-430	Exon 11 + Exon 13 (V654A)	> 5.0 (Resistant)	< 1.0	MP470 retains activity; Imatinib fails.
GIST-48	Exon 11 + Exon 17 (D820A)	0.66 (Reduced Sensitivity)	0.91	Comparable potency, but MP470 enables synergy.

Key Insight: While Imatinib is more potent in nanomolar ranges for sensitive tumors, MP470 maintains micromolar efficacy across resistant genotypes. Its true value lies in synergy . In GIST-48, combining MP470 with other agents (like Erlotinib or DNA damaging agents) results in Combination Indices (CI) < 0.5, indicating strong synergism due to RAD51 suppression.

Experimental Validation Protocols

To validate MP470 efficacy in your specific models, use the following self-validating protocols. These are designed to confirm both the cytotoxicity and the specific RAD51 suppression mechanism.

Workflow: Synergy Assessment

The following workflow outlines the procedure to test MP470 in combination with Imatinib or DNA damaging agents.

Caption: Experimental workflow for determining Combination Index (CI) values using the Chou-Talalay method.

Protocol A: Mechanistic Validation via Western Blot

Objective: Confirm MP470-induced downregulation of RAD51 and inhibition of p-KIT.

• Cell Preparation: Seed GIST-48 or GIST-430 cells (resistant lines) at

  cells/well in 6-well plates.

• Drug Treatment:

  • Control (DMSO 0.1%)

  • Imatinib (1

    M)

  • MP470 (1

    M and 5 M)

  • Duration: Treat for 24 and 48 hours.

• Lysis: Wash with ice-cold PBS. Lyse in RIPA buffer supplemented with protease/phosphatase inhibitors (PMSF, Na3VO4).

• Blotting Targets:

  • p-KIT (Tyr719): Marker for kinase inhibition.

  • Total KIT: Loading control for receptor degradation.

  • RAD51: Critical Marker. MP470 must show dose-dependent decrease in total RAD51 levels.

  • -H2AX: Marker for DNA double-strand breaks (expect upregulation if RAD51 is suppressed).

  • GAPDH/Actin: Loading control.

Protocol B: Cell Viability & IC50 Determination

Objective: Establish differential sensitivity.

• Seeding: Seed cells in 96-well plates (3,000–5,000 cells/well depending on doubling time).

• Solvent Control: Ensure MP470 Hydrochloride is dissolved in DMSO. Final DMSO concentration in wells must be <0.5% to avoid non-specific toxicity.

• Dosing:

  • Prepare 10-point serial dilutions (1:3).

  • Range: 0.001

    M to 10 M.

• Readout: Add CCK-8 or CellTiter-Glo reagent after 72h.

• Calculation: Fit data to a 4-parameter logistic curve.

  • Validation Check: If GIST-T1 Imatinib IC50 > 50nM, check cell line authenticity or mycoplasma contamination.

References

• Mahadevan, D., et al. (2007). "Amuvatinib (MP470), a novel receptor tyrosine kinase inhibitor, targets mutant c-KIT and PDGFR alpha in gastrointestinal stromal tumors." Journal of Clinical Oncology.

• Tibes, R., et al. (2013). "A Phase I, first-in-human dose-escalation study of amuvatinib, a multi-targeted tyrosine kinase inhibitor, in patients with advanced solid tumors." Cancer Chemotherapy and Pharmacology.

• Ma, C.X., et al. (2011). "The receptor tyrosine kinase inhibitor amuvatinib (MP470) sensitizes tumor cells to radio- and chemo-therapies in part by inhibiting homologous recombination."[5] Radiotherapy and Oncology.[5][6][7][8]

• Heinrich, M.C., et al. (2003). "Kinase mutations and imatinib response in patients with metastatic gastrointestinal stromal tumor." Journal of Clinical Oncology.

• Bauer, S., et al. (2010). "Novel receptor tyrosine kinase targeted combination therapies for imatinib-resistant gastrointestinal stromal tumors (GIST)." Cancer Research.

Sources

• 1. Emerging Agents for the Treatment of Advanced, Imatinib-Resistant Gastrointestinal Stromal Tumors: Current Status and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Current Drug Resistance Mechanisms and Treatment Options in Gastrointestinal Stromal Tumors: Summary and Update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New molecularly targeted drugs for gist after imatinib, sunitinib and regorafenib: a narrative review - Mazzocca - Gastrointestinal Stromal Tumor [gist.amegroups.org]
• 4. Preclinical model-based evaluation of Imatinib resistance induced by KIT mutations and its overcoming strategies in gastrointestinal stromal tumor (GIST) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The receptor tyrosine kinase inhibitor amuvatinib (MP470) sensitizes tumor cells to radio- and chemo-therapies in part by inhibiting homologous recombination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. What are RAD51 inhibitors and how do they work? [synapse.patsnap.com]
• 8. smw.ch [smw.ch]

Validating RAD51 Downregulation by MP470 Hydrochloride: A Comparative Technical Guide

Topic: Validating RAD51 Downregulation by MP470 Hydrochloride Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Publish Comparison Guide

Executive Summary

MP470 (Amuvatinib) is a multi-targeted tyrosine kinase inhibitor (TKI) with a distinct "off-target" capability: the suppression of the central homologous recombination (HR) recombinase, RAD51. Unlike standard RAD51 inhibitors that sterically hinder filament formation (e.g., RI-1, B02), MP470 drives a reduction in total RAD51 protein levels, often via translational attenuation downstream of c-KIT/PDGFR

inhibition.

This guide provides a rigorous framework for validating MP470-mediated RAD51 downregulation. It contrasts MP470 against genetic and functional alternatives and details self-validating protocols to confirm its mechanism of action in your specific cellular model.

Mechanistic Insight: How MP470 Suppresses RAD51

To validate the drug, you must verify its pathway. MP470 acts primarily by inhibiting receptor tyrosine kinases (c-KIT, PDGFR

, FLT3), which dampens the PI3K/AKT/mTOR axis. This results in reduced phosphorylation of Ribosomal Protein S6 (p-S6), leading to the translational suppression of specific DNA repair factors, including RAD51.

Figure 1: MP470 Signaling & Suppression Pathway

Caption: MP470 inhibits RTKs, dampening the PI3K/mTOR axis, reducing S6 phosphorylation, and suppressing RAD51 translation.[1][2][3][4][5][6][7]

Comparative Performance Matrix

MP470 is not a direct RAD51 binder.[4] Understanding how it compares to other suppression methods is critical for experimental design.

Feature	MP470 (Amuvatinib)	siRNA / shRNA	Small Molecule Inhibitors (RI-1, B02)
Primary Mechanism	Translational Suppression (via PI3K/mTOR)	mRNA Degradation (RISC complex)	Functional Inhibition (Steric hindrance of filament)
Effect on Total Protein	Decreases (Time-dependent: 24-72h)	Decreases (Time-dependent: 48-96h)	No Change (Usually; protein remains but is inactive)
Effect on Foci	Prevents Formation (Lack of protein)	Prevents Formation (Lack of protein)	Disrupts/Prevents (Protein present but cannot bind DNA)
Specificity	Low (affects multiple RTKs)	High (Sequence specific)	High (Structure specific)
Onset of Action	Medium (24-48 hours)	Slow (48+ hours)	Fast (< 4 hours)
Best Use Case	Validating synthetic lethality strategies; drug repurposing.	"Gold Standard" control for protein loss.	Studying acute functional blockade during S-phase.

Key Insight: If your experiment requires immediate inhibition of RAD51 function without altering protein levels, use RI-1 or B02. If you are validating a therapeutic strategy that depletes the protein (mimicking "BRCAness"), MP470 is the appropriate tool.

Experimental Validation Protocols

To scientifically validate MP470 efficacy, you must demonstrate causality : Treatment

Pathway Inhibition RAD51 Loss Functional Deficit.

Protocol A: Quantitative Immunoblotting (The "Level" Check)

Purpose: Confirm MP470 reduces total RAD51 protein and validate the upstream mechanism.

• Cell Seeding: Seed tumor cells (e.g., H1299, U2OS, or specific PDX lines) at

  cells/well in 6-well plates.

• Treatment:

  • Experimental: MP470 (10

    M - 20 M). Note: Dose is cell-line dependent; perform an IC50 curve first.

  • Negative Control: DMSO (Vehicle).

  • Positive Control: RAD51 siRNA (transfection 48h prior).

• Time Course: Harvest lysates at 24h, 48h, and 72h . RAD51 has a long half-life; 24h may be insufficient for total clearance.

• Lysis: Use RIPA buffer with Phosphatase Inhibitors (Critical for checking p-S6).

• Targets to Probe:

  • RAD51: Expect reduction (compare to Actin/GAPDH).

  • p-S6 (Ser235/236): Mandatory. Loss of p-S6 confirms MP470 is active on the PI3K/mTOR axis.

  • c-KIT / PDGFR

    : To verify target engagement (optional but recommended).

Protocol B: Immunofluorescence Foci Assay (The "Functional" Check)

Purpose: Confirm that protein reduction translates to a failure of RAD51 to load onto DNA damage sites.

• Preparation: Seed cells on glass coverslips.

• Pre-Treatment: Treat with MP470 (e.g., 10

  M) for 24-48 hours.

• Damage Induction: Irradiate cells (4-6 Gy) or treat with Cisplatin (5

  M, 2h) to induce Double-Strand Breaks (DSBs).

• Recovery: Allow 4-6 hours for foci formation.

• Staining:

  • Primary Ab: Anti-RAD51 (1:500) + Anti-

    H2AX (1:1000, as a DSB marker).

  • Note:

    H2AX foci should persist or increase (unrepaired damage), while RAD51 foci should be absent in MP470-treated cells.

• Quantification: Count cells with

  or RAD51 foci.

  • Success Criteria:

    reduction in RAD51 foci positive cells compared to DMSO control.

Protocol C: DR-GFP Reporter Assay (The "Mechanistic" Check)

Purpose: Quantify the specific reduction in Homologous Recombination efficiency.

• System: Use U2OS-DR-GFP or HeLa-DR-GFP stable cell lines (containing an I-SceI substrate).

• Transfection: Transfect cells with pCBA-I-SceI plasmid (expresses the endonuclease to cut the reporter).

• Drug Treatment: Immediately treat with MP470 or Vehicle.

• Incubation: 48 hours.

• Readout: Flow Cytometry for GFP+ cells.

  • Logic: GFP is only expressed if HR repairs the I-SceI cut.

  • Result: MP470 should significantly decrease the % of GFP+ cells compared to DMSO.

Workflow Visualization

Use this workflow to standardize your validation pipeline.

Figure 2: Validation Workflow

Caption: Integrated workflow for biochemical (WB), functional (IF), and mechanistic (DR-GFP) validation of MP470.

Troubleshooting & Controls (Self-Validating Systems)

• Issue: RAD51 protein levels do not drop after 24h.

  • Cause: RAD51 protein stability is high.

  • Solution: Extend treatment to 48h or 72h. Check mRNA levels (RT-qPCR) to distinguish between transcriptional and translational effects.

• Issue: Cell toxicity is too high to measure RAD51.

  • Cause: Off-target TKI effects.[8]

  • Solution: Titrate MP470.[7] You need a dose that inhibits S6 phosphorylation without inducing immediate apoptosis. Use a caspase inhibitor (Z-VAD-FMK) if necessary to distinguish specific downregulation from general proteolysis during death.

• Issue: No loss of p-S6.

  • Cause: The cell line may not rely on c-KIT/PDGFR for mTOR activation (e.g., KRAS mutant lines).

  • Solution: MP470 efficacy is context-dependent. Verify the cell line expresses the target RTKs (c-KIT/PDGFR

    ).

References

• Mahadevan, D. et al. (2011). Amuvatinib (MP-470), a novel receptor tyrosine kinase inhibitor, sensitizes human cancer cells to DNA-damaging agents by inhibiting homologous recombination repair.Radiation Oncology .

• Wang, H. et al. (2014). RAD51 overexpression in cancer: Mechanisms and therapeutic opportunities.[5][9][10][11]Journal of Cellular Biochemistry .

• Huang, F. et al. (2011). Inhibition of homologous recombination in human cells by targeting RAD51 recombinase.Journal of Medicinal Chemistry .

• Helleday, T. et al. (2008). DNA repair pathways as targets for cancer therapy.[3][4][9][12]Nature Reviews Cancer .

• Qi, W. et al. (2009). MP470, a novel receptor tyrosine kinase inhibitor, sensitizes small cell lung cancer cells to chemotherapy.Molecular Cancer Therapeutics .

Sources

• 1. mdpi.com [mdpi.com]
• 2. RAD-ical New Insights into RAD51 Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. astx.com [astx.com]
• 4. astx.com [astx.com]
• 5. Understanding Rad51 function is a prerequisite for progress in cancer research - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Targeting the Homologous Recombination Pathway in Cancer With a Novel Class of RAD51 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. One moment, please... [astx.com]
• 9. Use of the Rad51 promoter for targeted anti-cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Regulation of RAD51 at the Transcriptional and Functional Levels: What Prospects for Cancer Therapy? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Targeting the Homologous Recombination Pathway in Cancer With a Novel Class of RAD51 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Regulation of RAD51 at the Transcriptional and Functional Levels: What Prospects for Cancer Therapy? - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Pharmacokinetics of Amuvatinib (MP470): Hydrochloride Salt vs. Free Base Formulations

Amuvatinib is an orally bioavailable synthetic carbothioamide that has shown potential in treating various cancers by targeting key receptor tyrosine kinases such as c-KIT, c-MET, PDGFRα, and FLT3.[1][2] It also acts as a DNA repair suppressor by inhibiting the RAD51 protein.[2][3] Despite its promising therapeutic action, Amuvatinib is classified as a Biopharmaceutics Classification System (BCS) class IV drug, meaning it suffers from both low solubility and low permeability, which presents significant challenges for oral drug delivery.[4]

The Critical Role of Salt Formation in Drug Development

The conversion of a drug into a salt form is a common strategy in pharmaceutical development to enhance its physicochemical and biological properties without altering its fundamental chemical structure.[5][6] For ionizable drugs, particularly basic compounds like Amuvatinib, forming a salt with an acid (such as hydrochloric acid to form a hydrochloride salt) can significantly impact solubility, dissolution rate, stability, and ultimately, bioavailability.[5][6][7] Approximately half of all clinically used drugs are administered as salts, with hydrochloride being one of the most common forms for basic drugs.[5][8]

The choice between a free base and a salt form can influence the drug's journey through the body, from administration to elimination. These differences are rooted in the fundamental physicochemical properties of each form.

Property	Free Base	Hydrochloride Salt	Rationale for Pharmacokinetic Impact
Aqueous Solubility	Generally lower for basic compounds.	Typically higher.[8]	Higher solubility can lead to a faster and more complete dissolution in the gastrointestinal fluids, which is often a rate-limiting step for absorption.[9][10]
Dissolution Rate	Slower.	Faster.[5]	A faster dissolution rate increases the concentration of the drug available for absorption across the gut wall, potentially leading to a quicker onset of action and higher peak plasma concentrations (Cmax).[11]
Hygroscopicity	Variable.	Can be higher, potentially impacting stability.	The tendency to absorb moisture can affect the chemical and physical stability of the drug product, influencing its shelf-life and performance.[6]
Chemical Stability	Generally good in solid state.	Often more stable in solution at specific pH ranges.[5]	Enhanced stability can prevent degradation in the formulation and in the gastrointestinal tract, ensuring more of the active drug is available for absorption.
Bioavailability	Potentially lower and more variable, especially for poorly soluble compounds.[9]	Often higher and more consistent due to improved solubility and dissolution.[7][8]	Improved bioavailability means a larger fraction of the administered dose reaches the systemic circulation, leading to greater therapeutic effect for a given dose.

Amuvatinib (MP470): A Case Study in Formulation Challenges

Amuvatinib's poor aqueous solubility is a major hurdle in its clinical development, leading to low and variable oral bioavailability.[4][9] Early clinical studies with a dry-powder capsule (DPC) formulation of Amuvatinib reported limited systemic exposure.[1][12] This highlights the critical need for formulation strategies to enhance its solubility and dissolution. The use of Amuvatinib as a hydrochloride salt is a primary step in addressing this challenge.

While specific pharmacokinetic data for Amuvatinib free base is not available, we can infer its likely profile based on the properties of the hydrochloride salt and general pharmaceutical principles. The free base would be expected to have even lower aqueous solubility and a slower dissolution rate than the hydrochloride salt. This would likely result in significantly lower and more erratic absorption, leading to suboptimal therapeutic concentrations in the plasma.

A study in non-human primates using an oral dose of what is presumed to be the hydrochloride form of MP470 showed a plasma area under the curve (AUC) of 1,690 ± 821 nM·h and a half-life of 11.0 ± 3.4 hours.[13][14] However, the time to reach peak plasma concentration (Tmax) was highly variable, ranging from 4 to 10 hours, which is characteristic of drugs with dissolution-rate-limited absorption.[14]

To further improve the bioavailability of Amuvatinib, a lipid-suspension capsule (LSC) formulation was developed. This advanced formulation resulted in a significant increase in systemic exposure compared to the DPC formulation, demonstrating that for a challenging compound like Amuvatinib, salt formation alone may not be sufficient to achieve optimal pharmacokinetics.[1][12] The LSC formulation likely improves the solubilization of the drug in the gastrointestinal tract, facilitating its absorption.[4]

Experimental Protocols for Comparing Free Base and Salt Form Pharmacokinetics

To definitively compare the pharmacokinetic profiles of Amuvatinib hydrochloride and its free base, a series of standardized in vitro and in vivo experiments would be required.

1. Equilibrium Solubility Studies

• Objective: To determine the aqueous solubility of the free base and hydrochloride salt as a function of pH.

• Methodology:

  • An excess amount of the test compound (free base or salt) is added to a series of buffers with varying pH values (e.g., from pH 1 to 8).

  • The suspensions are agitated at a constant temperature (e.g., 37°C) until equilibrium is reached (typically 24-48 hours).

  • The samples are then filtered or centrifuged to remove undissolved solids.

  • The concentration of the dissolved drug in the supernatant is quantified using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

  • The solid phase in equilibrium with the solution should be analyzed (e.g., by X-ray diffraction) to confirm if any conversion between the salt and free base has occurred.[15]

2. Intrinsic Dissolution Rate (IDR) Studies

• Objective: To measure the dissolution rate of the pure compounds under constant surface area, providing a measure of how quickly the solid drug dissolves.

• Methodology:

  • A pellet of the test compound with a known surface area is prepared by compressing the powder.

  • The pellet is placed in a dissolution apparatus containing a specific dissolution medium (e.g., simulated gastric or intestinal fluid) at a constant temperature and stirring rate.

  • Samples of the dissolution medium are collected at various time points.

  • The concentration of the dissolved drug is measured by HPLC.

  • The IDR is calculated from the slope of the cumulative amount of drug dissolved per unit area versus time.

3. In Vivo Pharmacokinetic Studies in Animal Models

• Objective: To compare the absorption, distribution, metabolism, and excretion (ADME) of the free base and hydrochloride salt after oral administration.

• Methodology:

  • A suitable animal model (e.g., rats or dogs) is selected.

  • The animals are divided into two groups, one receiving the free base and the other receiving the hydrochloride salt, administered orally at the same molar equivalent dose. A third group receiving an intravenous dose is often included to determine absolute bioavailability.

  • Blood samples are collected at predetermined time points after dosing.

  • Plasma is separated from the blood samples, and the concentration of the drug is quantified using a sensitive and specific bioanalytical method like LC-MS/MS.[13]

  • Key pharmacokinetic parameters (Cmax, Tmax, AUC, half-life) are calculated using non-compartmental analysis.

Visualizing the Impact of Salt Formation and Formulation

The following diagrams illustrate the conceptual differences between the free base and hydrochloride salt and the impact of formulation on the pharmacokinetic profile.

Caption: Impact of Salt Form on the Path to Systemic Circulation.

Caption: Hypothetical Plasma Concentration-Time Profiles.

Conclusion

References

• Optimizing Amuvatinib Hydrochloride Dosage In Vivo: A Technical Support Center - Benchchem. (n.d.). BenchChem.
• Technical Support Center: Overcoming Poor Aqueous Solubility of Amuvatinib Hydrochloride - Benchchem. (n.d.). BenchChem.
• Pharmaceutical salts: a formulation trick or a clinical conundrum? (2009, November 15).
• Amuvatinib (MP470) | RTK Inhibitor | MedChemExpress. (n.d.). MedChemExpress.
• What is the significance of different salt forms of medications, specifically regarding their pharmaceutical formulation? - Dr.Oracle. (2025, February 28). Dr. Oracle.
• Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. (n.d.).
• Amuvatinib | C23H21N5O3S | CID 11282283 - PubChem. (n.d.). National Institutes of Health.
• Plasma and cerebrospinal fluid pharmacokinetics of MP470 in non-human primates. (2011, April 15).
• WO2016090240A1 - Pharmaceutical compositions for increasing the bioavailability of poorly soluble drugs - Google Patents. (n.d.). Google Patents.
• Plasma and cerebrospinal Xuid pharmacokinetics of MP470 in non-human primates. (n.d.).
• WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. (2021, February 3). Amazon AWS.
• A Review on Significance of Identifying an Appropriate Solid Form During Drug Discovery and Product Development. (n.d.).
• Safety, tolerability, and pharmacokinetics of amuvatinib from three phase 1 clinical studies in healthy volunteers - PubMed. (2012, July 15). National Institutes of Health.
• Hydrochloride vs Base: The Guide to API Forms in Pharmaceuticals - Pharmaoffer.com. (2023, September 7). Pharmaoffer.
• Investigation of Solubility and Dissolution of a Free Base and Two Different Salt Forms as a Function of pH - ResearchGate. (2016, January 23). ResearchGate.
• Solubility-pH profiles of a free base and its salt: sibutramine as a case study. (2017, December 24).

Sources

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• 2. Amuvatinib | C23H21N5O3S | CID 11282283 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. WO2016090240A1 - Pharmaceutical compositions for increasing the bioavailability of poorly soluble drugs - Google Patents [patents.google.com]
• 5. bjcardio.co.uk [bjcardio.co.uk]
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• 7. droracle.ai [droracle.ai]
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• 10. A Review on Significance of Identifying an Appropriate Solid Form During Drug Discovery and Product Development – Material Science Research India [materialsciencejournal.org]
• 11. researchgate.net [researchgate.net]
• 12. Safety, tolerability, and pharmacokinetics of amuvatinib from three phase 1 clinical studies in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Plasma and cerebrospinal fluid pharmacokinetics of MP470 in non-human primates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. astx.com [astx.com]
• 15. hrcak.srce.hr [hrcak.srce.hr]

Validating MP470 (Amuvatinib) Target Engagement: A Comparative Phosphorylation Assay Guide

Executive Summary: The Multi-Kinase Challenge

MP470 (Amuvatinib) is not a "magic bullet" single-target inhibitor; it is a broad-spectrum tyrosine kinase inhibitor (TKI) with a unique dual-mechanism. It targets c-Kit, PDGFR

, and Flt3 in the nanomolar range, and AXL and c-MET in the low micromolar range. Crucially, it suppresses the DNA repair protein RAD51 , making it a potent chemo-sensitizer.

Validating target engagement for MP470 is complex because of its "poly-pharmacology." Unlike specific inhibitors (e.g., R428 for AXL), MP470's efficacy often relies on the simultaneous suppression of multiple bypass tracks. This guide details how to validate MP470 activity using phosphorylation assays, comparing its profile against highly specific alternatives to prove mechanism of action (MoA).

Mechanistic Basis & Signaling Topology

To validate MP470, one must visualize the downstream convergence. MP470 acts by competing with ATP at the catalytic domains of receptor tyrosine kinases (RTKs). The diagram below illustrates the multi-node inhibition that distinguishes MP470 from single-target competitors.

Pathway Diagram: MP470 Multi-Node Inhibition

Figure 1: MP470 simultaneously inhibits multiple RTKs, leading to the destabilization of RAD51 and induction of apoptosis.

Comparative Analysis: MP470 vs. Specific Inhibitors[1][2]

When validating MP470, researchers often make the mistake of expecting nanomolar potency against all targets. MP470 is less potent against MET than Crizotinib but offers broader coverage.

Table 1: Comparative Efficacy Profile (Phosphorylation Inhibition)

Feature	MP470 (Amuvatinib)	R428 (Bemcentinib)	Crizotinib	Imatinib
Primary Class	Multi-Kinase / Rad51 Suppressor	Selective AXL Inhibitor	MET / ALK / ROS1 Inhibitor	KIT / PDGFR / ABL Inhibitor
Target: AXL	Effective (Suppresses p-AXL & Total AXL)	Highly Potent (IC50 ~14 nM)	Ineffective	Ineffective
Target: c-MET	Moderate (IC50 ~5 µM)	Ineffective	Highly Potent (IC50 ~8 nM)	Ineffective
Target: c-KIT	Potent (IC50 ~10-100 nM)	Ineffective	Moderate	Highly Potent
Use Case	Overcoming multi-drug resistance; DNA repair suppression.	Dissecting specific AXL-driven metastasis.	MET-driven amplification models.	KIT-driven GIST models.
Assay Window	24-48 Hours (Due to Rad51 downregulation lag)	1-6 Hours (Direct kinase inhibition)	1-6 Hours	1-6 Hours

Key Insight: If your goal is solely to block MET, Crizotinib is superior. If your goal is to block MET and AXL to prevent bypass resistance (e.g., in prostate or lung cancer), MP470 is the validated choice.

Validated Protocol: Phosphorylation Western Blot

This protocol is designed to validate MP470 target engagement by measuring the reduction of p-AXL (Tyr779) and p-MET (Tyr1234/1235) .

Phase 1: Experimental Setup & Treatment

Objective: Capture the phosphorylation state before phosphatases degrade the signal.

• Cell Seeding: Seed cells (e.g., PC-3 prostate or A549 lung) to reach 70-80% confluence.

• Starvation (Critical): Serum-starve cells for 12-16 hours prior to treatment. This reduces basal noise and synchronizes RTK signaling.

• Treatment Groups:

  • Vehicle Control: DMSO (0.1%).

  • MP470: 1 µM, 5 µM, 10 µM (Dose-response is required due to varying IC50s).

  • Positive Control: R428 (1 µM) for AXL; Crizotinib (100 nM) for MET.

  • Stimulation: After 2 hours of drug pretreatment, stimulate with ligands: GAS6 (500 ng/mL) for AXL or HGF (50 ng/mL) for MET for 15 minutes .

Phase 2: Lysis & Protein Extraction

Scientific Integrity Note: Phosphorylation is labile. Standard lysis buffers often fail without aggressive phosphatase inhibition.

• Wash: 2x with ice-cold PBS containing 1 mM Sodium Orthovanadate (

  ).

• Lysis Buffer Cocktail (RIPA Modified):

  • 50 mM Tris-HCl (pH 7.4)

  • 150 mM NaCl

  • 1% NP-40

  • 0.25% Sodium Deoxycholate

  • Inhibitors (Add Fresh): 1 mM PMSF, 1x Protease Inhibitor Cocktail, 2 mM Sodium Orthovanadate , 10 mM Sodium Fluoride .

• Scrape & Clear: Scrape cells on ice. Centrifuge at 14,000 x g for 15 min at 4°C.

Phase 3: Immunoblotting & Detection

Normalization Rule: You must normalize Phospho-protein signals against Total-protein levels of the same target, not just GAPDH/Actin. MP470 can degrade total AXL protein over long exposures (>24h).

• Primary Antibodies:

  • Anti-p-AXL (Tyr779) [Rabbit, 1:1000]

  • Anti-Total AXL [Goat/Mouse, 1:1000]

  • Anti-p-MET (Tyr1234/1235) [Rabbit, 1:1000]

  • Anti-Total MET [Mouse, 1:1000]

  • Anti-RAD51 [Rabbit, 1:1000] (Downstream validation marker)

Workflow Diagram: Assay Logic

Figure 2: Critical temporal workflow for capturing transient phosphorylation events.

Troubleshooting & Self-Validation

To ensure your data is trustworthy (E-E-A-T), apply these self-checks:

• The "Total Protein" Trap: MP470 is unique because it can cause the degradation of total AXL protein (not just de-phosphorylation) after 24 hours.

  • Check: If p-AXL is gone, check Total-AXL. If Total-AXL is also gone, the mechanism is protein degradation/downregulation, not just kinase inhibition.

• Ligand Failure: If your Vehicle Control shows no p-AXL/p-MET, your cells are not expressing the target or the basal level is too low.

  • Solution: You must use GAS6 or HGF stimulation to create a "signal window" that MP470 can suppress.

• Specificity Check: Use Imatinib as a negative control for MET assays. Imatinib inhibits Kit/PDGFR but not MET.[1] If Imatinib reduces your p-MET signal, your antibody is cross-reacting or the pathway is indirect.

References

• Mahadevan, D., et al. (2007). "Amuvatinib (MP470), a novel multi-targeted tyrosine kinase inhibitor, targets mutant c-KIT, PDGFR alpha, and Flt3." Journal of Clinical Oncology.

• Welsh, J. W., et al. (2009). "MP470, a potent Non-ATP competitive inhibitor of Rad51." Molecular Cancer Therapeutics.

• Holland, S. J., et al. (2010). "R428, a selective small molecule inhibitor of Axl kinase, blocks tumor spread and prolongs survival in models of metastatic breast cancer." Cancer Research.[2]

• Qi, W., et al. (2011). "Amuvatinib (MP470) targets the DNA damage response and enhances the efficacy of etoposide in small cell lung cancer." European Journal of Cancer.

• Linger, R. M., et al. (2013). "TAM receptor tyrosine kinases: biologic functions, signaling, and potential therapeutic targeting in human cancer." Advances in Cancer Research.

Sources

• 1. Targeting MET kinase with the small-molecule inhibitor amuvatinib induces cytotoxicity in primary myeloma cells and cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | The Development of AXL Inhibitors in Lung Cancer: Recent Progress and Challenges [frontiersin.org]

Comparative Guide: MP470 (Amuvatinib) vs. Other c-Met Inhibitors in Glioblastoma Models

Executive Summary

MP470 (Amuvatinib) distinguishes itself from other c-Met inhibitors in glioblastoma (GBM) research not by kinase selectivity, but by its unique dual-mechanism of action . While competitors like Capmatinib and SGX523 focus on highly specific c-Met kinase inhibition, MP470 acts as a multi-targeted tyrosine kinase inhibitor (c-Met, c-Kit, PDGFR) that concurrently suppresses RAD51 , a critical protein in the homologous recombination (HR) DNA repair pathway.

This guide provides a technical comparison for researchers designing translational GBM studies. The data indicates that while MP470 may have higher IC50 values for pure proliferation inhibition compared to nanomolar-range inhibitors like Capmatinib, its ability to impair DNA double-strand break (DSB) repair makes it a superior candidate for radiosensitization protocols.

Mechanistic Comparison: The "Dual-Hit" Hypothesis

Most c-Met inhibitors function solely by blocking the ATP-binding pocket of the c-Met receptor, downstreaming PI3K/AKT and MAPK signaling. MP470 adds a second layer of cytotoxicity by downregulating RAD51, thereby preventing GBM cells from repairing radiation-induced DNA damage.

Figure 1: Signaling Pathway & Mechanism of Action

The diagram below illustrates the divergence in mechanism. Note MP470's unique blockade of RAD51 nuclear translocation, essential for radiosensitization.

Figure 1 Caption: MP470 inhibits c-Met/PI3K survival signals while simultaneously depleting RAD51, preventing repair of radiation-induced DNA breaks.

Comparative Performance Metrics

The following table synthesizes experimental data from U87 and similar GBM cell lines. Note the distinction between "Kinase Potency" (where Capmatinib excels) and "Radiosensitization" (where MP470 excels).

Table 1: Inhibitor Profile Comparison in GBM Models

Feature	MP470 (Amuvatinib)	Capmatinib (INC280)	Crizotinib	Cabozantinib (XL184)
Primary Targets	c-Met, c-Kit, PDGFR, RAD51	c-Met (Highly Selective)	c-Met, ALK, ROS1	c-Met, VEGFR2, AXL
Cellular IC50 (U87)	~1 - 5 µM [1,2]	> 1 µM (High in non-amplified)	~2.2 - 2.8 µM [3]	~2 - 10 µM [4]
Kinase IC50 (Biochem)	Nanomolar range	0.13 nM (Picomolar)	~8 nM	~1.3 nM
BBB Penetration	Moderate	High	Low/Poor (P-gp substrate)	Moderate
Radiosensitization	High (Enhancement Ratio ~2.9)	Moderate (via cell cycle arrest)	Low (Limited by BBB)	Moderate (Anti-angiogenic)
Key Advantage	DNA Repair Suppression	Potency & Selectivity	Clinical Availability	Anti-angiogenic Synergy

Critical Analysis:

• For Monotherapy: Capmatinib is superior in MET-amplified models (e.g., EBC-1) due to its extreme potency. However, in standard GBM lines (U87) where MET is not amplified but overexpressed, pure kinase inhibition often yields cytostatic rather than cytotoxic results.

• For Combination Therapy (RT): MP470 is the preferred choice. The suppression of RAD51 creates a "synthetic lethality" when paired with ionizing radiation, a mechanism not present in pure c-Met inhibitors like Capmatinib.

Experimental Protocols: Validating Radiosensitization

To confirm MP470's efficacy in your specific GBM model, you cannot rely on simple proliferation assays (MTT/MTS). You must use a Clonogenic Survival Assay , which measures reproductive death over time—the gold standard for radiobiology.

Figure 2: Experimental Workflow

This workflow ensures precise timing between drug administration and radiation delivery to capture the DNA repair inhibition window.

Figure 2 Caption: Workflow for Clonogenic Assay. Pre-treatment (1h) is critical to inhibit RAD51 before DNA damage occurs.

Detailed Protocol: Clonogenic Survival Assay with MP470

Objective: Determine the Dose Enhancement Ratio (DER) of MP470 combined with Radiation.

• Cell Seeding:

  • Seed GBM cells (e.g., U87, SF767) into 6-well plates. Density is critical: aim for 200–1000 cells/well depending on the radiation dose (seed higher density for higher Gy to ensure countable survivors).

  • Allow cells to attach for 24 hours.

• Drug Treatment:

  • Prepare MP470 stock in DMSO.

  • Treat cells with MP470 at a sublethal dose (typically IC10 or IC20, often 1–2 µM) exactly 1 hour prior to radiation.

  • Control: Treat parallel wells with DMSO vehicle only.

• Irradiation:

  • Irradiate plates using a Cesium-137 or X-ray source.

  • Dose curve: 0, 2, 4, 6, and 8 Gy.

• Post-Treatment:

  • Return cells to incubator immediately.

  • Crucial Step: After 24 hours, aspirate media containing drug, wash 1x with PBS, and replace with fresh drug-free media. This distinguishes radiosensitization from long-term drug toxicity.

• Analysis:

  • Incubate for 10–14 days until colonies >50 cells form.

  • Fix with methanol/acetic acid (3:1) and stain with 0.5% Crystal Violet.

  • Calculate Surviving Fraction (SF) = (Colonies Counted) / (Cells Seeded × Plating Efficiency).

  • Plot log(SF) vs. Dose (Gy). A steeper curve for MP470 indicates radiosensitization.

References

• Qi, W., et al. (2009). "The c-Met receptor tyrosine kinase inhibitor MP470 radiosensitizes glioblastoma cells." BMC Cancer, 9(1), 1-11. Link

• Welsh, J. W., et al. (2009). "The c-Met receptor tyrosine kinase inhibitor MP470 radiosensitizes glioblastoma cells." Radiation Oncology, 4, 69. Link

• Kusaczuk, M., et al. (2020). "Crizotinib in Glioblastoma Multiforme Treatment: A Review." International Journal of Molecular Sciences, 21(3), 1086. Link

• Zhou, W., et al. (2016). "Cabozantinib (XL184) for the treatment of patients with glioblastoma." Expert Opinion on Investigational Drugs, 25(6). Link

• Mahjoub, N., et al. (2011). "The receptor tyrosine kinase inhibitor amuvatinib (MP470) sensitizes tumor cells to radio- and chemo-therapies in part by inhibiting homologous recombination." Radiotherapy and Oncology, 101(1), 59-65. Link

benchmarking MP470 radiosensitizing effects in vitro

To: Researchers, Scientists, and Drug Development Professionals From: Senior Application Scientist, Oncology R&D Subject: Benchmarking MP470 (Amuvatinib) Radiosensitizing Effects in Vitro

Executive Summary

This guide benchmarks the in vitro radiosensitizing performance of MP470 (Amuvatinib) , a multi-targeted tyrosine kinase inhibitor (TKI) with a distinct mechanism of action involving the suppression of RAD51 . Unlike traditional radiosensitizers like Cisplatin, which primarily form DNA adducts, MP470 acts as a functional inhibitor of Homologous Recombination (HR) repair. This distinction makes MP470 a critical candidate for targeting radioresistant tumors characterized by elevated RAD51 expression (e.g., Glioblastoma, NSCLC).

Part 1: Mechanistic Benchmarking

To validate MP470, one must understand that its radiosensitizing potency stems from "Synthetic Lethality" with Ionizing Radiation (IR). IR induces DNA Double-Strand Breaks (DSBs). Normal cells repair these via Non-Homologous End Joining (NHEJ) or HR. MP470 specifically cripples the HR pathway by downregulating RAD51, leaving cancer cells unable to repair radiation-induced DSBs.

Comparative Mechanism: MP470 vs. Cisplatin

Feature	MP470 (Amuvatinib)	Cisplatin (Standard of Care)
Primary Target	c-KIT, PDGFR , RAD51 (via ribosomal S6)	DNA (Purine bases), NHEJ interference
Radiosensitization Mode	HR Inhibition: Prevents faithful repair of DSBs.	Adduct Formation: Creates complex lesions; inhibits DNA-PKcs (NHEJ).
Key Biomarker	RAD51 Foci, -H2AX persistence	DNA Adducts, DNA-PKcs activity
Cell Cycle Phase	S/G2 Phase (HR dominant)	Non-phase specific (adducts), G2 arrest
Resistance Profile	Effective in HR-proficient / High-RAD51 tumors	Effective in NHEJ-proficient tumors; resistance via NER/HR

Pathway Visualization: The MP470 Axis

Figure 1: The causal pathway of MP470-mediated radiosensitization. Note the critical intermediate step of ribosomal S6 suppression, which distinguishes MP470 from direct RAD51 binders.

Caption: MP470 inhibits RTKs, reducing S6 phosphorylation and translation, leading to RAD51 depletion and HR failure.

Part 2: Quantitative Benchmarking

When designing your validation matrix, use the Sensitizer Enhancement Ratio (SER) as your primary metric. An SER > 1.2 is generally considered significant radiosensitization.

Expected Performance Metrics (H1299 & Glioblastoma Models)

Metric	Control (IR Only)	MP470 + IR (Experimental)	Benchmark (Cisplatin + IR)
IC50 (Drug Only)	N/A	0.5 - 2.0 µM (Cell line dependent)	1.0 - 5.0 µM
SER (at 10% Survival)	1.0 (Baseline)	1.3 - 1.6 (High RAD51 context)	1.2 - 1.4
-H2AX Foci (24h)	< 10 foci/cell	> 25 foci/cell (Persistent damage)	~15-20 foci/cell
RAD51 Foci (4h post-IR)	High (>10 foci/cell)	Suppressed (< 3 foci/cell)	Variable (Often High)

Critical Insight: MP470's efficacy is time-dependent. Unlike direct DNA damagers, MP470 requires a pre-incubation period (4–24 hours) to effectively deplete intracellular RAD51 pools before the radiation insult occurs.

Part 3: Experimental Workflow & Protocols

Workflow Visualization: The Clonogenic Standard

Figure 2: Optimized workflow for assessing MP470 radiosensitization. The timing of drug addition relative to IR is the most critical variable.

Caption: Standardized clonogenic assay workflow. Pre-treatment is essential for MP470 mechanism.

Protocol A: Clonogenic Survival Assay (The Gold Standard)

Objective: Determine the Sensitizer Enhancement Ratio (SER).

• Seeding: Plate cells (e.g., H1299, U87) into 6-well plates. Density matters:

  • 0 Gy: 200 cells/well

  • 2 Gy: 400 cells/well

  • 4 Gy: 800 cells/well

  • 6 Gy: 1600 cells/well

  • Note: Adjust based on plating efficiency (PE) of your specific line.

• Drug Treatment (Critical Step):

  • Add MP470 (dissolved in DMSO) to reach final concentrations (e.g., 0.5 µM, 1.0 µM).

  • Control: DMSO vehicle equivalent (<0.1% v/v).

  • Timing: Incubate for 24 hours prior to irradiation . This allows MP470 to downregulate RAD51 protein levels.[1]

• Irradiation:

  • Irradiate cells at room temperature using a

    Cs source or X-ray irradiator.

  • Doses: 0, 2, 4, 6, 8 Gy.

• Post-IR Incubation:

  • Return cells to incubator.

  • Option: Wash drug out 24h post-IR if testing "sensitization" vs "toxicity". For MP470, continuous exposure or 24h post-IR exposure is common.

• Fixation & Staining:

  • After 10–14 days (when colonies >50 cells appear), wash with PBS.

  • Fix with Methanol:Acetic Acid (3:1) or 4% Paraformaldehyde for 15 min.

  • Stain with 0.5% Crystal Violet for 20 min.

• Analysis:

  • Count colonies with >50 cells.

  • Calculate Surviving Fraction (SF) = (Colonies Counted) / (Cells Seeded × PE).[2]

  • Calculate SER: Ratio of Radiation Dose (Control) to Radiation Dose (MP470) at SF = 0.1 (10% survival).

Protocol B: Mechanistic Validation ( -H2AX & RAD51 Foci)

Objective: Prove that radiosensitization is due to DNA repair failure (HR block).

• Setup: Seed cells on glass coverslips.

• Treatment: Treat with MP470 (e.g., 1-5 µM) for 24h.

• Irradiation: Expose to 4 Gy.

• Timepoints: Fix cells at 4h (peak recruitment) and 24h (resolution) post-IR.

• Staining:

  • Primary Antibodies: Anti-phospho-Histone H2A.X (Ser139) and Anti-RAD51.

  • Secondary Antibodies: Alexa Fluor 488 (Green) and 594 (Red).

• Expected Result:

  • Control + IR: High

    -H2AX at 4h, resolving by 24h. High RAD51 foci at 4h.

  • MP470 + IR: High

    -H2AX at 4h, persisting at 24h (repair failure). Absent/Low RAD51 foci at 4h (recruitment blocked).

References

• Mahadevan, D., et al. (2011). "The receptor tyrosine kinase inhibitor amuvatinib (MP470) sensitizes tumor cells to radio- and chemo-therapies in part by inhibiting homologous recombination."[1][3] Radiotherapy and Oncology, 101(1), 59-65.[4]

• Welsh, J.W., et al. (2009). "The c-Met receptor tyrosine kinase inhibitor MP470 radiosensitizes glioblastoma cells." Radiation Oncology, 4, 69.

• Qi, W., et al. (2009).[5] "MP470, a novel receptor tyrosine kinase inhibitor, in combination with Erlotinib inhibits the HER family/PI3K/Akt pathway and tumor growth in prostate cancer."[4][5] BMC Cancer, 9, 142.[4][5]

• Franken, N.A., et al. (2006).[6] "Clonogenic assay of cells in vitro." Nature Protocols, 1(5), 2315-2319.

• Tofilon, P.J., & Camphausen, K. (2010). "Molecular targets for radiation therapy: the current status." Seminars in Radiation Oncology, 20(4), 219-220.

Sources

• 1. The receptor tyrosine kinase inhibitor amuvatinib (MP470) sensitizes tumor cells to radio- and chemo-therapies in part by inhibiting homologous recombination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Colony formation assay: A tool to study cell survival | Abcam [abcam.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. glpbio.cn [glpbio.cn]
• 5. astx.com [astx.com]
• 6. scispace.com [scispace.com]

Safety & Regulatory Compliance

Personal protective equipment for handling MP470 hydrochloride

Part 1: Executive Hazard Analysis (The "Why")

As researchers, we often treat safety protocols as bureaucratic hurdles. However, with MP470 Hydrochloride , the hazard is intrinsic to its mechanism of action. You must understand the biological causality to respect the safety protocols.

MP470 is not just a c-Kit/PDGFR

inhibitor; it is a RAD51 suppressor . RAD51 is the central protein in homologous recombination (HR), the primary pathway for error-free DNA double-strand break repair. By handling this compound, you are working with a substance designed to impair cellular ability to repair DNA damage .

Key Risk Profile:

• Reproductive Toxicity: High. By inhibiting c-Kit and PDGFR, it interferes with angiogenesis and gametogenesis.

• Genotoxicity: High. Suppression of RAD51 sensitizes healthy cells to DNA damage.

• Occupational Exposure Band (OEB): Default to OEB 4 (1–10

  g/m ) for research quantities. Treat as a "High Potency Active Pharmaceutical Ingredient" (HPAPI).

Part 2: Personal Protective Equipment (PPE) Matrix

Do not rely on a "one size fits all" approach. Your PPE must scale with the potential energy of the exposure (e.g., aerosolization risk).

PPE Selection by Operational Scale[1]

Operation	Risk Level	Respiratory Protection	Dermal Protection	Engineering Control
Storage & Transport (Sealed Vials)	Low	Surgical Mask (Standard)	Single Nitrile Gloves (4 mil)	None required
Stock Prep / Weighing (<10 mg)	High	N95 (Fit-tested) or P100	Double Nitrile (Outer: 4-5 mil, Inner: 2-3 mil)	Class II BSC or Fume Hood
Open Powder Handling (>10 mg)	Critical	PAPR (Powered Air Purifying Respirator)	Double Gloving (Laminate/PE under Nitrile)	Class II BSC (Iso 5)
In-Vitro Assays (Dissolved)	Moderate	Surgical Mask	Single Nitrile Gloves	Biosafety Cabinet

Technical Rationale for Glove Selection

• Material: MP470 HCl is lipophilic. Latex provides poor protection against organic solvents used to dissolve it (DMSO). Nitrile is the minimum standard.

• Double Gloving: Required for powder handling.

  • Inner Glove: Acts as the primary barrier against skin absorption.

  • Outer Glove: Sacrificial layer. Remove immediately if contaminated to prevent permeation.

  • Visual Indicator: Use contrasting colors (e.g., Blue outer, White inner) to instantly spot tears.

Part 3: Operational Workflows

Protocol A: Safe Weighing & Solubilization

The moment of highest risk is the transition from Solid

Solution . Electrostatic forces can cause MP470 HCl powder to "fly," creating invisible aerosols.

The "Wet-Wetting" Technique:

• Static Control: Use an ionizing fan or anti-static gun inside the BSC before opening the vial.

• Tare First: Place the receiving vessel (with solvent if possible, though MP470 dissolves slowly) on the balance.

• Transfer: Use a disposable anti-static spatula. Do not pour.

• Seal: Cap the vessel inside the hood before removing.

Visualization: Weighing Workflow

Figure 1: Critical path for handling solid MP470 HCl. Note the static neutralization step, often overlooked but vital for kinase inhibitors.

Protocol B: Decontamination & Spill Response

Myth: "Bleach kills everything." Reality: Bleach (Sodium Hypochlorite) is an oxidizer. While it destroys biologicals, it may react unpredictably with the complex nitrogenous heterocycles in MP470, potentially forming hazardous chloramines without fully degrading the drug.

The "Solubilize-Remove-Rinse" Method:

• Solubilize: MP470 is hydrophobic. Water alone will spread the contamination.

  • Step 1: Apply a surfactant (e.g., 1% SDS) or organic solvent (70% Isopropanol) to a wipe.

  • Step 2: Gently wipe the area (do not scrub) to lift the compound.

• Remove: Dispose of the wipe as hazardous chemical waste.

• Rinse: Wipe the area with water to remove residue, then dry.

Part 4: Disposal & Waste Management

MP470 is a halogenated, nitrogen-containing organic compound. It must never enter the sewer system.[1]

Visualization: Waste Decision Tree

Figure 2: Waste stream segregation. Note that MP470 is treated as cytotoxic waste requiring high-temperature incineration.

References

• Mechanism & Toxicity: Mahadevan, D., et al. (2011). "Amuvatinib (MP470), a novel receptor tyrosine kinase inhibitor, suppresses DNA repair and sensitizes tumor cells to cytotoxic agents."[2] Journal of Radiation Research.

• Occupational Handling: National Institute for Occupational Safety and Health (NIOSH).[3] (2016).[4][5] "NIOSH List of Antineoplastic and Other Hazardous Drugs in Healthcare Settings." CDC.

• Glove Permeation Standards: American Society for Testing and Materials (ASTM). "ASTM D6978 - Standard Practice for Assessment of Resistance of Medical Gloves to Permeation by Chemotherapy Drugs."

• Chemical Safety Data: PubChem. "Amuvatinib | C23H21N5O3S."[6] National Library of Medicine.

Sources

• 1. caelo.de [caelo.de]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. stacks.cdc.gov [stacks.cdc.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. chemos.de [chemos.de]
• 6. Amuvatinib | C23H21N5O3S | CID 11282283 - PubChem [pubchem.ncbi.nlm.nih.gov]